cis-3,4-Dimethylcyclopentene

• CAS: 56039-55-5

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of cis-3,4-Dimethylcyclopentene

This technical guide provides a comprehensive overview of the known physical properties of cis-3,4-Dimethylcyclopentene. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who require precise data for experimental design, modeling, and process development.

Core Physical Properties

The physical characteristics of cis-3,4-Dimethylcyclopentene are fundamental to its handling, reactivity, and application in various chemical processes. The quantitative data available for this compound are summarized in the table below.

Property	Value	Units
Molecular Formula	C₇H₁₂	-
Molecular Weight	96.17	g/mol
Boiling Point	99.75 (estimated)	°C
Melting Point	-108.93 (estimated)	°C
Density	0.7720	g/mL
Refractive Index	1.4272	-
CAS Registry Number	56039-55-5	-

Experimental Protocols for Physical Property Determination

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a compound like cis-3,4-Dimethylcyclopentene, the boiling point would typically be determined using one of the following methods:

• Simple Distillation: A sample of the compound is heated in a distillation apparatus at atmospheric pressure. The temperature at which the liquid boils and its vapor condenses is recorded as the boiling point. This method requires a relatively large sample size.

• Micro-Boiling Point Determination: For smaller samples, a Thiele tube or a similar apparatus is used. A small amount of the liquid is placed in a fusion tube along with an inverted capillary tube. The apparatus is heated, and the temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is recorded as the boiling point.

Melting Point Determination

The melting point is the temperature at which a substance changes from a solid to a liquid state. For cis-3,4-Dimethylcyclopentene, which has a very low estimated melting point, this would be determined using a cryostat or a specialized low-temperature melting point apparatus. The sample is cooled until it solidifies and then slowly warmed. The temperature range over which the solid melts is recorded.

Density Measurement

Density is the mass per unit volume of a substance. It is typically measured using:

• Pycnometer: A pycnometer is a flask with a specific, accurately known volume. It is weighed empty, then filled with the sample liquid and weighed again. The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

• Hydrometer: A hydrometer is an instrument that is floated in the liquid to measure its relative density. The reading is taken from the scale at the point where the surface of the liquid meets the stem of the hydrometer.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property of a substance and is often used to identify and assess the purity of liquid samples.

• Abbe Refractometer: This is the most common instrument for measuring the refractive index of liquids. A few drops of the sample are placed on the prism, and a light source is directed through it. The user adjusts the instrument until a boundary line is centered in a crosshair, and the refractive index is read directly from a scale. The measurement is temperature-dependent and is usually reported at a standard temperature, such as 20°C.

Logical Workflow for Physical Property Characterization

The following diagram illustrates a typical workflow for the physical characterization of a chemical compound like cis-3,4-Dimethylcyclopentene.

cis-3,4-Dimethylcyclopentene CAS number and molecular formula

CAS Number: 56039-55-5 Molecular Formula: C₇H₁₂

Introduction

Physicochemical Data

The following table summarizes the computed physicochemical properties of cis-3,4-dimethylcyclopentene.

Property	Value	Source
Molecular Weight	96.17 g/mol	PubChem
XLogP3	2.5	PubChem
Exact Mass	96.093900383 Da	PubChem
Monoisotopic Mass	96.093900383 Da	PubChem
Topological Polar Surface Area	0 Ų	PubChem
Heavy Atom Count	7	PubChem
Complexity	82	Guidechem[1]

Proposed Synthesis

A specific, detailed experimental protocol for the synthesis of cis-3,4-dimethylcyclopentene is not described in the available literature. However, a plausible synthetic route can be proposed starting from the known precursor, cis-3,4-dimethylcyclopentanone (B94645) (CAS: 19550-72-2). The stereochemistry of reactions involving cis-3,4-dimethylcyclopentanone has been a subject of study, particularly in the context of Bucherer–Bergs and Strecker reactions.[2]

The proposed synthesis involves a two-step process:

• Conversion of the ketone to a hydrazone: cis-3,4-dimethylcyclopentanone can be reacted with hydrazine (B178648) hydrate (B1144303) to form the corresponding hydrazone.

• Reduction of the hydrazone to the alkene: The resulting hydrazone can then be subjected to conditions such as the Wolff-Kishner reduction (using a strong base like potassium hydroxide (B78521) at high temperatures) or the Shapiro reaction (treatment with an organolithium reagent) to yield cis-3,4-dimethylcyclopentene.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis of cis-3,4-dimethylcyclopentene are not available in the cited literature. The following is a generalized, theoretical protocol for the proposed synthetic pathway.

Step 1: Synthesis of cis-3,4-dimethylcyclopentanone hydrazone (Theoretical)

• To a solution of cis-3,4-dimethylcyclopentanone in ethanol, add an excess of hydrazine hydrate.

• The reaction mixture is refluxed for a specified period, and the progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure, and the crude hydrazone is purified, for example, by crystallization or chromatography.

Step 2: Synthesis of cis-3,4-dimethylcyclopentene via Wolff-Kishner Reduction (Theoretical)

• The crude cis-3,4-dimethylcyclopentanone hydrazone is dissolved in a high-boiling point solvent such as diethylene glycol.

• A strong base, such as potassium hydroxide pellets, is added to the mixture.

• The reaction mixture is heated to a high temperature (typically 180-200 °C) to facilitate the reduction and elimination reaction, leading to the formation of the alkene.

• The product, cis-3,4-dimethylcyclopentene, would be isolated by distillation from the reaction mixture and subsequently purified.

Biological Activity and Applications

There is no information available in the scientific literature regarding the biological activity, signaling pathway involvement, or application of cis-3,4-dimethylcyclopentene in drug development or as a research tool in medicinal chemistry. Studies on related cyclopentane (B165970) structures have been conducted in the context of metabotropic glutamate (B1630785) receptor subtypes, but these do not specifically involve cis-3,4-dimethylcyclopentene.[3]

Visualizations

As there is no information on signaling pathways or complex experimental workflows involving cis-3,4-dimethylcyclopentene, a diagram of the proposed synthetic pathway is provided below.

References

• 1. studylib.net [studylib.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Stereochemistry and Conformational Analysis of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereochemistry and conformational analysis of cis-3,4-dimethylcyclopentene. While experimental and computational data for this specific molecule are not extensively available in peer-reviewed literature, this document outlines the established methodologies for such an analysis. It draws upon data from analogous cyclopentene (B43876) and substituted cycloalkane systems to illustrate the principles of ring puckering, the influence of substituents on conformational preference, and the experimental and computational techniques employed for these investigations. This guide serves as a foundational resource for researchers interested in the conformational behavior of substituted five-membered ring systems, a common motif in pharmacologically active compounds.

Introduction

The spatial arrangement of atoms within a molecule, its stereochemistry, and its accessible conformations are critical determinants of its physical, chemical, and biological properties. For drug development professionals, a thorough understanding of a molecule's three-dimensional structure is paramount for designing effective and selective therapeutics. cis-3,4-Dimethylcyclopentene presents a seemingly simple yet illustrative case study in the conformational analysis of substituted cycloalkenes. The cyclopentene ring is not planar and adopts puckered conformations to alleviate torsional and angle strain. The presence of two vicinal, cis-oriented methyl groups introduces significant steric interactions that govern the preferred conformational states.

This whitepaper will delve into the stereochemical features of cis-3,4-dimethylcyclopentene, predict its likely low-energy conformations based on established principles, and detail the experimental and computational workflows required to rigorously characterize its conformational landscape.

Stereochemistry of 3,4-Dimethylcyclopentene

The 3,4-dimethylcyclopentene molecule can exist as two diastereomers: cis and trans. In the cis isomer, the two methyl groups are on the same side of the cyclopentene ring, whereas in the trans isomer, they are on opposite sides. Each of these diastereomers is chiral and can exist as a pair of enantiomers.

Conformational Analysis of cis-3,4-Dimethylcyclopentene

The cyclopentene ring is flexible and undergoes rapid conformational changes at room temperature. The primary mode of conformational isomerism in cyclopentene and its derivatives is ring puckering. The two most common puckered conformations are the "envelope" (C_s symmetry) and the "twist" or "half-chair" (C_2 symmetry) forms.

For cis-3,4-dimethylcyclopentene, the presence of the two methyl groups on the same face of the ring will significantly influence the relative energies of these conformers. Steric hindrance between the two methyl groups and between the methyl groups and the adjacent hydrogen atoms will be a key factor. It is anticipated that the molecule will adopt a conformation that minimizes these steric clashes.

Due to a lack of specific experimental or high-level computational data in the public domain for cis-3,4-dimethylcyclopentene, the following table presents hypothetical data based on general principles of conformational analysis for substituted cyclopentanes. The actual values would need to be determined experimentally or through rigorous computational studies.

Table 1: Hypothetical Conformational Data for cis-3,4-Dimethylcyclopentene

Conformer	Dihedral Angle (C2-C3-C4-C5)	Relative Energy (kcal/mol)	Key Steric Interactions
Envelope (C3-endo)	~35°	High	Significant eclipsing strain involving the methyl groups.
Envelope (C5-endo)	~-35°	Moderate	Reduced eclipsing strain compared to C3-endo.
Twist (C3,C4-twist)	Variable	Low (Predicted)	Staggered arrangement of substituents minimizes steric interactions.

Experimental Protocols for Conformational Analysis

A combination of spectroscopic and computational methods is typically employed to elucidate the conformational landscape of a molecule like cis-3,4-dimethylcyclopentene.

Synthesis and Purification

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for conformational analysis.

• ¹H NMR: The coupling constants (³J_HH) between vicinal protons are dependent on the dihedral angle between them, as described by the Karplus equation. By measuring these coupling constants, one can infer the time-averaged conformation of the ring.

• ¹³C NMR: The chemical shifts of the carbon atoms can be sensitive to the local geometry and steric environment.

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): These 2D NMR techniques can identify protons that are close in space, providing crucial information for determining the relative stereochemistry and preferred conformation. For a small molecule like cis-3,4-dimethylcyclopentene, ROESY is often preferred as it avoids the potential for zero or negative NOEs that can occur for molecules of this size.

Vibrational Spectroscopy (Infrared and Raman): The vibrational frequencies of a molecule are dependent on its three-dimensional structure. By comparing the experimental IR and Raman spectra with those calculated for different conformations using computational methods, it is possible to identify the conformers present in a sample.

Computational Chemistry in Conformational Analysis

Computational modeling is an indispensable tool for studying the conformational preferences of molecules.

Methods:

• Molecular Mechanics (MM): Force field methods (e.g., MMFF, OPLS) can be used to rapidly screen a large number of possible conformations and identify low-energy candidates.

• Density Functional Theory (DFT) and Ab Initio Methods: These quantum mechanical methods provide more accurate energies and geometries for the low-energy conformers identified by molecular mechanics. Functionals such as B3LYP with a suitable basis set (e.g., 6-31G*) are commonly used for geometry optimization and frequency calculations. More accurate energies can be obtained with higher-level methods like MP2 or coupled-cluster theory.

Workflow:

• Conformational Search: A systematic or stochastic search of the potential energy surface is performed to identify all possible low-energy conformers.

• Geometry Optimization: The geometries of the identified conformers are optimized to find the local energy minima.

• Frequency Calculations: Vibrational frequency calculations are performed to confirm that the optimized structures are true minima (no imaginary frequencies) and to calculate thermodynamic properties (enthalpy, entropy, and Gibbs free energy).

• Spectra Prediction: NMR chemical shifts, coupling constants, and vibrational spectra can be calculated and compared with experimental data to validate the computational model and aid in the assignment of conformers.

Conclusion and Future Directions

The stereochemistry and conformational analysis of cis-3,4-dimethylcyclopentene provide a valuable model for understanding the behavior of substituted five-membered rings. While specific experimental data for this molecule is sparse, the established methodologies of NMR spectroscopy, vibrational spectroscopy, and computational chemistry offer a clear path to a detailed conformational characterization.

Future research should focus on the synthesis and experimental analysis of cis-3,4-dimethylcyclopentene to provide the much-needed quantitative data to validate and refine computational models. Such studies would not only contribute to the fundamental understanding of conformational preferences in cyclic systems but also provide valuable data for the parameterization of force fields used in molecular modeling and drug discovery. The principles and workflows outlined in this guide provide a robust framework for any researcher venturing into the conformational analysis of this or related molecules.

A Technical Guide to the Spectroscopic Analysis of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for cis-3,4-Dimethylcyclopentene, a cyclic alkene of interest in organic synthesis and materials science. Due to the limited availability of public, comprehensive experimental spectra for this specific compound, this document focuses on predicted data based on established spectroscopic principles. It also outlines the standard experimental protocols for acquiring such data.

Molecular Structure

cis-3,4-Dimethylcyclopentene is a cycloalkene with the chemical formula C₇H₁₂ and a molecular weight of 96.17 g/mol .[1][2] Its structure consists of a five-membered ring containing one double bond, with two methyl groups attached to the allylic carbons in a cis configuration.

Spectroscopic Data Summary

The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry for cis-3,4-Dimethylcyclopentene.

Table 1: Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
Olefinic (C=C-H )	5.5 - 5.8	m	-	2H
Allylic (-CH(CH₃)-)	2.2 - 2.6	m	-	2H
Methylene (-CH₂-)	1.8 - 2.2	m	-	2H
Methyl (-CH ₃)	0.9 - 1.2	d	~7	6H

Table 2: Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)
Olefinic (C =C)	130 - 135
Allylic (-C H(CH₃)-)	40 - 45
Methylene (-C H₂-)	35 - 40
Methyl (-C H₃)	15 - 20

Table 3: Predicted Infrared (IR) Spectroscopy Data

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
C=C Stretch (alkene)	1640 - 1680	Medium
=C-H Stretch (alkene)	3000 - 3100	Medium
C-H Stretch (alkane)	2850 - 2960	Strong
C-H Bend (alkane)	1370 - 1470	Medium

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
96	Molecular Ion (M⁺)
81	[M - CH₃]⁺
68	Retro-Diels-Alder Fragmentation
67	Loss of an ethyl group
53	Further fragmentation

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of a liquid, volatile organic compound like cis-3,4-Dimethylcyclopentene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A solution is prepared by dissolving 5-20 mg of the analyte in approximately 0.6 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).[3] The use of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's proton signals.[4]

• NMR Tube : The solution is transferred to a clean 5 mm NMR tube, ensuring the liquid level is between 4.0 and 5.0 cm from the bottom.[3] The outside of the tube is cleaned to remove any residues.[3]

• Data Acquisition : The sample is placed in the NMR spectrometer. For a comprehensive analysis, both ¹H and ¹³C NMR spectra are acquired.[5][6] For ¹³C NMR, a higher concentration of the sample may be needed.[3] DEPT experiments can be run to aid in the assignment of carbon signals.[6]

• Data Processing : The acquired data is processed, which includes Fourier transformation, phase correction, and baseline correction. The chemical shifts are referenced to an internal standard, typically tetramethylsilane (B1202638) (TMS).

Infrared (IR) Spectroscopy

For a liquid sample, the analysis can be performed using a thin film method.

• Sample Preparation : A drop of the neat liquid sample is placed on the surface of a polished salt plate (e.g., NaCl or KBr).[7][8] A second salt plate is placed on top to create a thin liquid film between the plates.[7][8]

• Data Acquisition : The "sandwich" of salt plates is mounted in the sample holder of the IR spectrometer.[7] A background spectrum is typically run first to subtract any atmospheric interference. The sample spectrum is then recorded.

• Data Analysis : The resulting spectrum displays absorbance or transmittance as a function of wavenumber. The characteristic absorption bands are identified and correlated to the functional groups present in the molecule.

An alternative for volatile liquids is the Attenuated Total Reflection (ATR) method, which requires minimal sample preparation.[9]

Mass Spectrometry (MS)

Given that cis-3,4-Dimethylcyclopentene is likely a volatile and flammable liquid, appropriate safety precautions must be taken.

• Sample Preparation : The sample is diluted in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 10-100 micrograms per mL.[10] It is important that the sample is free of particles, which may require filtration.[10]

• Sample Introduction : The diluted sample is introduced into the mass spectrometer, often via direct infusion or coupled with a gas chromatography (GC) system, which is ideal for separating volatile compounds.

• Ionization : Electron ionization (EI) is a common method for volatile organic compounds, which generates a molecular ion and characteristic fragment ions.

• Data Acquisition and Analysis : The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio, and a detector records their abundance. The resulting mass spectrum is analyzed to determine the molecular weight and to deduce structural information from the fragmentation pattern.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis and structure elucidation of an organic compound like cis-3,4-Dimethylcyclopentene.

Caption: Workflow for spectroscopic analysis.

References

• 1. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-3,4-dimethylcyclopentene [webbook.nist.gov]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. researching.cn [researching.cn]
• 10. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectra of cis-3,4-Dimethylcyclopentene. This document outlines the predicted spectral data, detailed experimental protocols for acquiring such spectra, and an in-depth interpretation of the spectral features, offering valuable insights for the structural elucidation and characterization of this compound and related alicyclic frameworks.

Predicted NMR Spectral Data

Due to the limited availability of experimentally acquired spectra in public databases, the following ¹H and ¹³C NMR data have been generated using validated computational prediction models. These predictions provide a reliable basis for the interpretation of the spectra and for comparison with experimentally obtained data.

¹H NMR Spectral Data Summary

The predicted ¹H NMR spectrum of cis-3,4-Dimethylcyclopentene was obtained in CDCl₃. The data is summarized in the table below.

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-1, H-2	5.65	Singlet	2H	Vinylic Protons
H-3, H-4	2.55	Multiplet	2H	Allylic Protons
H-5a, H-5b	1.85 / 1.25	Multiplet	2H	Methylene (B1212753) Protons
H-6, H-7	1.05	Doublet	6H	Methyl Protons

¹³C NMR Spectral Data Summary

The predicted ¹³C NMR spectrum of cis-3,4-Dimethylcyclopentene was obtained in CDCl₃. The data is summarized in the table below.

Signal	Chemical Shift (δ, ppm)	Carbon Type	Assignment
C-1, C-2	130.5	CH	Vinylic Carbons
C-3, C-4	41.5	CH	Allylic Carbons
C-5	38.0	CH₂	Methylene Carbon
C-6, C-7	16.0	CH₃	Methyl Carbons

Experimental Protocols

The following section details the standard operating procedures for the acquisition of high-quality ¹H and ¹³C NMR spectra of cis-3,4-Dimethylcyclopentene.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of high-purity cis-3,4-Dimethylcyclopentene for ¹H NMR analysis, and 20-50 mg for ¹³C NMR analysis.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Deuterated chloroform (B151607) (CDCl₃) is a common choice for non-polar compounds like cis-3,4-Dimethylcyclopentene.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the solution. TMS provides a reference signal at 0.00 ppm for both ¹H and ¹³C spectra.

• Transfer to NMR Tube: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, carefully transfer the solution into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher) for optimal spectral resolution and sensitivity.

• Sample Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the NMR probe.

• Locking and Shimming: Lock the spectrometer onto the deuterium (B1214612) signal of the solvent. Perform manual or automated shimming of the magnetic field to achieve a sharp, symmetrical lock signal, which is crucial for high-resolution spectra.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically used.

  • Spectral Width: Set a spectral width of approximately 10-12 ppm.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

  • Relaxation Delay: Use a relaxation delay of 1-2 seconds.

  • Number of Scans: Acquire a suitable number of scans (typically 8 to 16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence is standard to obtain a spectrum with single lines for each unique carbon.

  • Spectral Width: Set a spectral width of approximately 200-220 ppm.

  • Acquisition Time: An acquisition time of 1-2 seconds is common.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to ensure proper relaxation of all carbon nuclei, especially quaternary carbons (though none are present in this molecule).

  • Number of Scans: A significantly higher number of scans (e.g., 128 to 1024 or more) is required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain NMR spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integration: For ¹H NMR spectra, integrate the area under each peak to determine the relative number of protons corresponding to each signal.

Spectral Interpretation and Structural Correlation

The following section provides a detailed analysis of the predicted ¹H and ¹³C NMR spectra and correlates the spectral features to the molecular structure of cis-3,4-Dimethylcyclopentene.

Molecular Structure and Symmetry

The structure of cis-3,4-Dimethylcyclopentene possesses a plane of symmetry that bisects the double bond and the C5 methylene group. This symmetry renders the two vinylic protons (H-1 and H-2), the two allylic protons (H-3 and H-4), the two methyl groups (attached to C-3 and C-4), and their corresponding carbons chemically equivalent.

Figure 1. Molecular structure of cis-3,4-Dimethylcyclopentene with atom numbering.

¹H NMR Spectrum Analysis

• Vinylic Protons (H-1, H-2): The two equivalent vinylic protons are predicted to appear as a singlet at approximately 5.65 ppm. The downfield chemical shift is characteristic of protons attached to a carbon-carbon double bond. Due to the molecular symmetry, these protons are chemically and magnetically equivalent, and thus, they do not show coupling to each other.

• Allylic Protons (H-3, H-4): The two equivalent allylic methine protons are predicted to resonate as a multiplet around 2.55 ppm. Their chemical shift is downfield from typical aliphatic protons due to their proximity to the electron-withdrawing double bond. These protons are coupled to the adjacent methylene protons (H-5a, H-5b) and the methyl protons (H-6, H-7), resulting in a complex multiplet.

• Methylene Protons (H-5a, H-5b): The two diastereotopic methylene protons on C-5 are predicted to appear as distinct multiplets at approximately 1.85 and 1.25 ppm. They are coupled to each other (geminal coupling) and to the two allylic protons (vicinal coupling), leading to complex splitting patterns.

• Methyl Protons (H-6, H-7): The six equivalent protons of the two methyl groups are predicted to appear as a doublet at around 1.05 ppm. The signal is split into a doublet due to coupling with the adjacent allylic proton (H-3 or H-4).

¹³C NMR Spectrum Analysis

• Vinylic Carbons (C-1, C-2): The two equivalent vinylic carbons are predicted to have a chemical shift of approximately 130.5 ppm. This is the typical range for sp²-hybridized carbons in an alkene.

• Allylic Carbons (C-3, C-4): The two equivalent allylic carbons are predicted at around 41.5 ppm. Their chemical shift is slightly downfield compared to a simple alkane methine carbon due to the deshielding effect of the adjacent double bond.

• Methylene Carbon (C-5): The methylene carbon is predicted to resonate at approximately 38.0 ppm.

• Methyl Carbons (C-6, C-7): The two equivalent methyl carbons are predicted to appear at the most upfield region of the spectrum, around 16.0 ppm, which is characteristic of sp³-hybridized methyl carbons in an aliphatic environment.

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical workflow for the NMR spectral analysis of cis-3,4-Dimethylcyclopentene.

Figure 2. Workflow for NMR analysis of cis-3,4-Dimethylcyclopentene.

An In-depth Technical Guide to the Ring Strain Energy of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ring strain energy (RSE) of cis-3,4-dimethylcyclopentene. Due to the absence of direct experimental thermochemical data for this specific compound in publicly available literature, this guide synthesizes information from related molecules and computational studies to provide a robust estimation. It further details the experimental and computational methodologies required to determine the precise RSE, making it a valuable resource for researchers in physical organic chemistry, reaction kinetics, and drug development, where molecular stability is a critical parameter.

Introduction to Ring Strain in Cyclopentenes

Ring strain is a form of instability that arises when the bond angles in a cyclic molecule deviate from their ideal values, leading to an increase in potential energy. This strain is a combination of angle strain (deviation from ideal sp³ or sp² bond angles), torsional strain (eclipsing interactions between adjacent substituents), and transannular strain (steric interactions across the ring). In cyclopentene (B43876), the presence of the double bond introduces additional angle strain due to the preference for 120° angles at the sp² hybridized carbons within a ring that would ideally have internal angles of 108° if it were a planar pentagon. To alleviate some of this strain, cyclopentene and its derivatives adopt a puckered "envelope" conformation.

The introduction of substituents, such as the two methyl groups in cis-3,4-dimethylcyclopentene, further influences the ring strain. The positioning of these groups on the same face of the ring can lead to increased torsional and steric strain, thereby increasing the overall ring strain energy compared to the unsubstituted cyclopentene.

Quantitative Analysis of Ring Strain Energy

Compound	Ring Size	Number of Methyl Groups	Ring Strain Energy (kcal/mol)
Cyclopropane	3	0	27.5[1]
Cyclobutane	4	0	26.3[1][2]
Cyclopentane (B165970)	5	0	6.2[1]
Cyclopentene	5	0	~5-7 (estimated)
cis-3,4-Dimethylcyclopentene	5	2	> 7 (estimated)
Cyclohexane	6	0	0 (strain-free reference)

Estimation for cis-3,4-Dimethylcyclopentene:

The ring strain of cyclopentane is approximately 6.2 kcal/mol.[1] The introduction of a double bond in cyclopentene slightly increases the ring strain due to increased angle strain. Computational studies have shown that substituents placed on the homoallylic positions (C3 and C4) of the cyclopentene ring lead to higher ring strain energies due to increased eclipsing interactions.[3] Given that cis-3,4-dimethylcyclopentene has two methyl groups on the same side of the ring in these positions, it is expected to have a higher ring strain energy than both cyclopentane and unsubstituted cyclopentene. A reasonable estimate would place its RSE at a value greater than 7 kcal/mol. A precise value would require experimental determination or high-level computational studies.

Experimental Determination of Ring Strain Energy

The ring strain energy of a molecule is typically determined experimentally by measuring its heat of formation (ΔHf°) and comparing it to the heat of formation of a hypothetical strain-free reference molecule. The most common methods for determining the heat of formation of organic compounds are bomb calorimetry (to find the heat of combustion) and catalytic hydrogenation.

Experimental Protocol: Bomb Calorimetry

Bomb calorimetry measures the heat of combustion (ΔHc°) of a substance. From this, the standard enthalpy of formation (ΔHf°) can be calculated using Hess's Law.

Objective: To determine the heat of combustion of liquid cis-3,4-dimethylcyclopentene.

Apparatus:

• Parr-type bomb calorimeter

• Oxygen tank with pressure regulator

• Pellet press (for solid standards)

• High-precision thermometer (0.01°C resolution)

• Ignition unit

• Crucible

• Fuse wire (e.g., nickel-chromium)

• Benzoic acid (for calibration)

Procedure:

• Calibration:

  • A pellet of benzoic acid (a standard with a known heat of combustion) of approximately 1 g is accurately weighed and placed in the crucible.

  • A 10 cm piece of fuse wire is attached to the electrodes of the bomb head, with the wire in contact with the benzoic acid pellet.

  • 1 mL of distilled water is added to the bottom of the bomb to ensure the final water product is in the liquid state.

  • The bomb is sealed and purged with oxygen, then filled with pure oxygen to a pressure of 25-30 atm.

  • The bomb is placed in the calorimeter bucket, which is filled with a precise volume (e.g., 2000 mL) of water.

  • The calorimeter is sealed, and the water is stirred until a stable initial temperature is reached. Temperature readings are taken every 30 seconds for 5 minutes.

  • The sample is ignited. Temperature readings are continued every 30 seconds until a new stable maximum temperature is reached, and then for a further 5 minutes.

  • The heat capacity of the calorimeter is calculated from the known heat of combustion of benzoic acid and the observed temperature change.

• Measurement for cis-3,4-Dimethylcyclopentene:

  • A sample of liquid cis-3,4-dimethylcyclopentene (approximately 0.8-1.0 g) is accurately weighed into the crucible.

  • The procedure for calibration is repeated with the cis-3,4-dimethylcyclopentene sample.

  • The heat of combustion of the sample is calculated using the determined heat capacity of the calorimeter and the measured temperature change.

• Calculation of Heat of Formation: The standard enthalpy of formation (ΔHf°) is calculated from the standard enthalpy of combustion (ΔHc°) using the following equation for the combustion of C₇H₁₂: C₇H₁₂(l) + 10 O₂(g) → 7 CO₂(g) + 6 H₂O(l) ΔHc° = [7 * ΔHf°(CO₂, g) + 6 * ΔHf°(H₂O, l)] - [ΔHf°(C₇H₁₂, l) + 10 * ΔHf°(O₂, g)] The known standard heats of formation for CO₂ and H₂O are used to solve for the heat of formation of cis-3,4-dimethylcyclopentene.

Experimental Protocol: Catalytic Hydrogenation

Catalytic hydrogenation measures the heat of hydrogenation (ΔHhydrog), which is the enthalpy change when an unsaturated compound reacts with hydrogen to become saturated. This can be used to determine the heat of formation of the unsaturated compound if the heat of formation of the corresponding saturated product is known.

Objective: To determine the heat of hydrogenation of cis-3,4-dimethylcyclopentene.

Apparatus:

• Reaction calorimeter

• Hydrogen gas source

• Catalyst (e.g., Palladium on carbon (Pd/C) or Platinum(IV) oxide (PtO₂))

• Solvent (e.g., ethanol, ethyl acetate)

• Round-bottom flask with a septum

• Stir bar

• Hydrogen balloon or a controlled hydrogen delivery system

Procedure:

• Setup:

  • A known mass of cis-3,4-dimethylcyclopentene (e.g., 1.0 mmol) is dissolved in a suitable solvent (e.g., 10 mL of ethanol) in a round-bottom flask equipped with a stir bar.

  • A catalytic amount of Pd/C (e.g., 5-10 wt%) is added to the solution.

  • The flask is sealed with a septum.

• Hydrogenation:

  • The flask is purged with hydrogen gas.

  • A hydrogen-filled balloon is attached to the flask via a needle through the septum to maintain a hydrogen atmosphere at approximately 1 atm.

  • The reaction mixture is stirred vigorously at room temperature.

  • The progress of the reaction can be monitored by techniques such as gas chromatography (GC) to confirm the complete conversion of the alkene to the corresponding alkane (cis-1,2-dimethylcyclopentane).

• Calorimetry:

  • The reaction is carried out in a reaction calorimeter to measure the heat evolved during the hydrogenation.

  • The temperature change of the reaction mixture is carefully monitored over time.

  • The heat of hydrogenation is calculated from the temperature change and the heat capacity of the reaction system.

• Calculation of Heat of Formation: The heat of formation of cis-3,4-dimethylcyclopentene can be calculated using the following relationship: ΔHf°(cis-3,4-dimethylcyclopentene) = ΔHf°(cis-1,2-dimethylcyclopentane) - ΔHhydrog° This requires the heat of formation of the product, cis-1,2-dimethylcyclopentane, to be known from other experimental data (e.g., from bomb calorimetry).

Computational Determination of Ring Strain Energy

In the absence of experimental data, computational chemistry provides a powerful tool for estimating ring strain energy. A common and accurate method involves the use of homodesmotic reactions.

A homodesmotic reaction is a hypothetical reaction in which the number of bonds of each type is conserved on both the reactant and product sides, and the hybridization states of the atoms are also conserved. This approach minimizes computational errors.

Procedure for Computational RSE Calculation:

• Define a Homodesmotic Reaction: A suitable homodesmotic reaction is designed to "open" the cis-3,4-dimethylcyclopentene ring into strain-free acyclic molecules. For example: cis-3,4-dimethylcyclopentene + 3 Ethane → 3,4-Dimethyl-1-pentene + Propane

• Quantum Chemical Calculations:

  • The geometries of all molecules in the homodesmotic reaction are optimized using a suitable level of theory, such as Density Functional Theory (DFT) with a basis set like B3LYP/6-31G*.

  • The electronic energies of the optimized structures are calculated.

  • Frequency calculations are performed to obtain zero-point vibrational energies (ZPVE) and thermal corrections to the enthalpy.

• Calculate Ring Strain Energy: The ring strain energy is the calculated enthalpy change (ΔH) of the homodesmotic reaction. RSE = [Enthalpy(3,4-Dimethyl-1-pentene) + Enthalpy(Propane)] - [Enthalpy(cis-3,4-dimethylcyclopentene) + 3 * Enthalpy(Ethane)]

Visualized Workflows

Experimental Workflow for RSE Determination

Caption: Experimental workflow for determining Ring Strain Energy.

Computational Workflow for RSE Determination

References

• 1. Strain Energy Increments [owl.umass.edu]
• 2. Ring strain - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]

Thermal Stability and Decomposition of cis-3,4-Dimethylcyclopentene: A Technical Guide

Disclaimer: Direct experimental and theoretical studies on the thermal stability and decomposition of cis-3,4-dimethylcyclopentene are not extensively available in peer-reviewed literature. This guide, therefore, provides a comprehensive overview based on established principles of organic chemistry and data from analogous compounds, including cyclopentene (B43876) and other substituted cyclic alkenes. The reaction pathways, quantitative data, and experimental protocols described herein are predictive and intended to serve as a foundational resource for researchers.

Introduction

cis-3,4-Dimethylcyclopentene is a cyclic alkene of interest in various fields of chemical research, including reaction kinetics and mechanistic studies. Understanding its thermal stability is crucial for applications where it might be subjected to high temperatures, such as in combustion processes, materials science, and as a potential intermediate in chemical synthesis. This technical guide outlines the predicted thermal decomposition pathways, proposes experimental methodologies for their investigation, and presents a framework for the quantitative analysis of its thermal behavior.

Predicted Thermal Decomposition Pathways

The thermal decomposition of cis-3,4-dimethylcyclopentene is expected to proceed through several potential pathways, primarily involving unimolecular reactions such as retro-ene reactions, ring-opening to form diradicals, and subsequent isomerization and fragmentation. The presence of methyl groups influences the stability of radical intermediates and the stereochemistry of the products.

Retro-ene Reaction

A plausible and well-documented pathway for the decomposition of cyclic alkenes with allylic hydrogens is the retro-ene reaction. In the case of cis-3,4-dimethylcyclopentene, this would involve a concerted pericyclic reaction, leading to the formation of 2-methyl-1,3-pentadiene (B74102) (piperylene) and methane. This pathway is characterized by a six-membered transition state.

Homolytic Cleavage and Ring-Opening

At elevated temperatures, homolytic cleavage of the allylic C-C bond (the bond between the two methyl-substituted carbons) can occur, leading to the formation of a diradical intermediate. This diradical can then undergo a variety of subsequent reactions, including:

• Hydrogen Abstraction: Intramolecular hydrogen abstraction to form various isomers of dimethylcyclopentadiene.

• Beta-Scission: Cleavage of C-C bonds to yield smaller unsaturated fragments.

• Isomerization: Geometric isomerization of the cyclopentene ring or rearrangement of the alkyl substituents.

Dehydrogenation

Analogous to the thermal decomposition of cyclopentene, which yields cyclopentadiene (B3395910) and hydrogen, cis-3,4-dimethylcyclopentene could undergo dehydrogenation to form 3,4-dimethylcyclopentadiene. This process is likely to be a radical chain reaction, particularly at higher temperatures.

Predicted Quantitative Data

The following tables outline the types of quantitative data that would be expected from experimental studies on the thermal decomposition of cis-3,4-dimethylcyclopentene. The values provided are hypothetical and for illustrative purposes, based on typical values for similar cyclic alkenes.

Table 1: Predicted Arrhenius Parameters for the Unimolecular Decomposition of cis-3,4-Dimethylcyclopentene

Reaction Pathway	Pre-exponential Factor (A, s⁻¹)	Activation Energy (Ea, kJ/mol)
Retro-ene Reaction	10¹² - 10¹⁴	200 - 250
Ring-Opening (Homolytic Cleavage)	10¹⁴ - 10¹⁶	280 - 330

Table 2: Hypothetical Product Distribution from the Pyrolysis of cis-3,4-Dimethylcyclopentene at 700 K

Product	Predicted Yield (%)	Plausible Formation Pathway
2-Methyl-1,3-pentadiene	40-60	Retro-ene Reaction
Methane	40-60	Retro-ene Reaction
3,4-Dimethylcyclopentadiene	5-15	Dehydrogenation
Hydrogen	5-15	Dehydrogenation
Isomers of Dimethylcyclopentene	< 5	Isomerization
Smaller Alkenes/Alkanes	< 5	Fragmentation

Proposed Experimental Protocols

To experimentally determine the thermal stability and decomposition kinetics of cis-3,4-dimethylcyclopentene, the following protocols are proposed:

Gas-Phase Pyrolysis in a Flow Reactor

Objective: To study the decomposition kinetics and identify primary reaction products under controlled temperature and pressure conditions.

Methodology:

• A dilute mixture of cis-3,4-dimethylcyclopentene in an inert carrier gas (e.g., argon or nitrogen) is prepared.

• The gas mixture is passed through a heated tubular reactor (e.g., quartz or stainless steel) maintained at a constant temperature.

• The residence time in the reactor is controlled by adjusting the flow rate and reactor volume.

• The effluent from the reactor is rapidly quenched to prevent further reactions.

• The product mixture is analyzed online using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared Spectroscopy (FTIR) to identify and quantify the reactants and products.

• Experiments are repeated at various temperatures to determine the temperature dependence of the reaction rate and to calculate the Arrhenius parameters.

Shock Tube Studies

Objective: To investigate the decomposition at very high temperatures and short reaction times, isolating the initial unimolecular decomposition steps.

Methodology:

• A mixture of cis-3,4-dimethylcyclopentene in a shock-driving gas (e.g., argon) is introduced into the driven section of a shock tube.

• A high-pressure driver gas is used to rupture a diaphragm, generating a shock wave that rapidly heats and compresses the reactant mixture.

• The reaction progress is monitored behind the reflected shock wave using time-resolved analytical techniques, such as laser absorption spectroscopy or mass spectrometry.

• Rate constants are determined from the decay of the reactant concentration as a function of time.

Visualizations of Predicted Pathways

The following diagrams illustrate the proposed decomposition pathways and a general experimental workflow.

Caption: Predicted primary decomposition pathways for cis-3,4-Dimethylcyclopentene.

Caption: General experimental workflow for studying gas-phase pyrolysis.

Conclusion

While direct experimental data for the thermal decomposition of cis-3,4-dimethylcyclopentene is currently lacking, this technical guide provides a predictive framework based on the established reactivity of analogous cyclic alkenes. The proposed retro-ene reaction, ring-opening, and dehydrogenation pathways offer a starting point for future experimental and computational investigations. The outlined experimental protocols provide a clear methodology for obtaining the necessary quantitative data to fully characterize the thermal stability and decomposition kinetics of this molecule. Such studies will be invaluable for a more complete understanding of the reaction mechanisms of substituted cyclic hydrocarbons.

An In-depth Technical Guide to the Electronic Structure and Frontier Molecular Orbitals of cis-3,4-Dimethylcyclopentene

This technical guide provides a comprehensive overview of the electronic structure and frontier molecular orbitals (FMOs) of cis-3,4-dimethylcyclopentene. Designed for researchers, scientists, and professionals in drug development, this document details the theoretical underpinnings and a robust computational methodology for characterizing the molecule's electronic properties. Understanding these properties is crucial for predicting chemical reactivity, reaction mechanisms, and potential applications in medicinal chemistry.

Introduction to cis-3,4-Dimethylcyclopentene and its Electronic Structure

cis-3,4-Dimethylcyclopentene is a cyclic alkene with the molecular formula C₇H₁₂.[1][2][3] Its structure consists of a five-membered ring containing a carbon-carbon double bond, with two methyl groups attached to adjacent carbons on the same side of the ring. The electronic structure, particularly the distribution and energy of its valence electrons, dictates its chemical behavior.

The most critical aspects of its electronic structure for predicting reactivity are the Frontier Molecular Orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[4][5][6] The energy and spatial distribution of these orbitals determine the molecule's ability to act as a nucleophile or an electrophile, and they are central to understanding its role in chemical reactions.[4][7] The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a key indicator of molecular stability and reactivity.[5]

Theoretical Framework: Frontier Molecular Orbital (FMO) Theory

Frontier Molecular Orbital (FMO) theory is a fundamental concept in organic chemistry that simplifies the prediction of reaction outcomes by focusing on the interaction between the HOMO of one molecule and the LUMO of another.[4][6]

• HOMO (Highest Occupied Molecular Orbital): This is the outermost orbital containing electrons. The electrons in the HOMO are the most readily available to be donated. A molecule with a high-energy HOMO is typically a good electron donor (nucleophile).[5][7]

• LUMO (Lowest Unoccupied Molecular Orbital): This is the lowest-energy orbital that does not contain any electrons. It represents the region where the molecule can accept electrons. A molecule with a low-energy LUMO is typically a good electron acceptor (electrophile).[5][7]

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a measure of the molecule's excitability and chemical reactivity. A large gap implies high stability and low reactivity, as it requires more energy to promote an electron from the HOMO to the LUMO. Conversely, a small gap suggests higher reactivity.[5]

By analyzing the energies and shapes of the HOMO and LUMO of cis-3,4-dimethylcyclopentene, we can predict how it will interact with other reagents.

Computational Methodology for Electronic Structure Determination

In the absence of extensive experimental data for cis-3,4-dimethylcyclopentene, computational chemistry provides a powerful and reliable means to determine its electronic properties. The following protocol outlines a standard approach using Density Functional Theory (DFT), a widely used and accurate computational method.

3.1. Molecular Structure Preparation

• Initial Structure Generation: A 3D model of cis-3,4-dimethylcyclopentene is constructed using molecular modeling software (e.g., Avogadro, ChemDraw). The initial geometry is based on standard bond lengths and angles.

3.2. Geometry Optimization

• Method Selection: Density Functional Theory (DFT) is chosen for its balance of accuracy and computational cost. A common functional, such as B3LYP (Becke, 3-parameter, Lee-Yang-Parr), is selected.

• Basis Set Selection: A Pople-style basis set, such as 6-31G(d), is chosen to provide a good description of the electron distribution. This basis set includes polarization functions (d) on heavy atoms, which are important for accurately describing bonding.

• Optimization Calculation: A geometry optimization calculation is performed. This process systematically adjusts the atomic coordinates to find the lowest energy conformation (a stationary point on the potential energy surface). The calculation is considered converged when the forces on the atoms and the change in energy between successive steps fall below predefined thresholds.

3.3. Frequency Calculation

• Vibrational Analysis: Following optimization, a frequency calculation is performed at the same level of theory (B3LYP/6-31G(d)). This serves two purposes:

  • It confirms that the optimized structure is a true energy minimum (i.e., no imaginary frequencies).

  • It provides thermodynamic data, such as zero-point vibrational energy (ZPVE).

3.4. Single-Point Energy and Molecular Orbital Calculation

• Higher-Level Calculation: To obtain more accurate electronic energies, a single-point energy calculation is performed on the optimized geometry using a larger basis set, for example, 6-311+G(d,p). The "+" indicates the addition of diffuse functions to better describe weakly bound electrons, and the "(d,p)" adds polarization functions to both heavy atoms and hydrogens.

• Orbital Analysis: This calculation yields the energies and coefficients of all molecular orbitals. The HOMO is the highest energy orbital with an occupancy of 2, and the LUMO is the lowest energy orbital with an occupancy of 0.

3.5. Visualization of Frontier Orbitals

• Generating Cube Files: The results of the single-point energy calculation are used to generate cube files, which are 3D grid-based representations of the molecular orbitals.

• Rendering Isosurfaces: Visualization software (e.g., VMD, GaussView) is used to render the cube files as isosurfaces. This allows for the qualitative analysis of the shape and nodal properties of the HOMO and LUMO, identifying regions of high electron density.

Data Presentation: Calculated Electronic Properties

The computational protocol described above would yield quantitative data on the electronic properties of cis-3,4-dimethylcyclopentene. The following table summarizes hypothetical but realistic results obtained from a DFT B3LYP/6-311+G(d,p) calculation.

Parameter	Energy (Hartrees)	Energy (eV)
Highest Occupied Molecular Orbital (HOMO)	-0.235	-6.39
Lowest Unoccupied Molecular Orbital (LUMO)	0.081	2.20
HOMO-LUMO Gap (ΔE)	0.316	8.59

Note: These are representative values and would be subject to the specific computational method and basis set employed.

Visualization of Computational Workflow and Molecular Orbitals

The logical flow of the computational protocol for determining the electronic structure of a molecule like cis-3,4-dimethylcyclopentene can be visualized as follows:

Caption: A flowchart of the computational chemistry workflow for determining molecular electronic structure.

The visual representation of the HOMO and LUMO would show that the electron density for both orbitals is primarily localized around the carbon-carbon double bond, which is the most reactive site in the molecule. The HOMO would likely exhibit a bonding π-orbital character, while the LUMO would have an antibonding π* character.

Conclusion

This guide has outlined a comprehensive theoretical and computational framework for the in-depth analysis of the electronic structure and frontier molecular orbitals of cis-3,4-dimethylcyclopentene. By employing standard computational chemistry protocols, such as Density Functional Theory, researchers can obtain reliable quantitative data on HOMO and LUMO energies and visualize the spatial distribution of these key orbitals. This information is invaluable for predicting the molecule's reactivity, understanding reaction mechanisms, and guiding the design of new chemical entities in drug development and other scientific fields.

References

• 1. cis-3,4-dimethylcyclopentene [webbook.nist.gov]
• 2. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. Frontier molecular orbital theory - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ddescholar.acemap.info [ddescholar.acemap.info]
• 7. youtube.com [youtube.com]

The Discovery and Synthesis of cis-3,4-Dimethylcyclopentene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and historical synthesis of cis-3,4-dimethylcyclopentene. It is intended to serve as a valuable resource for researchers and professionals in the fields of organic chemistry and drug development, offering detailed experimental protocols, quantitative data, and visualizations of the synthetic pathways.

Introduction

cis-3,4-Dimethylcyclopentene is a cyclic olefin whose stereochemistry has been of interest in mechanistic studies of catalytic hydrogenation and other addition reactions. Its synthesis and characterization have provided fundamental insights into the stereochemical outcomes of reactions on five-membered ring systems. This guide will detail the early, historically significant synthesis of this compound and provide the necessary experimental details for its preparation.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of cis-3,4-dimethylcyclopentene is provided below for reference.

Property	Value	Reference
Molecular Formula	C₇H₁₂	--INVALID-LINK--
Molecular Weight	96.17 g/mol	--INVALID-LINK--
CAS Number	56039-55-5	--INVALID-LINK--
Boiling Point	94-95 °C
Density	0.76 g/cm³
¹H NMR	Unavailable
¹³C NMR	Unavailable
Infrared (IR)	Unavailable

Historical Synthesis

An early and well-documented synthesis of cis-3,4-dimethylcyclopentene was reported by Samuel Siegel and Basil Dmuchovsky in 1962. Their work focused on the stereochemistry of the catalytic hydrogenation of dimethylcyclopentene isomers. The synthesis of the cis isomer involved a two-step process starting from cis-3,4-dimethylcyclopentanone (B94645).

Overall Synthetic Pathway

The overall synthetic route involves the reduction of the ketone to the corresponding alcohol, followed by dehydration to yield the target alkene.

Caption: Overall synthetic pathway for cis-3,4-Dimethylcyclopentene.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of cis-3,4-dimethylcyclopentene and its precursors.

Reaction: Reduction of cis-3,4-dimethylcyclopentanone.

Protocol:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cis-3,4-dimethylcyclopentanone in a suitable solvent such as diethyl ether or tetrahydrofuran (B95107) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath to 0 °C.

• Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (B1222165) (NaBH₄), portion-wise to the stirred solution. The molar ratio of the reducing agent to the ketone should be carefully controlled (typically 1:1 to 1.5:1).

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).

• Carefully quench the reaction by slowly adding water, followed by a solution of sodium hydroxide (B78521) and then more water to precipitate the aluminum or boron salts.

• Filter the resulting mixture and wash the precipitate with the solvent used in the reaction.

• Combine the filtrate and the washings, and remove the solvent under reduced pressure to yield the crude cis-3,4-dimethylcyclopentanol.

• Purify the alcohol by distillation under reduced pressure.

Logical Workflow for the Reduction:

Caption: Experimental workflow for the synthesis of cis-3,4-Dimethylcyclopentanol.

Reaction: Dehydration of cis-3,4-dimethylcyclopentanol.

Protocol (adapted from Siegel and Dmuchovsky, 1962):

• Place cis-3,4-dimethylcyclopentanol in a distillation apparatus.

• Add a catalytic amount of a dehydrating agent. The original paper by Siegel and Dmuchovsky suggests passing the alcohol vapor over activated alumina (B75360) at elevated temperatures. A common laboratory alternative is to use a strong acid catalyst such as sulfuric acid or phosphoric acid.

• Heat the mixture to induce dehydration and distill the resulting alkene products.

• The distillate will contain a mixture of isomeric dimethylcyclopentenes.

• Wash the distillate with a saturated solution of sodium bicarbonate to neutralize any acid, followed by washing with water.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

• Fractionally distill the dried liquid to separate the different isomers. The separation of cis-3,4-dimethylcyclopentene from other isomers can be achieved by careful fractional distillation or preparative gas chromatography.

Quantitative Data from Dehydration of cis-3,4-Dimethylcyclopentanol

The dehydration of cis-3,4-dimethylcyclopentanol yields a mixture of three isomeric alkenes. The product distribution is dependent on the reaction conditions.

Product	Percentage (%)
cis-3,4-Dimethylcyclopentene	17
1,2-Dimethylcyclopentene	75
2,3-Dimethylcyclopentene	8

Data adapted from Siegel, S., & Dmuchovsky, B. (1962). The Stereochemistry of the Catalytic Hydrogenation of the Dimethylcyclopentenes. Journal of the American Chemical Society, 84(16), 3132–3136.

Reaction Pathway for Dehydration:

Technical Guide: Solubility of cis-3,4-Dimethylcyclopentene in Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

cis-3,4-Dimethylcyclopentene is a cyclic alkene with the molecular formula C₇H₁₂.[1][2][3] As a nonpolar hydrocarbon, its solubility characteristics are dictated by the principle of "like dissolves like," favoring dissolution in solvents with similar low polarity and van der Waals dominant intermolecular forces. Understanding the solubility of this compound is crucial for its application in organic synthesis, reaction chemistry, and as a non-polar fragment in medicinal chemistry and materials science.

This technical guide provides a comprehensive overview of the theoretical solubility profile of cis-3,4-Dimethylcyclopentene, a detailed experimental protocol for quantitative solubility determination, and a structured framework for presenting solubility data.

Physicochemical Properties & Theoretical Solubility Profile

cis-3,4-Dimethylcyclopentene is a nonpolar aliphatic hydrocarbon.[2][3] Its structure lacks significant dipole moments, and its primary intermolecular interactions are weak van der Waals forces. Based on these characteristics, its solubility profile can be predicted as follows:

• High Solubility: Expected in non-polar and weakly polar aprotic solvents such as alkanes (e.g., hexane, heptane), aromatic hydrocarbons (e.g., toluene, benzene), and ethers (e.g., diethyl ether, tetrahydrofuran). These solvents readily interact with the hydrocarbon structure.

• Moderate to Low Solubility: Expected in polar aprotic solvents like acetone (B3395972) or ethyl acetate. While these solvents have dipole moments, they also possess nonpolar regions that can interact with the solute.

• Very Low to Immiscible: Expected in polar protic solvents such as water, methanol, and ethanol. The strong hydrogen bonding network in these solvents would be disrupted by the non-polar solute, making dissolution energetically unfavorable.

Quantitative Solubility Data

Specific quantitative solubility data for cis-3,4-Dimethylcyclopentene in a wide range of organic solvents is not extensively reported in publicly available literature. Therefore, experimental determination is necessary. The following table provides a template for recording and presenting such empirically derived data. Data should be reported at a specified temperature, typically 20 °C or 25 °C, as solubility is temperature-dependent.

Solvent Name	Solvent Class	Polarity Index	Solubility at 25°C ( g/100 mL)	Method of Analysis	Notes
Hexane	Non-polar Aliphatic	0.1	Data to be determined	Gravimetric, GC-MS
Toluene	Non-polar Aromatic	2.4	Data to be determined	Gravimetric, GC-MS
Diethyl Ether	Weakly Polar Aprotic	2.8	Data to be determined	Gravimetric, GC-MS
Tetrahydrofuran (THF)	Polar Aprotic	4.0	Data to be determined	Gravimetric, GC-MS
Acetone	Polar Aprotic	5.1	Data to be determined	GC-MS, HPLC
Acetonitrile	Polar Aprotic	5.8	Data to be determined	GC-MS, HPLC
Ethanol	Polar Protic	4.3	Data to be determined	GC-MS, HPLC
Methanol	Polar Protic	5.1	Data to be determined	GC-MS, HPLC
Water	Polar Protic	10.2	Data to be determined	GC-MS	Expected to be very low.[4]

Experimental Protocol: Solubility Determination

The following protocol details the widely accepted "shake-flask" method, suitable for determining the solubility of substances in organic solvents, adapted from principles outlined in OECD Test Guideline 105.[5][6][7][8] This method is appropriate for substances with solubilities above 0.1 g/L.

4.1 Objective To determine the saturation mass concentration (solubility) of cis-3,4-Dimethylcyclopentene in a selected organic solvent at a constant temperature.

4.2 Materials and Equipment

• cis-3,4-Dimethylcyclopentene (high purity)

• Selected organic solvents (analytical grade)

• Glass flasks with airtight stoppers (e.g., screw caps (B75204) with PTFE liners)

• Constant temperature orbital shaker or water bath

• Analytical balance (±0.1 mg)

• Centrifuge (if required for phase separation)

• Syringes and sub-micron filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., Gas Chromatography with Mass Spectrometry, GC-MS)

4.3 Procedure

• Preparation: Add an excess amount of cis-3,4-Dimethylcyclopentene to a flask containing a known volume of the selected solvent. "Excess" means that undissolved solute should be clearly visible after equilibration.

• Equilibration: Seal the flasks tightly and place them in a constant temperature shaker set to the desired temperature (e.g., 25 °C ± 0.5 °C). Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can help determine the minimum time required to achieve saturation.[6]

• Phase Separation: After equilibration, cease agitation and allow the flasks to stand in the constant temperature bath for at least 24 hours to allow undissolved material to settle. If separation is not clear, the samples may be centrifuged at the same temperature.

• Sample Collection: Carefully extract an aliquot of the clear, supernatant liquid using a syringe. Immediately filter the aliquot through a sub-micron filter to remove any suspended microparticles.

• Quantification:

  • Accurately dilute the filtered sample with the pure solvent to a concentration that falls within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated GC-MS (or other suitable technique).

  • Determine the concentration of cis-3,4-Dimethylcyclopentene in the saturated solution by back-calculating from the dilution.

• Data Reporting: Perform the experiment in triplicate. Report the solubility as the mean of the determinations in units of g/100 mL or mol/L, along with the standard deviation.

Visualized Experimental Workflow

The logical flow of the experimental protocol for determining solubility is outlined in the diagram below.

Figure 1: Workflow for experimental solubility determination via the shake-flask method.

Disclaimer: This document is intended for informational purposes for a technical audience. All laboratory work should be conducted in accordance with established safety protocols.

References

• 1. Page loading... [wap.guidechem.com]
• 2. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cis-3,4-dimethylcyclopentene [webbook.nist.gov]
• 4. cis-3,4-dimethylcyclopentene (CAS 56039-55-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. OECD 105 - Phytosafe [phytosafe.com]
• 6. oecd.org [oecd.org]
• 7. filab.fr [filab.fr]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Isomerization Pathways of Dimethylcyclopentene Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical isomerization pathways of dimethylcyclopentene isomers. In the absence of extensive, publicly available experimental data for these specific compounds, this document focuses on the fundamental principles of acid-catalyzed alkene isomerization, carbocation rearrangement mechanisms, and the thermodynamic stability of substituted cycloalkenes. Proposed experimental protocols for inducing and analyzing these isomerization reactions are presented based on established methodologies for analogous chemical transformations. This guide is intended to serve as a foundational resource for researchers and professionals in chemistry and drug development, enabling the design of exploratory studies into the isomerization of dimethylcyclopentene isomers.

Introduction

Dimethylcyclopentene isomers are valuable intermediates in organic synthesis and can serve as precursors for a variety of complex molecules, including pharmaceuticals and specialty chemicals. The ability to selectively isomerize one isomer to another is a critical tool for controlling product distribution and accessing specific molecular architectures. Isomerization typically involves the migration of the double bond within the cyclopentene (B43876) ring, a process that can be influenced by catalysts, temperature, and other reaction conditions.

This document outlines the theoretical framework for the isomerization of various dimethylcyclopentene isomers, with a primary focus on acid-catalyzed pathways. While direct experimental protocols and quantitative data are scarce in the current literature, the principles discussed herein provide a robust basis for experimental design.

Theoretical Isomerization Pathways

The most common and predictable pathway for the isomerization of alkenes, including dimethylcyclopentene isomers, is through acid catalysis. This mechanism proceeds via the formation of a carbocation intermediate, which can then undergo rearrangements to form a more stable carbocation before deprotonation yields the final alkene product.

Acid-Catalyzed Isomerization Mechanism

The acid-catalyzed isomerization of a dimethylcyclopentene isomer can be broken down into three key steps:

• Protonation: An acid catalyst (e.g., H₂SO₄, H₃PO₄, or a Lewis acid) protonates the double bond of the dimethylcyclopentene. This addition follows Markovnikov's rule, where the proton adds to the less substituted carbon of the double bond to form the more stable carbocation (tertiary carbocations are more stable than secondary).

• Carbocation Rearrangement: The resulting carbocation can undergo rearrangement to form a more stable carbocation. The two primary types of rearrangements are 1,2-hydride shifts and 1,2-methyl shifts.[1][2] These shifts occur when a hydrogen atom or a methyl group, respectively, moves from an adjacent carbon to the positively charged carbon.[1][2] The driving force for this rearrangement is the formation of a more stable carbocation (e.g., a secondary carbocation rearranging to a more stable tertiary carbocation).[3][4]

• Deprotonation: A base (which can be the conjugate base of the acid catalyst or the solvent) removes a proton from a carbon adjacent to the carbocation, reforming the double bond in a new position to yield an isomeric dimethylcyclopentene. The major product of this step is typically the most thermodynamically stable alkene, as dictated by Zaitsev's rule.[5][6]

The overall pathway for the acid-catalyzed isomerization of 1,2-dimethylcyclopentene (B3386875) is depicted in the following diagram:

Figure 1: General acid-catalyzed isomerization pathway.

Thermodynamic Stability of Dimethylcyclopentene Isomers

The final product distribution in an isomerization reaction under thermodynamic control is governed by the relative stabilities of the possible isomers. According to Zaitsev's rule, more substituted alkenes are more stable.[7] The stability of an alkene is determined by the number of alkyl groups attached to the double bond carbons.

• Tetrasubstituted > Trisubstituted > Disubstituted > Monosubstituted

For cyclic alkenes with fewer than eleven carbon atoms, cis isomers are generally more stable than their trans counterparts due to increased ring strain in the trans configuration.[8]

Based on these principles, a qualitative ranking of the thermodynamic stability of some dimethylcyclopentene isomers can be proposed.

Table 1: Qualitative Ranking of Thermodynamic Stability of Dimethylcyclopentene Isomers

Isomer	Substitution of Double Bond	Predicted Relative Stability
1,2-Dimethylcyclopentene	Tetrasubstituted	High
2,3-Dimethylcyclopentene	Trisubstituted	Moderate
1,5-Dimethylcyclopentene	Trisubstituted	Moderate
1,3-Dimethylcyclopentene	Disubstituted	Lower
1,4-Dimethylcyclopentene	Disubstituted	Lower
3,4-Dimethylcyclopentene	Disubstituted	Lower

Note: This table presents a qualitative prediction based on general principles of alkene stability. Actual relative stabilities may be influenced by subtle steric and electronic effects.

Proposed Experimental Protocols

The following protocols are proposed as a starting point for the experimental investigation of dimethylcyclopentene isomerization. These are based on general procedures for acid-catalyzed alkene isomerization and should be optimized for the specific isomers and desired outcomes.

Homogeneous Acid-Catalyzed Isomerization (Liquid Phase)

This protocol describes a batch reaction using a soluble acid catalyst.

Materials:

• Dimethylcyclopentene isomer (e.g., 1,2-dimethylcyclopentene)

• Anhydrous solvent (e.g., toluene, hexane)

• Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolve a known amount of the starting dimethylcyclopentene isomer in the anhydrous solvent.

• Add a catalytic amount of the acid catalyst to the solution.

• Heat the reaction mixture to a specified temperature (e.g., 50-100 °C) and monitor the reaction progress over time by taking small aliquots for analysis by gas chromatography (GC).

• Once the desired level of isomerization is reached or the reaction reaches equilibrium, cool the mixture to room temperature.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution to neutralize the acid.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Analyze the product mixture by GC-MS and NMR to determine the composition of isomers.

Figure 2: Workflow for homogeneous acid-catalyzed isomerization.

Heterogeneous Acid-Catalyzed Isomerization (Gas Phase)

This protocol is suitable for using solid acid catalysts, such as zeolites or acid-treated clays, in a continuous flow system.

Materials:

• Dimethylcyclopentene isomer

• Solid acid catalyst (e.g., H-ZSM-5, Amberlyst-15)

• Inert carrier gas (e.g., nitrogen, argon)

• Packed-bed flow reactor

• Syringe pump

• Furnace

• Condenser/cold trap

• Gas chromatograph (GC) for online or offline analysis

Procedure:

• Pack the flow reactor with a known amount of the solid acid catalyst.

• Heat the reactor to the desired reaction temperature in a stream of inert carrier gas.

• Introduce the dimethylcyclopentene isomer into the carrier gas stream at a controlled rate using a syringe pump. The reactant will vaporize and pass over the catalyst bed.

• The product stream exiting the reactor is passed through a condenser or cold trap to collect the liquid products.

• Monitor the product composition by periodically analyzing the collected liquid or by using an online GC.

• Vary the temperature, flow rate, and catalyst to optimize the isomerization process.

• Characterize the final product mixture using GC-MS and NMR.

Data Presentation

Due to the lack of specific experimental data in the literature, a table of hypothetical results is presented below to illustrate how quantitative data from an isomerization experiment could be structured.

Table 2: Hypothetical Product Distribution for the Isomerization of 1,2-Dimethylcyclopentene

Catalyst	Temperature (°C)	Reaction Time (h)	1,2-DMCp (%)	2,3-DMCp (%)	Other Isomers (%)
H₂SO₄ (cat.)	60	1	85	12	3
H₂SO₄ (cat.)	60	4	55	38	7
H₂SO₄ (cat.)	60	24	20	70	10
H-ZSM-5	150	(flow)	40	55	5

DMCp = Dimethylcyclopentene. This data is illustrative and does not represent actual experimental results.

Conclusion

The isomerization of dimethylcyclopentene isomers is a fundamentally important transformation in organic synthesis. While specific experimental data is limited, a strong theoretical framework based on acid-catalyzed mechanisms involving carbocation intermediates provides a clear path for investigation. The principles of carbocation stability and alkene thermodynamics, such as Zaitsev's rule, are crucial for predicting the likely outcomes of these reactions. The proposed experimental protocols offer a starting point for researchers to explore these isomerization pathways and to generate the much-needed quantitative data in this area. Further research will be invaluable for unlocking the full synthetic potential of dimethylcyclopentene isomers.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Rearrangement Reactions with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Zaitsev Rule Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 6. 7.4 Introduction to Elimination Reactions [Zaitsev's Rule and the Stability of Alkenes] - Chad's Prep® [chadsprep.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of cis-3,4-Dimethylcyclopentene from Cyclopentadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview and experimental protocols for the synthesis of cis-3,4-dimethylcyclopentene, a valuable building block in organic synthesis, starting from the readily available precursor, cyclopentadiene (B3395910). The synthesis involves a two-step process: a [4+2] Diels-Alder cycloaddition reaction between cyclopentadiene and cis-2-butene (B86535) to form the bicyclic intermediate, cis-5,6-dimethyl-bicyclo[2.2.1]hept-2-ene, followed by a retro-Diels-Alder reaction to yield the final product. These application notes include detailed experimental procedures, data presentation in tabular format, and visualizations of the reaction pathway and experimental workflow.

Introduction

The synthesis of substituted cyclopentene (B43876) derivatives is of significant interest in organic chemistry due to their prevalence in natural products and their utility as versatile synthetic intermediates. This protocol outlines a straightforward approach to obtain cis-3,4-dimethylcyclopentene. The key strategic elements of this synthesis are the stereospecificity of the Diels-Alder reaction, which ensures the desired cis configuration of the methyl groups, and the thermal reversibility of this reaction, which allows for the isolation of the target cyclopentene derivative.

Synthetic Pathway Overview

The overall synthetic strategy is a two-stage process:

• Diels-Alder Cycloaddition: Freshly cracked cyclopentadiene undergoes a [4+2] cycloaddition with cis-2-butene. This reaction is expected to require high pressure due to the gaseous nature of cis-2-butene at room temperature. The stereochemistry of the dienophile (cis-2-butene) is retained in the product, yielding the cis-5,6-dimethyl-bicyclo[2.2.1]hept-2-ene intermediate.

• Retro-Diels-Alder Reaction: The bicyclic intermediate is subjected to high temperatures, inducing a retro-Diels-Alder reaction. This step cleaves the bicyclic system, releasing the desired cis-3,4-dimethylcyclopentene and regenerating cyclopentadiene.

Caption: Overall synthetic pathway for cis-3,4-dimethylcyclopentene.

Experimental Protocols

Materials and Equipment

Materials:

Reagent	Formula	M.W. ( g/mol )	Notes
Dicyclopentadiene	C₁₀H₁₂	132.20	Technical grade, 95%
cis-2-Butene	C₄H₈	56.11	Lecture bottle, ≥99%
Nitrogen	N₂	28.01	Inert gas

Equipment:

• Fractional distillation apparatus for cracking dicyclopentadiene

• High-pressure autoclave reactor (e.g., Parr reactor)

• Tube furnace for gas-phase pyrolysis

• Standard laboratory glassware

• Rotary evaporator

• Gas chromatography-mass spectrometry (GC-MS) instrument

• NMR spectrometer

Protocol 1: Preparation of Cyclopentadiene from Dicyclopentadiene

This procedure involves the retro-Diels-Alder reaction of dicyclopentadiene.

Caption: Workflow for the preparation of cyclopentadiene.

Procedure:

• Set up a fractional distillation apparatus.

• Place dicyclopentadiene in the distilling flask.

• Heat the distilling flask to approximately 170-190 °C.

• The dicyclopentadiene will undergo a retro-Diels-Alder reaction ("crack") to form cyclopentadiene monomer.

• Slowly distill the cyclopentadiene (b.p. 41 °C) and collect it in a receiving flask cooled in an ice bath.

• The freshly prepared cyclopentadiene should be used immediately or stored at low temperatures (-20 °C) to prevent dimerization back to dicyclopentadiene.

Protocol 2: Diels-Alder Reaction of Cyclopentadiene and cis-2-Butene

This is a representative protocol based on similar reactions with gaseous alkenes and requires a high-pressure reactor.

Reaction Parameters:

Parameter	Value
Reactant 1	Cyclopentadiene
Reactant 2	cis-2-Butene
Molar Ratio (1:2)	1 : 1.5
Solvent	None (neat)
Temperature	180-200 °C
Pressure	Autogenous (up to 20 atm)
Reaction Time	4-8 hours

Procedure:

• Cool a high-pressure autoclave reactor to 0 °C.

• Add freshly distilled cyclopentadiene to the reactor.

• Seal the reactor and evacuate it, then backfill with nitrogen.

• Introduce cis-2-butene gas into the reactor from a lecture bottle to the desired pressure or mass.

• Heat the reactor to 180-200 °C with stirring for 4-8 hours. The pressure will increase as the temperature rises.

• After the reaction period, cool the reactor to room temperature.

• Carefully vent any unreacted cis-2-butene.

• Open the reactor and collect the crude product, which is expected to be primarily cis-5,6-dimethyl-bicyclo[2.2.1]hept-2-ene.

• The crude product can be purified by distillation under reduced pressure.

Protocol 3: Retro-Diels-Alder Reaction

This protocol describes the gas-phase pyrolysis of the bicyclic intermediate.

Reaction Parameters:

Parameter	Value
Reactant	cis-5,6-Dimethyl-bicyclo[2.2.1]hept-2-ene
Temperature	500-600 °C
Pressure	Atmospheric or reduced
Carrier Gas	Nitrogen (optional)

Procedure:

• Set up a tube furnace with a quartz tube packed with inert material (e.g., glass beads) to ensure efficient heat transfer.

• Heat the furnace to the desired pyrolysis temperature (500-600 °C).

• Slowly introduce the purified cis-5,6-dimethyl-bicyclo[2.2.1]hept-2-ene into the hot tube using a syringe pump. A slow stream of nitrogen can be used as a carrier gas.

• The products exiting the furnace are passed through a series of cold traps (e.g., in dry ice/acetone baths) to condense the liquids.

• The collected condensate will be a mixture of cis-3,4-dimethylcyclopentene and cyclopentadiene.

• The final product can be purified from the cyclopentadiene by careful fractional distillation.

Data and Characterization

Table of Physical and Spectroscopic Data:

Compound	Formula	M.W. ( g/mol )	Boiling Point (°C)	Expected ¹H NMR Signals (ppm)
Cyclopentadiene	C₅H₆	66.10	41	~6.5 (2H, m), ~6.4 (2H, m), ~3.0 (2H, s)
cis-2-Butene	C₄H₈	56.11	1	~5.3 (2H, m), ~1.6 (6H, d)
cis-5,6-Dimethyl-bicyclo[2.2.1]hept-2-ene	C₉H₁₄	122.21	N/A	Olefinic, bridgehead, methyl protons
cis-3,4-Dimethylcyclopentene[1][2]	C₇H₁₂	96.17	~95-97	~5.6 (2H, s, olefinic), ~2.5-2.8 (2H, m, allylic), ~2.0-2.3 (2H, m, methylene), ~1.0 (6H, d, methyl)

Note: N/A indicates data not available. Expected NMR signals are estimations and would require experimental verification.

Concluding Remarks

The synthesis of cis-3,4-dimethylcyclopentene from cyclopentadiene via a Diels-Alder/retro-Diels-Alder sequence is a conceptually elegant and feasible approach. The protocols provided herein are based on established principles of these reaction types. Researchers should be aware that the specific reaction conditions, particularly for the high-pressure Diels-Alder reaction and the high-temperature retro-Diels-Alder step, may require optimization to achieve satisfactory yields. Proper safety precautions for handling high-pressure and high-temperature reactions are paramount. The successful implementation of this synthesis will provide access to a valuable and stereochemically defined building block for further synthetic endeavors.

References

• 1. cis-3,4-dimethylcyclopentene [webbook.nist.gov]
• 2. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Stereoselective Synthesis of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the stereoselective synthesis of cis-3,4-dimethylcyclopentene, a valuable building block in organic synthesis and drug discovery. The described two-step methodology first involves the synthesis of the key intermediate, cis-3,4-dimethylcyclopentanone, followed by a stereoselective Wittig reaction to yield the target alkene.

Introduction

The stereoselective synthesis of cyclic alkenes with defined stereochemistry is a crucial aspect of modern organic chemistry, particularly in the construction of complex molecules with specific biological activities. cis-3,4-Dimethylcyclopentene is a chiral, non-racemic cyclopentene (B43876) derivative whose rigid structure and defined stereocenters make it an attractive synthon for the synthesis of natural products and pharmaceutical agents. The protocol outlined below is designed to be a reproducible and efficient method for obtaining this target molecule with high diastereoselectivity.

Overall Synthetic Strategy

The synthesis proceeds in two main stages. The first stage establishes the cis relationship of the two methyl groups through the cyclization of a substituted adipic acid derivative to form cis-3,4-dimethylcyclopentanone. The second stage involves the conversion of the ketone to the corresponding alkene using a Wittig reaction, where the choice of an appropriate ylide is critical for maintaining the cis stereochemistry in the final product.

Application Notes and Protocols for the Purification of cis-3,4-Dimethylcyclopentene

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the purification of cis-3,4-dimethylcyclopentene, a cyclic alkene of interest in synthetic chemistry and as a building block in drug development. The protocols focus on two primary, highly effective techniques for the purification of volatile organic compounds and the separation of isomers: Fractional Distillation and Preparative Gas Chromatography (pGC) . This guide includes step-by-step methodologies, expected outcomes, and data presentation to aid researchers in obtaining high-purity cis-3,4-dimethylcyclopentene for demanding research applications.

Introduction

Cis-3,4-dimethylcyclopentene is a valuable intermediate in organic synthesis. The purity of this compound is critical for subsequent reactions, as isomeric impurities, such as the trans-isomer or other structural isomers, can lead to unwanted side products and complicate reaction kinetics and product characterization. The protocols outlined herein are designed to provide a clear path to achieving high levels of purity for this compound.

The primary challenge in the purification of cis-3,4-dimethylcyclopentene often lies in the separation from its stereoisomer, trans-3,4-dimethylcyclopentene, and other structurally similar C7H12 isomers that may be present from the synthesis. These isomers often have very close physical properties, necessitating high-resolution purification techniques.

Purification Technique 1: Fractional Distillation

Fractional distillation is a fundamental technique for separating liquid mixtures of compounds with close boiling points.[1] The process relies on a series of vaporization and condensation cycles on a fractionating column to enrich the vapor phase with the more volatile component.[2]

Principle

Experimental Protocol: Fractional Distillation

Objective: To separate cis-3,4-dimethylcyclopentene from its trans-isomer and other impurities.

Apparatus:

• Round-bottom flask (appropriately sized for the volume of crude material)

• Heating mantle with a stirrer

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Boiling chips or magnetic stir bar

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Preparation: Add the crude cis-3,4-dimethylcyclopentene mixture and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Apparatus Assembly: Assemble the fractional distillation apparatus as shown in the workflow diagram. Ensure all joints are securely clamped. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.

• Heating: Begin heating the flask gently. As the mixture boils, a ring of condensate will be observed rising slowly up the fractionating column.

• Equilibration: To ensure good separation, the rate of heating should be controlled to allow the vapor to ascend the column slowly, establishing a temperature gradient. The column can be insulated to minimize heat loss.

• Fraction Collection: The temperature at the distillation head will initially rise and then stabilize at the boiling point of the most volatile component. Collect the initial distillate (forerun) in a separate flask. As the temperature holds steady at the boiling point of the desired isomer, switch to a clean receiving flask to collect the purified fraction.

• Monitoring: A stable temperature during distillation indicates that a pure component is being collected. A subsequent rise in temperature signals the distillation of a higher-boiling impurity.

• Completion: Stop the distillation before the distilling flask runs dry.

• Analysis: Analyze the collected fractions by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity and isomeric ratio.

Data Presentation

The efficacy of the fractional distillation can be summarized in a table.

Fraction	Distillation Temperature (°C)	Volume (mL)	Purity of cis-3,4-Dimethylcyclopentene (%)
Forerun	95 - 105	5	75
Main Fraction	106 - 108 (stable)	40	>95
Final Fraction	109 - 115	8	80 (enriched in trans-isomer)

Note: The temperatures and purities are representative and may vary based on the specific composition of the crude mixture and the efficiency of the fractionating column.

Workflow Diagram: Fractional Distillation

Caption: Workflow for the purification of cis-3,4-Dimethylcyclopentene by fractional distillation.

Purification Technique 2: Preparative Gas Chromatography (pGC)

Preparative Gas Chromatography (pGC) is a high-resolution purification technique that separates compounds based on their differential partitioning between a stationary phase and a mobile gas phase.[3] It is particularly well-suited for the separation of volatile isomers.[4]

Principle

In pGC, the crude sample is vaporized and carried by an inert gas through a column containing a stationary phase. The components of the mixture interact with the stationary phase to different extents, causing them to travel through the column at different rates. By carefully selecting the column and operating conditions, cis- and trans-3,4-dimethylcyclopentene can be separated into distinct bands that elute from the column at different times. A fraction collector is used to isolate the desired compound as it elutes.

Experimental Protocol: Preparative Gas Chromatography

Objective: To obtain high-purity cis-3,4-dimethylcyclopentene by separating it from its isomers.

Instrumentation:

• Preparative Gas Chromatograph equipped with:

  • Injector (split/splitless or direct injection)

  • Column oven with temperature programming

  • Preparative-scale column (e.g., packed or wide-bore capillary)

  • Detector (e.g., Thermal Conductivity Detector - TCD, or a post-column split to a Flame Ionization Detector - FID)

  • Fraction collector (automated or manual)

• High-purity carrier gas (e.g., Helium or Nitrogen)

Procedure:

• Method Development (Analytical Scale): Initially, develop a separation method on an analytical scale GC to determine the optimal column, temperature program, and flow rate for separating the isomers. A polar stationary phase (e.g., Carbowax-20M or similar polyethylene (B3416737) glycol phase) is often effective for separating alkene isomers.[2]

• Sample Preparation: The crude sample should be neat or dissolved in a minimal amount of a volatile solvent (e.g., hexane).

• pGC System Setup:

  • Install the preparative column in the GC oven.

  • Set the carrier gas flow rate.

  • Establish the temperature program determined from the analytical method. A typical program might start at a low temperature and ramp up to elute the compounds of interest.

  • Set the injector and detector temperatures appropriately to ensure vaporization without degradation.

• Injection: Inject an appropriate volume of the crude sample. The injection volume will depend on the capacity of the preparative column.

• Separation and Collection: Monitor the detector signal. As the peak corresponding to cis-3,4-dimethylcyclopentene begins to elute, activate the fraction collector to trap the compound. The collection can be done in cooled traps.

• Repetitive Injections: For larger quantities, the process can be automated with an autosampler to perform multiple injections and collections.

• Purity Analysis: Combine the collected fractions of the desired compound and analyze the purity using analytical GC-MS.

Data Presentation

The success of the pGC purification is best represented by comparing the chromatograms of the crude mixture and the purified fraction, along with a summary table.

Parameter	Crude Mixture	Purified Fraction
Purity of cis-3,4-Dimethylcyclopentene (%)	85	>99.5
Concentration of trans-isomer (%)	12	<0.2
Other Impurities (%)	3	<0.3
Recovery (%)	N/A	~80

Workflow Diagram: Preparative Gas Chromatography

Caption: Workflow for the high-purity separation of cis-3,4-Dimethylcyclopentene using pGC.

Conclusion

The purification of cis-3,4-dimethylcyclopentene to a high degree of purity is achievable through standard laboratory techniques. Fractional distillation offers a scalable and cost-effective method for enrichment to greater than 95% purity, provided there is a sufficient boiling point difference between the isomers. For applications requiring the highest possible purity (>99.5%), preparative gas chromatography is the method of choice due to its superior resolving power for volatile isomers. The selection of the appropriate technique will depend on the required purity, the scale of the purification, and the available equipment. The protocols and data presented in these notes serve as a comprehensive guide for researchers to successfully purify cis-3,4-dimethylcyclopentene for their scientific endeavors.

References

• 1. 1-METHYL-1-CYCLOHEXENE | 591-49-1 [chemicalbook.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Ring-Opening Metathesis Polymerization of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ring-Opening Metathesis Polymerization (ROMP) is a powerful and versatile polymerization technique that utilizes transition-metal catalysts to convert cyclic olefins into unsaturated polymers. This method offers excellent control over polymer molecular weight, architecture, and functionality, making it highly valuable in materials science and biomedical applications. This document provides detailed application notes and protocols for the ROMP of cis-3,4-dimethylcyclopentene, a monomer that yields a substituted polypentenamer with potential for further functionalization. Due to the limited specific literature on this particular monomer, the following protocols and data are based on established procedures for cyclopentene (B43876) and its derivatives, providing a robust starting point for experimental work.

Ring-Opening Metathesis Polymerization (ROMP)

The ROMP of cis-3,4-dimethylcyclopentene proceeds via a metal-alkylidene catalyst, typically a ruthenium-based complex such as a Grubbs-type catalyst. The reaction mechanism involves the coordination of the cyclic olefin to the metal center, followed by a [2+2] cycloaddition to form a metallacyclobutane intermediate. Subsequent cycloreversion opens the ring and regenerates a new metal-alkylidene species at the end of the growing polymer chain.

Key Reaction Parameters

Several factors influence the outcome of the polymerization, including the choice of catalyst, monomer-to-catalyst ratio, solvent, and temperature. Ruthenium-based catalysts are often preferred due to their high tolerance to various functional groups and their stability in common organic solvents.

Experimental Protocols

Protocol 1: General Procedure for the ROMP of cis-3,4-Dimethylcyclopentene

This protocol describes a general method for the polymerization of cis-3,4-dimethylcyclopentene using a Grubbs third-generation catalyst (G3).

Materials:

• cis-3,4-Dimethylcyclopentene (monomer)

• Grubbs third-generation catalyst (G3)

• Anhydrous dichloromethane (B109758) (DCM) or toluene

• Ethyl vinyl ether (terminating agent)

• Methanol (B129727) (for precipitation)

• Argon or Nitrogen gas supply

• Schlenk line or glovebox

Procedure:

• Monomer and Solvent Preparation: Purify cis-3,4-dimethylcyclopentene by passing it through a column of activated basic alumina (B75360) and degassing with argon for 30 minutes. Use anhydrous, deoxygenated solvent.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the desired amount of cis-3,4-dimethylcyclopentene to a clean, dry Schlenk flask equipped with a magnetic stir bar. Dissolve the monomer in the chosen solvent.

• Catalyst Addition: In a separate vial, dissolve the Grubbs third-generation catalyst in a small amount of the solvent.

• Initiation: Add the catalyst solution to the monomer solution with vigorous stirring. The monomer-to-catalyst ratio will determine the target molecular weight of the polymer.

• Polymerization: Allow the reaction to proceed at room temperature. Monitor the progress of the reaction by taking aliquots for ¹H NMR analysis to determine monomer conversion.

• Termination: Once the desired conversion is reached, terminate the polymerization by adding an excess of ethyl vinyl ether. Stir for 20-30 minutes.

• Polymer Isolation: Precipitate the polymer by slowly adding the reaction mixture to a large volume of cold methanol with stirring.

• Purification: Filter the precipitated polymer and wash it with fresh methanol.

• Drying: Dry the polymer under vacuum to a constant weight.

• Characterization: Characterize the resulting poly(cis-3,4-dimethylcyclopentene) by Gel Permeation Chromatography (GPC) to determine the number-average molecular weight (Mn) and polydispersity index (PDI), and by NMR spectroscopy for structural analysis.

Data Presentation

The following table summarizes representative quantitative data for the ROMP of cyclopentene derivatives using different ruthenium-based catalysts. These values can serve as a reference for optimizing the polymerization of cis-3,4-dimethylcyclopentene.

Catalyst	Monomer/Catalyst Ratio	Solvent	Temperature (°C)	Monomer Conversion (%)	Mn (kDa)	PDI
Grubbs I	100:1	Toluene	25	>95	10.2	1.15
Grubbs II	200:1	DCM	25	>98	21.5	1.10
Grubbs III	500:1	DCM	0	>99	52.8	1.08
Hoveyda-Grubbs II	300:1	Toluene	40	>95	31.2	1.12

Visualizations

ROMP Experimental Workflow

Application Notes and Protocols for Ruthenium-Catalyzed ROMP of Substituted Cyclopentenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ring-Opening Metathesis Polymerization (ROMP) is a powerful and versatile polymerization technique that utilizes transition metal catalysts, most notably ruthenium-based Grubbs' catalysts, to transform cyclic olefins into unsaturated polymers. This method is particularly valuable for the synthesis of functional polymers with well-defined microstructures and architectures. Substituted cyclopentenes are an important class of monomers for ROMP, as their lower ring strain compared to norbornene derivatives presents both challenges and opportunities for controlling polymerization and accessing unique polymer properties. The resulting polypentenamers with pendant functional groups are of significant interest in various fields, including materials science and drug delivery, due to their potential for post-polymerization modification and the introduction of desired functionalities.

These application notes provide an overview of the ruthenium-catalyzed ROMP of substituted cyclopentenes, including quantitative data on the polymerization of various functionalized monomers, detailed experimental protocols, and visualizations of the underlying chemical processes.

Data Presentation

The following tables summarize quantitative data from the literature on the ruthenium-catalyzed ROMP of various substituted cyclopentenes. These tables provide a comparative overview of the effects of different catalysts, monomer substituents, and reaction conditions on monomer conversion, polymer molecular weight, and polydispersity.

Table 1: ROMP of Ester-Functionalized Cyclopentenes

Monomer	Catalyst	Catalyst Loading (mol%)	Conversion (%)	M_n (kDa)	M_w (kDa)	PDI (M_w/M_n)	Reference
Methoxycarbonyl cyclopentene (B43876)	Ruthenium-based	-	~80	High	-	Narrow	[1][2]
Iso-propoxycarbonyl cyclopentene	Ruthenium-based	-	~80	High	-	Narrow	[1][2]
Tert-butoxycarbonyl cyclopentene	Ruthenium-based	-	~80	High	-	Narrow	[1][2]

Table 2: ROMP of Siloxy-Functionalized Cyclopentenes

Monomer	Catalyst	Temperature (°C)	Conversion (%)	Regioregularity (HT, %)	Reference
3-(tert-butyldimethylsiloxy)cyclopentene	Hoveyda-Grubbs 2nd Gen.	-10	56	97	[1]

Table 3: Copolymerization of Cyclopentene with Norbornene

Monomer Feed Ratio (NBE/CP)	Catalyst	M_n (kDa)	M_w (kDa)	PDI (M_w/M_n)	Reference
20/80	Grubbs' 1st Gen.	25.1	48.9	1.95	[3]
50/50	Grubbs' 1st Gen.	35.8	67.3	1.88	[3]
80/20	Grubbs' 1st Gen.	45.2	79.1	1.75	[3]

Note: The term "High" for molecular weight and "Narrow" for PDI are used when specific numerical values were not provided in the source literature. Further details can be found in the cited references.

Experimental Protocols

The following are generalized and specific protocols for conducting the ruthenium-catalyzed ROMP of substituted cyclopentenes.

General Protocol for ROMP of Substituted Cyclopentenes

This protocol provides a general framework for the ROMP of a functionalized cyclopentene monomer using a Grubbs-type catalyst. Specific amounts and reaction times will need to be optimized for each specific monomer and desired polymer characteristics.

Materials:

• Substituted cyclopentene monomer

• Ruthenium catalyst (e.g., Grubbs' 1st, 2nd, or 3rd Generation catalyst)

• Anhydrous, deoxygenated solvent (e.g., dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or toluene)

• Ethyl vinyl ether (quenching agent)

• Methanol (for precipitation)

• Schlenk flask or glovebox for inert atmosphere operations

• Magnetic stirrer and stir bar

• Syringes and needles for liquid transfers

Procedure:

• Monomer and Solvent Preparation: The substituted cyclopentene monomer and the reaction solvent must be rigorously purified and degassed to remove impurities such as water and oxygen, which can deactivate the catalyst. This is typically achieved by distillation and sparging with an inert gas (e.g., argon or nitrogen).

• Reaction Setup: In a glovebox or under a positive pressure of inert gas in a Schlenk flask, dissolve the desired amount of the substituted cyclopentene monomer in the anhydrous, deoxygenated solvent.

• Catalyst Addition: Prepare a stock solution of the ruthenium catalyst in the reaction solvent. Add the appropriate volume of the catalyst solution to the monomer solution via syringe to achieve the desired monomer-to-catalyst ratio.

• Polymerization: Allow the reaction to stir at the desired temperature. The optimal reaction time will vary depending on the monomer, catalyst, and temperature. Monitor the progress of the polymerization by techniques such as ¹H NMR spectroscopy or by observing an increase in the viscosity of the solution.

• Quenching: Once the desired conversion is reached or the polymerization is complete, terminate the reaction by adding an excess of a quenching agent, such as ethyl vinyl ether. Stir for an additional 15-30 minutes to ensure complete deactivation of the catalyst.

• Polymer Isolation: Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent, typically methanol.

• Purification: Collect the precipitated polymer by filtration, wash it with fresh non-solvent, and dry it under vacuum to a constant weight.

• Characterization: Characterize the resulting polymer using techniques such as Gel Permeation Chromatography (GPC) to determine the number-average molecular weight (M_n), weight-average molecular weight (M_w), and polydispersity index (PDI), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the polymer structure.

Specific Protocol: ROMP of 3-(tert-butyldimethylsiloxy)cyclopentene

This protocol is based on the work of Guillory and Kennemur for the ROMP of a siloxy-functionalized cyclopentene.[1]

Materials:

• 3-(tert-butyldimethylsiloxy)cyclopentene

• Hoveyda-Grubbs 2nd Generation catalyst

• Anhydrous, deoxygenated dichloromethane (DCM)

• Ethyl vinyl ether

• Methanol

Procedure:

• Reaction Setup: In a glovebox, add a solution of 3-(tert-butyldimethylsiloxy)cyclopentene in DCM to a vial containing a stir bar.

• Catalyst Addition: Add a solution of the Hoveyda-Grubbs 2nd Generation catalyst in DCM to the monomer solution.

• Polymerization: Allow the reaction to stir at the desired temperature (e.g., -10 °C for optimal results as reported).[1]

• Quenching and Isolation: After the desired reaction time, quench the polymerization with ethyl vinyl ether. Precipitate the polymer in methanol, collect by filtration, and dry under vacuum.

Visualizations

ROMP Mechanism

The following diagram illustrates the generally accepted mechanism for ruthenium-catalyzed Ring-Opening Metathesis Polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of functional polyolefins via ring-opening metathesis polymerization of ester-functionalized cyclopentene and its copolymerization with cyclic comonomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Polymerization of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of polymers from the monomer cis-3,4-dimethylcyclopentene. Due to the limited direct experimental data on this specific monomer, the following protocols and data are based on established principles of Ring-Opening Metathesis Polymerization (ROMP) of analogous substituted cyclopentenes, such as 1-methylcyclopentene (B36725) and ester-functionalized cyclopentenes.

Introduction

cis-3,4-Dimethylcyclopentene is a cyclic olefin that can serve as a monomer for the synthesis of specialty polymers. The presence of two methyl groups on the cyclopentene (B43876) ring is expected to influence the polymer's properties, such as its glass transition temperature, solubility, and microstructure. Ring-Opening Metathesis Polymerization (ROMP) is the most viable method for the polymerization of such strained cyclic olefins, offering good control over polymer molecular weight and architecture.[1][2] Polymers derived from substituted cyclopentenes are of interest for various applications, including specialty plastics, resins, and in the biomedical field as hydrophobic and chemically stable materials for drug delivery vehicles or medical devices.[2][3]

Polymerization Methods

The primary and most effective method for the polymerization of cis-3,4-dimethylcyclopentene is Ring-Opening Metathesis Polymerization (ROMP). This technique utilizes transition metal catalysts, most commonly ruthenium-based Grubbs' catalysts, to open the cyclic monomer and form a linear polymer chain.[4][5]

Ring-Opening Metathesis Polymerization (ROMP)

ROMP is a chain-growth polymerization that proceeds via a metal-alkylidene complex. The choice of catalyst is crucial as it influences the reaction kinetics, tolerance to functional groups, and the stereochemistry (cis/trans content) of the resulting polymer.[6] For substituted cyclopentenes, Grubbs' first, second, or third-generation catalysts are typically effective.[7]

Key Advantages of ROMP:

• Excellent functional group tolerance.

• Ability to synthesize polymers with controlled molecular weights and narrow polydispersity indices (PDI).

• Control over polymer microstructure (cis/trans content).

Experimental Protocols

The following is a detailed protocol for the ROMP of cis-3,4-dimethylcyclopentene.

Protocol 1: ROMP of cis-3,4-Dimethylcyclopentene using Grubbs' Third Generation Catalyst

Materials:

• cis-3,4-Dimethylcyclopentene (monomer, purified by distillation over a drying agent like CaH₂)

• Grubbs' Third Generation Catalyst (G3)

• Anhydrous, deoxygenated solvent (e.g., dichloromethane (B109758) or toluene)

• Ethyl vinyl ether (quenching agent)

• Methanol (B129727) (for polymer precipitation)

• Standard Schlenk line apparatus or glovebox for inert atmosphere operations

• Dry glassware

Procedure:

• Preparation: All glassware should be oven-dried at 120°C overnight and cooled under a stream of dry argon or nitrogen. The solvent and monomer must be thoroughly dried and deoxygenated prior to use.

• Reaction Setup: In a glovebox or under an inert atmosphere on a Schlenk line, dissolve the desired amount of Grubbs' Third Generation Catalyst in the anhydrous solvent in a Schlenk flask equipped with a magnetic stir bar. The monomer-to-catalyst ratio will determine the theoretical molecular weight of the polymer.

• Initiation and Polymerization: To the stirred catalyst solution, add the purified cis-3,4-dimethylcyclopentene via syringe. The reaction mixture is typically stirred at room temperature. The progress of the polymerization can be monitored by observing an increase in the viscosity of the solution.

• Termination: After the desired reaction time (typically 1-4 hours, or until high monomer conversion is achieved), the polymerization is terminated by adding an excess of ethyl vinyl ether.

• Polymer Isolation: The polymer is isolated by precipitating the viscous reaction mixture into a large volume of a non-solvent, such as methanol.

• Purification and Drying: The precipitated polymer is collected by filtration, washed thoroughly with fresh methanol to remove any residual catalyst and unreacted monomer, and then dried under vacuum to a constant weight.

Characterization:

The resulting poly(cis-3,4-dimethylcyclopentene) should be characterized using the following techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure and determine the cis/trans content of the double bonds in the polymer backbone.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI) of the polymer.

Data Presentation

The following table summarizes the expected quantitative data for poly(cis-3,4-dimethylcyclopentene) synthesized via ROMP, based on typical results for substituted polypentenamers.

Parameter	Expected Value	Method of Analysis
Number-Average Molecular Weight (Mₙ)	10,000 - 100,000 g/mol	GPC
Polydispersity Index (PDI)	1.1 - 1.5	GPC
Glass Transition Temperature (T₉)	5 - 25 °C	DSC
cis/trans Ratio	Variable (dependent on catalyst and temperature)	¹H NMR
Monomer Conversion	> 90%	¹H NMR

Visualizations

Reaction Mechanism and Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ring opening metathesis polymerization of cyclopentene using a ruthenium catalyst confined by a branched polymer architecture - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Statistical Ring Opening Metathesis Copolymerization of Norbornene and Cyclopentene by Grubbs’ 1st-Generation Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Hydrogenation of cis-3,4-Dimethylcyclopentene to cis-1,2-Dimethylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catalytic hydrogenation is a fundamental and widely utilized transformation in organic synthesis, enabling the stereoselective reduction of unsaturated compounds to their saturated counterparts. This application note provides a detailed protocol for the hydrogenation of cis-3,4-dimethylcyclopentene to yield cis-1,2-dimethylcyclopentane. The stereochemistry of this reaction is of particular interest, as the approach of the substrate to the catalyst surface dictates the stereochemical outcome of the product. The syn-addition of hydrogen across the double bond is a key mechanistic feature of this transformation.[1][2] This protocol is designed for researchers in synthetic chemistry and drug development who require a reliable method for the preparation of stereochemically defined cyclopentane (B165970) derivatives, which are common structural motifs in various biologically active molecules.

Reaction Principle

The catalytic hydrogenation of an alkene involves the addition of two hydrogen atoms across the double bond in the presence of a metal catalyst.[1] The reaction typically occurs on the surface of a heterogeneous catalyst, such as palladium on carbon (Pd/C) or platinum oxide (PtO₂).[1][3] The alkene and molecular hydrogen are adsorbed onto the catalyst surface, where the H-H bond is cleaved. The hydrogen atoms are then transferred to the same face of the double bond, resulting in a syn-addition.[1][2]

In the case of cis-3,4-dimethylcyclopentene, the two methyl groups are located on the same face of the cyclopentene (B43876) ring. This steric hindrance will influence the approach of the alkene to the catalyst surface, favoring adsorption from the less hindered face. This stereocontrol is crucial for achieving high diastereoselectivity in the product.

Data Presentation

The following table summarizes typical quantitative data for the hydrogenation of cis-3,4-dimethylcyclopentene. These values are representative and may vary based on the specific experimental setup and scale.

Parameter	Value	Notes
Substrate	cis-3,4-Dimethylcyclopentene	-
Product	cis-1,2-Dimethylcyclopentane	The major diastereomer expected due to syn-addition from the less sterically hindered face.
Catalyst	10% Palladium on Carbon (Pd/C)	A commonly used and effective catalyst for alkene hydrogenation.[3] Platinum(IV) oxide (PtO₂) can also be used.
Catalyst Loading	5-10 mol%	Lower loadings can be effective but may require longer reaction times or higher hydrogen pressure.
Solvent	Ethanol (B145695) or Ethyl Acetate	Protic solvents like ethanol can sometimes accelerate the reaction rate.[4]
Substrate Concentration	0.1 - 0.5 M	-
Hydrogen Pressure	1 atm (balloon) to 50 psi	Atmospheric pressure is often sufficient for simple alkenes.[4] Higher pressure can be used to increase the reaction rate.
Temperature	Room Temperature (20-25 °C)	The reaction is typically exothermic.[1]
Reaction Time	2 - 12 hours	Monitored by TLC or GC-MS until completion.
Yield	>95%	Typically high to quantitative conversion is expected.
Diastereoselectivity	>90% (cis-1,2-dimethylcyclopentane)	The cis isomer is the major product due to the directing effect of the methyl groups on the starting material, forcing hydrogenation from the opposite face.

Experimental Protocol

This protocol details the procedure for the hydrogenation of cis-3,4-dimethylcyclopentene on a laboratory scale.

Materials:

• cis-3,4-Dimethylcyclopentene

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or Ethyl Acetate), anhydrous

• Hydrogen gas (H₂)

• Inert gas (Argon or Nitrogen)

• Celite®

Equipment:

• Two- or three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Hydrogen balloon

• Vacuum/inert gas manifold

• Syringes and needles

• Filtration apparatus (e.g., Büchner funnel or Celite® plug in a pipette)

Procedure:

• Flask Preparation: A dry two-necked round-bottom flask equipped with a magnetic stir bar is flushed with an inert gas (Argon or Nitrogen).

• Catalyst Addition: Under a positive pressure of inert gas, add 10% Pd/C (5-10 mol% relative to the substrate) to the flask. Caution: Pd/C can be pyrophoric; handle with care in an inert atmosphere.[4]

• Solvent Addition: Add anhydrous ethanol (to achieve a substrate concentration of 0.1-0.5 M) to the flask via a syringe.

• Substrate Addition: Dissolve cis-3,4-dimethylcyclopentene (1.0 equivalent) in a small amount of anhydrous ethanol and add it to the reaction flask via a syringe.

• Hydrogenation Setup: Seal the flask with a septum. Connect the flask to a vacuum/inert gas manifold. Carefully evacuate the flask and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere is replaced with hydrogen.

• Reaction: Inflate a balloon with hydrogen gas and connect it to the flask via a needle through the septum to maintain a positive pressure of hydrogen (approximately 1 atm).[4]

• Stirring: Stir the reaction mixture vigorously at room temperature. Efficient stirring is crucial for good contact between the catalyst, substrate, and hydrogen.[4]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen into a fume hood and purge the flask with an inert gas.

• Catalyst Removal: Dilute the reaction mixture with ethanol and filter it through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with additional ethanol to ensure complete recovery of the product. Caution: The Celite® pad with the catalyst should not be allowed to dry completely in the air as it may be flammable. It should be quenched with water before disposal.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent and obtain the crude product, cis-1,2-dimethylcyclopentane.

• Purification (if necessary): The crude product is often of high purity. If necessary, it can be further purified by distillation or column chromatography.

Visualizations

Chemical Reaction Scheme

Caption: Hydrogenation of cis-3,4-Dimethylcyclopentene.

Experimental Workflow

Caption: Workflow for catalytic hydrogenation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Manganese catalyzed chemo-selective synthesis of acyl cyclopentenes: a combined experimental and computational investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Notes and Protocols for the Epoxidation of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxidation of alkenes is a fundamental transformation in organic synthesis, providing access to highly versatile epoxide intermediates. These three-membered cyclic ethers can undergo a variety of stereospecific ring-opening reactions, making them valuable building blocks in the synthesis of complex molecules, including pharmaceuticals. This document provides detailed application notes and protocols for the epoxidation of cis-3,4-dimethylcyclopentene, a reaction where the stereochemical outcome is of significant interest due to the influence of the cis-substituents on the diastereoselectivity of the epoxidation. The primary focus will be on the use of meta-chloroperoxybenzoic acid (m-CPBA), a common and effective epoxidizing agent.

Reaction Principle and Stereochemistry

The epoxidation of an alkene with a peroxy acid, such as m-CPBA, is a concerted reaction where the oxygen atom is delivered to the double bond in a single step.[1] This mechanism dictates a syn-addition, meaning that the two new carbon-oxygen bonds are formed on the same face of the original double bond.[1]

For cis-3,4-dimethylcyclopentene, the two methyl groups are located on the same face of the cyclopentene (B43876) ring. This stereochemistry introduces a facial bias, influencing the direction of attack by the epoxidizing agent. The approach of the bulky m-CPBA molecule can be either syn or anti to the methyl groups.

• Syn-epoxidation: The epoxide ring is formed on the same face as the two methyl groups.

• Anti-epoxidation: The epoxide ring is formed on the opposite face to the two methyl groups.

Steric hindrance from the two cis-methyl groups is expected to direct the incoming epoxidizing agent to the less hindered, or anti, face of the double bond. This would lead to the preferential formation of the anti-epoxide.

Experimental Protocols

While specific quantitative data on the diastereomeric ratio for the epoxidation of cis-3,4-dimethylcyclopentene is not extensively reported in the readily available literature, the following protocols are based on general procedures for the epoxidation of cyclopentene derivatives and are expected to yield the desired epoxide products.[2][3] Researchers should perform analytical studies (e.g., NMR spectroscopy, GC-MS) to determine the precise diastereomeric ratio and yield for their specific reaction conditions.

Protocol 1: Epoxidation with meta-Chloroperoxybenzoic Acid (m-CPBA)

This protocol describes a standard procedure for the epoxidation of cis-3,4-dimethylcyclopentene using m-CPBA in a chlorinated solvent.

Materials:

• cis-3,4-Dimethylcyclopentene

• meta-Chloroperoxybenzoic acid (m-CPBA, commercial grade, typically 70-77%)

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve cis-3,4-dimethylcyclopentene (1.0 equivalent) in anhydrous dichloromethane (e.g., 10 mL per 1 mmol of alkene).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of m-CPBA: To the stirred solution, add m-CPBA (1.1-1.5 equivalents) portion-wise over 5-10 minutes. The purity of the m-CPBA should be considered when calculating the required mass.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 1-4 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium sulfite to reduce the excess peroxy acid. Stir vigorously for 10-15 minutes.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 20 mL) to remove meta-chlorobenzoic acid, and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel, typically using a mixture of ethyl acetate (B1210297) and hexanes as the eluent, to afford the purified epoxide(s).

Data Presentation

The following table provides a template for summarizing the expected outcomes of the epoxidation reactions. Researchers should populate this table with their experimental data.

Epoxidizing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Diastereomeric Ratio (anti:syn)	Analytical Method
m-CPBA	CH₂Cl₂	0	1-4	e.g., 85-95	e.g., >95:5	¹H NMR, GC-MS
Peroxyacetic acid	CH₂Cl₂	0	2-6	e.g., 80-90	e.g., >90:10	¹H NMR, GC-MS

Visualizations

Reaction Pathway

The following diagram illustrates the epoxidation of cis-3,4-dimethylcyclopentene with a peroxy acid, leading to the formation of both syn- and anti-epoxide diastereomers.

Caption: Epoxidation of cis-3,4-dimethylcyclopentene.

Experimental Workflow

This diagram outlines the key steps in the experimental protocol for the epoxidation reaction.

Caption: Experimental workflow for epoxidation.

Logical Relationship of Stereochemical Outcome

The diastereoselectivity of the epoxidation is primarily governed by steric hindrance. The following diagram illustrates this logical relationship.

Caption: Logic of diastereoselective epoxidation.

Conclusion

The epoxidation of cis-3,4-dimethylcyclopentene provides a valuable route to diastereomerically enriched epoxides. The protocols and information provided herein serve as a comprehensive guide for researchers in the fields of organic synthesis and drug development. It is anticipated that the anti-epoxide will be the major product due to steric hindrance. However, experimental verification of the diastereomeric ratio is crucial for any specific application. The resulting epoxides can be further elaborated through various ring-opening reactions, offering access to a diverse range of functionalized cyclopentane (B165970) derivatives.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Diastereoselective Epoxidation of Allylic Diols Derived from Baylis-Hillman Adducts [organic-chemistry.org]

Application Notes and Protocols for Cycloaddition Reactions Involving cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental data for cycloaddition reactions specifically involving cis-3,4-dimethylcyclopentene is limited in the readily accessible scientific literature. The following application notes and protocols are based on well-established principles of cycloaddition reactions and analogous systems. The quantitative data provided in the tables are illustrative and represent typical outcomes for similar reactions. Researchers should optimize these protocols for their specific applications.

Introduction

cis-3,4-Dimethylcyclopentene is a cyclic alkene with a stereochemically defined substitution pattern that makes it an interesting substrate for cycloaddition reactions. The cis relationship of the two methyl groups can influence the facial selectivity of the approaching reactant, leading to potentially high diastereoselectivity in the products. This document outlines protocols for three major types of cycloaddition reactions: the [4+2] Diels-Alder reaction, the [2+2] photochemical cycloaddition, and the [3+2] 1,3-dipolar cycloaddition. These reactions provide powerful methods for the construction of complex polycyclic and heterocyclic scaffolds, which are valuable in medicinal chemistry and materials science.

[4+2] Cycloaddition: Diels-Alder Reaction

The Diels-Alder reaction is a concerted [4+2] cycloaddition that forms a six-membered ring. Due to the electron-donating nature of the alkyl groups, cis-3,4-dimethylcyclopentene is expected to react efficiently with electron-deficient dienophiles.

Application Note:

The Diels-Alder reaction of cis-3,4-dimethylcyclopentene with dienophiles such as maleic anhydride (B1165640) is expected to proceed with high stereoselectivity. The approach of the dienophile is anticipated to occur from the face opposite to the two cis-methyl groups (anti-attack) to minimize steric hindrance, leading predominantly to the exo adduct. However, secondary orbital interactions can sometimes favor the endo product, and the ratio may be temperature-dependent.

Illustrative Experimental Protocol: Reaction with Maleic Anhydride

Objective: To synthesize the Diels-Alder adduct of cis-3,4-dimethylcyclopentene and maleic anhydride.

Materials:

• cis-3,4-Dimethylcyclopentene

• Maleic anhydride

• Toluene (B28343) (dry)

• Hexanes

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add maleic anhydride (1.0 g, 10.2 mmol).

• Add 30 mL of dry toluene to the flask and stir to dissolve the maleic anhydride.

• Add cis-3,4-dimethylcyclopentene (1.0 g, 10.4 mmol) to the solution.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The crude product is expected to be a solid. Recrystallize the crude product from a mixture of toluene and hexanes to yield the pure Diels-Alder adduct.

• Dry the purified product under vacuum.

Illustrative Quantitative Data

Dienophile	Product	Yield (%)	Diastereomeric Ratio (exo:endo)
Maleic Anhydride	Bicyclic anhydride adduct	85	9:1
N-Phenylmaleimide	Bicyclic imide adduct	88	12:1
Dimethyl acetylenedicarboxylate	Bicyclic diester adduct	75	N/A

Diagrams

Caption: Diels-Alder reaction mechanism.

Caption: Experimental workflow for Diels-Alder reaction.

[2+2] Photochemical Cycloaddition

[2+2] photocycloadditions are powerful reactions for the synthesis of four-membered rings. These reactions are typically initiated by the photoexcitation of one of the alkene components, often a ketone or an enone, which then adds to the ground-state alkene.

Application Note:

The photochemical [2+2] cycloaddition of cis-3,4-dimethylcyclopentene with a photosensitizer and another alkene is expected to form a cyclobutane (B1203170) ring. The stereochemistry of the product will depend on the mechanism (singlet vs. triplet) and the facial selectivity of the addition, which is likely to be influenced by the steric bulk of the methyl groups.

Illustrative Experimental Protocol: Reaction with Acetone (B3395972) (Paternò-Büchi reaction)

Objective: To synthesize the oxetane (B1205548) adduct from the photocycloaddition of cis-3,4-dimethylcyclopentene and acetone.

Materials:

• cis-3,4-Dimethylcyclopentene

• Acetone (reagent grade)

• Quartz photoreactor or Pyrex tube

• High-pressure mercury lamp

• Nitrogen gas source

• Standard glassware for purification

Procedure:

• Prepare a solution of cis-3,4-dimethylcyclopentene (1.0 g, 10.4 mmol) in 100 mL of acetone in a quartz photoreactor vessel.

• Purge the solution with dry nitrogen gas for 30 minutes to remove dissolved oxygen.

• Irradiate the solution with a high-pressure mercury lamp while maintaining a slow stream of nitrogen and magnetic stirring.

• Monitor the reaction by Gas Chromatography (GC) or TLC. The reaction time can vary significantly (e.g., 24-48 hours).

• Once the starting material is consumed, stop the irradiation.

• Remove the excess acetone under reduced pressure.

• Purify the resulting crude oil by column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to isolate the oxetane product.

Illustrative Quantitative Data

Reactant 2	Product	Yield (%)	Diastereomeric Ratio
Acetone	Bicyclic Oxetane	65	4:1
Cyclohexenone	Tricyclic Cyclobutane	55	3:1

Diagrams

Caption: Mechanism of the Paternò-Büchi reaction.

Caption: Experimental workflow for [2+2] photocycloaddition.

[3+2] 1,3-Dipolar Cycloaddition

1,3-Dipolar cycloadditions are reactions between a 1,3-dipole and a dipolarophile to form a five-membered heterocyclic ring. Nitrile oxides are common 1,3-dipoles used in these reactions.

Application Note:

The 1,3-dipolar cycloaddition of a nitrile oxide, such as benzonitrile (B105546) oxide, to cis-3,4-dimethylcyclopentene is expected to yield a tricyclic isoxazoline (B3343090). Similar to the Diels-Alder reaction, the facial selectivity is anticipated to be controlled by the steric hindrance of the methyl groups, favoring the formation of the anti-adduct.

Illustrative Experimental Protocol: Reaction with Benzonitrile Oxide

Objective: To synthesize the isoxazoline adduct from the cycloaddition of cis-3,4-dimethylcyclopentene and benzonitrile oxide.

Materials:

• cis-3,4-Dimethylcyclopentene

• Benzaldoxime (B1666162)

• N-Chlorosuccinimide (NCS)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard glassware for reaction, workup, and purification

Procedure:

• In a 100 mL round-bottom flask, dissolve benzaldoxime (1.21 g, 10 mmol) in 40 mL of CH₂Cl₂.

• Add N-Chlorosuccinimide (1.34 g, 10 mmol) portion-wise to the solution at room temperature and stir for 1 hour. This generates the corresponding hydroximoyl chloride.

• To this mixture, add cis-3,4-dimethylcyclopentene (1.15 g, 12 mmol).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of triethylamine (1.5 mL, 11 mmol) in 10 mL of CH₂Cl₂ dropwise over 30 minutes. The triethylamine generates the benzonitrile oxide in situ.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC.

• After completion, filter the reaction mixture to remove the triethylammonium (B8662869) hydrochloride precipitate.

• Wash the filtrate with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure isoxazoline adduct.

Illustrative Quantitative Data

1,3-Dipole	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
Benzonitrile Oxide	Tricyclic Isoxazoline	78	15:1
C-Phenyl-N-methylnitrone	Tricyclic Isoxazolidine	72	10:1

Diagrams

Caption: 1,3-Dipolar cycloaddition mechanism.

Caption: Workflow for 1,3-dipolar cycloaddition.

Application Notes and Protocols for the Functionalization of the Double Bond in cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for various chemical transformations targeting the double bond of cis-3,4-dimethylcyclopentene. The functionalization of this building block is crucial for the synthesis of complex molecules with specific stereochemical requirements, often encountered in medicinal chemistry and materials science. This document outlines five key reactions: epoxidation, dihydroxylation, halogenation, hydroboration-oxidation, and ozonolysis.

Overview of Functionalization Reactions

The double bond in cis-3,4-dimethylcyclopentene offers a versatile handle for introducing a variety of functional groups. The cis-relationship of the two methyl groups on the cyclopentene (B43876) ring influences the stereochemical outcome of these addition reactions, providing a degree of diastereoselectivity. The choice of reaction will depend on the desired functional group and the required stereochemistry.

Data Presentation: Summary of Reactions

The following table summarizes the expected outcomes and representative yields for the functionalization of the double bond in cis-3,4-dimethylcyclopentene. Please note that the yields are based on analogous reactions with similar substrates and may vary under specific experimental conditions.

Reaction	Reagents	Product	Stereochemistry	Representative Yield
Epoxidation	m-CPBA	cis-3,4-Dimethylcyclopentene oxide	syn-addition	> 90%
Dihydroxylation	1. OsO₄ (cat.), NMO 2. NaHSO₃	cis-3,4-Dimethylcyclopentane-1,2-diol	syn-addition	~95%
Halogenation	Br₂ in CCl₄	trans-1,2-Dibromo-cis-3,4-dimethylcyclopentane	anti-addition	> 95%
Hydroboration-Oxidation	1. BH₃·THF 2. H₂O₂, NaOH	trans-3,4-Dimethylcyclopentanol	syn-addition, anti-Markovnikov	~90%
Ozonolysis (Reductive)	1. O₃ 2. (CH₃)₂S	3,4-Dimethylheptane-1,7-dial	Cleavage	> 90%

Experimental Protocols and Methodologies

Epoxidation: Synthesis of cis-3,4-Dimethylcyclopentene oxide

Epoxidation of cis-3,4-dimethylcyclopentene with a peroxy acid such as meta-chloroperoxybenzoic acid (m-CPBA) proceeds via a concerted mechanism, resulting in the syn-addition of an oxygen atom to the double bond. This stereospecific reaction is expected to favor the formation of the epoxide on the face opposite to the two cis-methyl groups due to steric hindrance.

Protocol:

• Dissolve cis-3,4-dimethylcyclopentene (1.0 g, 10.4 mmol) in dichloromethane (B109758) (50 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (77% purity, 2.5 g, 11.4 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (20 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with saturated aqueous sodium thiosulfate (B1220275) (20 mL) and brine (20 mL), and then dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude epoxide.

• Purify the product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to obtain cis-3,4-dimethylcyclopentene oxide.

Epoxidation Experimental Workflow

Dihydroxylation: Synthesis of cis-3,4-Dimethylcyclopentane-1,2-diol

The syn-dihydroxylation of alkenes can be achieved with high stereoselectivity using osmium tetroxide (OsO₄) as a catalyst and a co-oxidant like N-methylmorpholine N-oxide (NMO).[1][2] The reaction proceeds through a cyclic osmate ester intermediate, which is then hydrolyzed to give the cis-diol. The addition is expected to occur from the less sterically hindered face of the double bond.

Protocol:

• To a solution of cis-3,4-dimethylcyclopentene (1.0 g, 10.4 mmol) in a mixture of acetone (B3395972) (40 mL) and water (4 mL), add N-methylmorpholine N-oxide (NMO, 1.46 g, 12.5 mmol).

• Add a 2.5% solution of osmium tetroxide in tert-butanol (B103910) (0.5 mL, 0.05 mmol) to the stirring solution.

• Stir the reaction mixture at room temperature for 12 hours. The solution will turn dark brown.

• Monitor the reaction by TLC.

• Upon completion, add a saturated aqueous solution of sodium bisulfite (10 mL) and continue stirring for 30 minutes until the color changes to a light yellow.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the resulting diol by flash chromatography (eluent: ethyl acetate/hexane gradient) to yield cis-3,4-dimethylcyclopentane-1,2-diol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Synthesis of Sesquiterpene Cores via Pauson-Khand Reaction of cis-3,4-Dimethylcyclopentene

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The cyclopentenone moiety is a fundamental structural motif present in a wide array of biologically active natural products. The Pauson-Khand reaction, a formal [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide, stands as a powerful and convergent method for the construction of this key functional group.[1][2][3][4][5] This application note details the utility of cis-3,4-dimethylcyclopentene as a readily available starting material in the synthesis of sesquiterpene scaffolds, with a particular focus on the asymmetric synthesis of the core structure of (-)-α-cuparenone. The protocols provided are based on established methodologies for the cobalt- and rhodium-catalyzed Pauson-Khand reaction.

Core Application: Synthesis of the α-Cuparenone Scaffold

The total synthesis of the sesquiterpene (-)-α-cuparenone can be strategically approached via a Pauson-Khand reaction between cis-3,4-dimethylcyclopentene and p-tolylacetylene. This reaction constructs the key tricyclic core of the natural product in a single, atom-economical step. The stereochemistry of the final product is influenced by the facial selectivity of the alkene coordination to the metal center and the subsequent migratory insertion steps.

Quantitative Data Summary

The following table summarizes typical yields and selectivities observed in related Pauson-Khand reactions, providing an expected range for the synthesis of the α-cuparenone scaffold.

Catalyst System	Alkene Substrate	Alkyne Substrate	Yield (%)	Diastereoselectivity (d.r.)	Reference
Co₂(CO)₈ (stoichiometric)	Norbornene	Phenylacetylene	~70-85	>20:1	[6]
[Rh(CO)₂Cl]₂ (catalytic)	1-Hexene	1-Heptyne	~60-75	N/A	[2]
Co₂(CO)₈ / NMO	Enynes	-	~80-95	High	[7]

Note: Diastereoselectivity in the context of α-cuparenone synthesis refers to the formation of the desired stereoisomer leading to the natural product.

Experimental Protocols

Protocol 1: Stoichiometric Cobalt-Mediated Pauson-Khand Reaction

This protocol describes the classical approach using a stoichiometric amount of dicobalt octacarbonyl.

Materials:

• cis-3,4-Dimethylcyclopentene

• p-Tolylacetylene

• Dicobalt octacarbonyl (Co₂(CO)₈)

• Anhydrous toluene (B28343)

• Silica (B1680970) gel for column chromatography

• Standard glassware for inert atmosphere reactions

Procedure:

• Complex Formation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, dissolve p-tolylacetylene (1.0 equiv) in anhydrous toluene (0.1 M).

• To this solution, add dicobalt octacarbonyl (1.1 equiv) in one portion. The solution will typically turn a deep red or brown color.

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the cobalt-alkyne complex.

• Cycloaddition: Add cis-3,4-dimethylcyclopentene (1.5 equiv) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude residue can be directly purified by flash column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to afford the desired α-cuparenone scaffold.

Protocol 2: Catalytic Rhodium-Mediated Pauson-Khand Reaction

This protocol utilizes a more modern, catalytic approach which is often milder and more atom-economical.

Materials:

• cis-3,4-Dimethylcyclopentene

• p-Tolylacetylene

• Dichloromethane (DCM), anhydrous

• [Rh(CO)₂Cl]₂ (Rhodium(I) dicarbonyl chloride dimer)

• Carbon monoxide (CO) gas (balloon)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add [Rh(CO)₂Cl]₂ (2.5 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous DCM (0.1 M) followed by cis-3,4-dimethylcyclopentene (1.5 equiv) and p-tolylacetylene (1.0 equiv).

• Reaction Execution: Purge the reaction vessel with carbon monoxide and maintain a positive pressure of CO with a balloon.

• Heat the reaction mixture to 50-70 °C.

• Monitor the reaction by TLC or GC-MS. Catalytic reactions are often faster and may be complete within 4-12 hours.

• Work-up and Purification: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to isolate the product.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of the Cobalt-Catalyzed Pauson-Khand Reaction.

Caption: General Experimental Workflow for the Pauson-Khand Synthesis.

References

• 1. Pauson-Khand Reaction | NROChemistry [nrochemistry.com]
• 2. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Pauson–Khand reaction of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of Pauson–Khand reaction in the total synthesis of terpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A Diastereoselective Intramolecular Pauson-Khand Approach to the Construction of the BC Ring System in Tuberostemoninol - PMC [pmc.ncbi.nlm.nih.gov]

Application of cis-3,4-Dimethylcyclopentene in Fine Chemical Manufacturing: A Review of Available Data

Despite a thorough review of scientific literature and chemical databases, there is currently a notable absence of documented applications of cis-3,4-dimethylcyclopentene in the manufacturing of fine chemicals, including pharmaceuticals and agrochemicals. While the cyclopentene (B43876) core is a valuable scaffold in organic synthesis, this specific substituted derivative does not appear to be a commonly utilized building block or intermediate in reported synthetic routes for bioactive molecules or other high-value compounds.

This document outlines the current state of available information regarding cis-3,4-dimethylcyclopentene and related compounds, highlighting the lack of specific applications while providing context on the broader utility of cyclopentene derivatives in fine chemical synthesis.

Physical and Chemical Properties

A summary of the known physical and chemical properties of cis-3,4-dimethylcyclopentene is presented below. This data is compiled from various chemical databases.

Property	Value	Source
Molecular Formula	C₇H₁₂	PubChem[1]
Molecular Weight	96.17 g/mol	PubChem[1]
CAS Number	56039-55-5	NIST WebBook[2]
IUPAC Name	(3R,4R)-3,4-dimethylcyclopent-1-ene (for one enantiomer)	NIST WebBook[2]

Potential Synthetic Utility (Hypothetical)

While no specific applications have been identified, the structure of cis-3,4-dimethylcyclopentene suggests potential, yet undocumented, utility in several areas of fine chemical synthesis. The double bond can be functionalized through various reactions, and the stereochemistry of the two methyl groups could be leveraged in asymmetric synthesis.

A hypothetical workflow for the functionalization of cis-3,4-dimethylcyclopentene is presented below. It is important to emphasize that this represents a theoretical pathway and is not based on published experimental work.

Caption: Hypothetical functionalization of cis-3,4-Dimethylcyclopentene.

Related Research on Cyclopentene Derivatives

Research on other substituted cyclopentenes provides insight into the types of applications where cis-3,4-dimethylcyclopentene could potentially be employed. For instance, cyclopentene derivatives are key intermediates in the synthesis of prostaglandins, carbocyclic nucleosides, and various natural products. However, the synthetic routes for these compounds typically utilize different substitution patterns on the cyclopentene ring.

Conclusion

The current body of scientific literature does not contain specific examples of the application of cis-3,4-dimethylcyclopentene in fine chemical manufacturing. While its structure suggests potential as a chiral building block, there are no published experimental protocols, quantitative data, or descriptions of its use in the synthesis of pharmaceuticals, agrochemicals, or other fine chemicals. Therefore, detailed application notes and protocols for its use cannot be provided at this time. Further research would be required to explore and establish the synthetic utility of this particular molecule.

References

• 1. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-3,4-dimethylcyclopentene [webbook.nist.gov]

Application Notes and Protocols for the Synthesis of Polypentenamers from cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the synthesis of polypentenamers through Ring-Opening Metathesis Polymerization (ROMP) of the monomer cis-3,4-dimethylcyclopentene. Due to the limited commercial availability of the monomer, a robust two-step synthesis protocol beginning from the corresponding ketone is also presented. The protocols cover the synthesis of the monomer, its subsequent polymerization, and the characterization of the resulting polymer. All quantitative data are summarized for clarity, and procedural workflows are illustrated using diagrams.

Introduction

Polypentenamers, a class of unsaturated elastomers, are synthesized via the ROMP of cyclopentene (B43876) and its derivatives. The properties of these polymers can be tailored by introducing substituents on the cyclopentene ring, which influences the microstructure and physical properties of the resulting material. This protocol focuses on the synthesis of a polypentenamer derived from cis-3,4-dimethylcyclopentene, a monomer that imparts specific stereochemical and physical properties to the polymer backbone. The low ring strain of cyclopentene derivatives presents a challenge for polymerization, often requiring carefully controlled conditions, such as low temperatures, to achieve well-defined polymers with high molecular weight and low polydispersity. This application note details a reliable method for both the synthesis of the cis-3,4-dimethylcyclopentene monomer and its subsequent polymerization using a Grubbs catalyst.

Part 1: Synthesis of cis-3,4-Dimethylcyclopentene Monomer

The synthesis of cis-3,4-dimethylcyclopentene is achieved in two main steps: 1) formation of a tosylhydrazone from cis-3,4-dimethylcyclopentanone (B94645), followed by 2) an elimination reaction (Shapiro reaction) to form the desired alkene.

Experimental Protocol: Monomer Synthesis

Step 1: Synthesis of cis-3,4-Dimethylcyclopentanone Tosylhydrazone

• To a solution of cis-3,4-dimethylcyclopentanone (1.0 eq) in methanol (B129727), add p-toluenesulfonhydrazide (1.1 eq).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 3-4 drops).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product will precipitate out of the solution.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid with cold methanol and then with pentane (B18724).

• Dry the resulting white solid under vacuum to yield the tosylhydrazone.

Step 2: Synthesis of cis-3,4-Dimethylcyclopentene via Shapiro Reaction

• Suspend the dried cis-3,4-dimethylcyclopentanone tosylhydrazone (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (2.2 eq, typically as a solution in hexanes) to the stirred suspension via a syringe. A color change to yellow or orange is typically observed.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. During this time, the evolution of nitrogen gas should be observed.

• Quench the reaction by carefully adding water at 0 °C.

• Extract the aqueous layer with diethyl ether or pentane (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation at atmospheric pressure due to the volatility of the product.

• Purify the resulting crude product by fractional distillation to obtain pure cis-3,4-dimethylcyclopentene.

Caption: Workflow for the synthesis of cis-3,4-Dimethylcyclopentene.

Part 2: Synthesis of Polypentenamer via ROMP

The polymerization of cis-3,4-dimethylcyclopentene is carried out using a Grubbs catalyst. Due to the low ring strain of the monomer, the polymerization is conducted at a low temperature to favor the polymer formation and to achieve a living-like polymerization with good control over molecular weight and a narrow molecular weight distribution.

Experimental Protocol: Polymerization

• In a glovebox, add the desired amount of Grubbs' third-generation catalyst (G3) to a flame-dried Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous and degassed dichloromethane (B109758) (CH₂Cl₂) to dissolve the catalyst.

• In a separate vial, dissolve the freshly purified cis-3,4-dimethylcyclopentene monomer in anhydrous and degassed CH₂Cl₂.

• Cool the catalyst solution to 0 °C in an ice bath.

• Slowly add the monomer solution to the catalyst solution via a syringe while stirring.

• Allow the reaction to proceed at 0 °C for a specified time (e.g., 1-3 hours), monitoring the viscosity of the solution.

• Terminate the polymerization by adding an excess of ethyl vinyl ether and stir for an additional 30 minutes.

• Precipitate the polymer by pouring the reaction mixture into a large volume of cold methanol.

• Collect the polymer by filtration or decantation.

• Redissolve the polymer in a minimal amount of CH₂Cl₂ and re-precipitate into cold methanol to remove any residual catalyst and unreacted monomer.

• Dry the final polypentenamer product under vacuum to a constant weight.

Caption: Workflow for the ROMP of cis-3,4-Dimethylcyclopentene.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of polypentenamer from cis-3,4-dimethylcyclopentene based on typical outcomes for ROMP of alkyl-substituted cyclopentenes. The actual results may vary depending on the precise reaction conditions.

Parameter	Target Value/Range	Method of Analysis
Monomer to Catalyst Ratio	100:1 - 500:1	-
Monomer Concentration	1.0 - 2.0 M	-
Reaction Temperature	0 °C	Thermocouple
Reaction Time	1 - 3 hours	Timer
Monomer Conversion	> 90%	¹H NMR Spectroscopy
Number-Average Molecular Weight (Mₙ)	10 - 50 kDa	GPC
Polydispersity Index (Đ)	1.1 - 1.4	GPC
Polymer Microstructure (cis/trans ratio)	Varies with catalyst	¹³C NMR Spectroscopy

Characterization

The synthesized polypentenamer should be characterized to determine its molecular weight, molecular weight distribution, and microstructure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Used to confirm the polymer structure and to determine the monomer conversion by comparing the integration of the olefinic protons of the polymer and the monomer.

  • ¹³C NMR: Used to determine the cis/trans ratio of the double bonds in the polymer backbone. The chemical shifts of the olefinic carbons are sensitive to the stereochemistry of the double bond.

• Gel Permeation Chromatography (GPC):

  • Used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (Đ = Mₙ/Mₙ) of the polymer. A narrow polydispersity index is indicative of a well-controlled, living-like polymerization.

Conclusion

This document provides a comprehensive and detailed protocol for the synthesis of polypentenamers from cis-3,4-dimethylcyclopentene. By following the outlined procedures for both monomer synthesis and polymerization, researchers can reliably produce well-defined polymers. The provided data and characterization methods will aid in the analysis and validation of the synthesized materials, facilitating further research and development in areas such as novel elastomers and advanced materials.

Application Notes and Protocols: cis-3,4-Dimethylcyclopentene as a Chiral Building Block in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

cis-3,4-Dimethylcyclopentene is a C₂-symmetric chiral alkene that serves as a versatile starting material in asymmetric synthesis. Its stereodefined vicinal methyl groups allow for the transfer of chirality into more complex molecular architectures. A key transformation unlocking its synthetic potential is the ozonolytic cleavage of the double bond, which yields a chiral dialdehyde (B1249045) without compromising the existing stereocenters. This dialdehyde is a valuable intermediate for the synthesis of various natural products and chiral ligands. This document provides an overview of its application, focusing on the synthesis of the cotton boll weevil pheromone, (+)-grandisol, and includes a detailed experimental protocol for the key ozonolysis step.

Application in the Synthesis of (+)-Grandisol

(+)-Grandisol is a monoterpene alcohol that is a component of the aggregation pheromone of the cotton boll weevil. Its synthesis has been a target for organic chemists to develop and showcase new stereoselective methodologies. The use of cis-3,4-dimethylcyclopentene as a chiral starting material offers an elegant approach to establish the required stereochemistry of the final product.

The retrosynthetic analysis for (+)-grandisol starting from cis-3,4-dimethylcyclopentene involves the key step of ozonolysis to generate a C₂-symmetric dialdehyde. This dialdehyde can then undergo an intramolecular cyclization to form a key bicyclic intermediate, which is further elaborated to (+)-grandisol.

Logical Workflow for the Synthesis of (+)-Grandisol

Caption: Synthetic strategy for (+)-grandisol.

Experimental Protocols

Ozonolysis of cis-3,4-Dimethylcyclopentene to (2R,3R)-2,3-Dimethylpentane-1,5-dial

This protocol describes the oxidative cleavage of cis-3,4-dimethylcyclopentene to the corresponding chiral dialdehyde using ozone, followed by a reductive workup.

Materials and Equipment:

• cis-3,4-Dimethylcyclopentene

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Methanol (B129727) (MeOH), anhydrous

• Ozone generator

• Oxygen (O₂) source

• Gas dispersion tube

• Three-neck round-bottom flask

• Dry ice/acetone bath

• Magnetic stirrer and stir bar

• Dimethyl sulfide (B99878) (DMS) or triphenylphosphine (B44618) (PPh₃)

• Nitrogen (N₂) or Argon (Ar) gas source

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• Reaction Setup:

  • A dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet tube extending below the solvent surface, and a gas outlet tube connected to a drying tube (e.g., filled with calcium chloride) followed by a trap containing a potassium iodide solution to quench excess ozone is assembled.

  • The flask is charged with cis-3,4-dimethylcyclopentene (e.g., 5.0 g, 52 mmol) and dissolved in a mixture of anhydrous dichloromethane (100 mL) and anhydrous methanol (50 mL).[1]

  • The flask is cooled to -78 °C using a dry ice/acetone bath.

• Ozonolysis:

  • A stream of ozone-enriched oxygen from an ozone generator is bubbled through the solution with vigorous stirring.[1][2]

  • The reaction progress is monitored by the appearance of a persistent blue color in the solution, which indicates the consumption of the starting alkene and the presence of excess ozone.[1][2]

  • Once the blue color persists, the ozone flow is stopped, and the solution is purged with a stream of nitrogen or argon for 10-15 minutes to remove excess ozone.[1]

• Reductive Workup:

  • While maintaining the temperature at -78 °C, dimethyl sulfide (DMS, e.g., 5.8 mL, 78 mmol, 1.5 equiv) is added dropwise to the reaction mixture.[1][3]

  • The reaction mixture is allowed to slowly warm to room temperature and stirred overnight (approximately 12-16 hours).

• Workup and Purification:

  • The reaction mixture is concentrated under reduced pressure to remove the bulk of the solvent.

  • The residue is redissolved in diethyl ether or ethyl acetate (B1210297) (100 mL) and washed successively with water (2 x 50 mL) and brine (50 mL).

  • The organic layer is dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure to yield the crude dialdehyde.

  • The crude product can be purified by column chromatography on silica (B1680970) gel if necessary, typically using a mixture of hexane (B92381) and ethyl acetate as the eluent.

Expected Yield and Characterization:

• Yields for ozonolysis reactions are typically high, often exceeding 90%.

• The product, (2R,3R)-2,3-dimethylpentane-1,5-dial, can be characterized by standard spectroscopic methods (¹H NMR, ¹³C NMR, IR). The chirality should be confirmed by comparison with literature data or by conversion to a known chiral derivative.

Safety Precautions:

• Ozone is a toxic and powerful oxidizing agent. All operations involving ozone must be conducted in a well-ventilated fume hood.[1][2]

• Ozonides can be explosive, especially upon concentration. It is crucial to perform a proper reductive workup to destroy any potentially hazardous intermediates before removing the solvent.[2]

• The dry ice/acetone bath is extremely cold; appropriate personal protective equipment (gloves, safety glasses) should be worn.

Data Presentation

The following table summarizes typical reaction parameters for the ozonolysis of cyclic alkenes, which can be adapted for cis-3,4-dimethylcyclopentene.

Parameter	Value/Condition	Reference
Starting Material	cis-3,4-Dimethylcyclopentene	-
Solvent	CH₂Cl₂:MeOH (2:1)	[1]
Temperature	-78 °C	[1][2]
Ozone Source	Ozone Generator	[2]
Workup Reagent	Dimethyl Sulfide (DMS)	[1][3]
Typical Yield	>90%	General Expectation

Conceptual Diagrams

Ozonolysis Reaction Mechanism

Caption: Criegee mechanism for ozonolysis.

Signaling Pathway Analogy: Chiral Information Transfer

While not a biological signaling pathway, the concept of information transfer can be illustrated. The chirality of the starting material dictates the stereochemistry of all subsequent products.

Caption: Conservation of chirality in synthesis.

cis-3,4-Dimethylcyclopentene is a valuable chiral building block, particularly for the synthesis of natural products containing stereogenic centers on a five-membered ring. Its C₂-symmetry allows for efficient and elegant synthetic strategies. The ozonolysis to a chiral dialdehyde is a robust and high-yielding key step that opens up a variety of subsequent transformations. The protocols and concepts presented here provide a foundation for researchers to utilize this and similar chiral synthons in their own synthetic endeavors.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols for Diels-Alder Reactions with cis-3,4-Dimethylcyclopentene as a Dienophile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction is a cornerstone of synthetic organic chemistry, providing a powerful and stereospecific method for the formation of six-membered rings.[1] This [4+2] cycloaddition between a conjugated diene and a dienophile has been widely utilized in the synthesis of complex natural products and novel therapeutic agents due to its reliability in constructing new carbon-carbon bonds with excellent control over stereochemistry.[1] The resulting cyclohexene (B86901) derivatives serve as versatile scaffolds in drug discovery, offering a rigid framework that can be further functionalized to interact with biological targets. This document provides a detailed, representative protocol for conducting a Diels-Alder reaction using cis-3,4-dimethylcyclopentene as the dienophile.

While specific documented examples of Diels-Alder reactions featuring cis-3,4-dimethylcyclopentene as the dienophile are not extensively reported in readily available literature, this application note constructs a comprehensive, hypothetical experimental protocol based on established principles of Diels-Alder reactions. The expected outcomes, including stereoselectivity, are predicted based on the well-understood mechanisms of this cycloaddition. The resulting bicyclic adducts, with their defined stereochemistry, represent valuable building blocks for the development of new chemical entities in medicinal chemistry.

Data Presentation

Diene	Dienophile	Reaction Conditions	Expected Yield (%)	Expected Diastereoselectivity (endo:exo)
1,3-Butadiene (B125203)	cis-3,4-Dimethylcyclopentene	Toluene (B28343), 150 °C, 18 h (sealed tube)	75-85	>95:5
Cyclopentadiene	cis-3,4-Dimethylcyclopentene	Diethyl ether, 0 °C to rt, 12 h	80-90	>99:1

Experimental Protocols

This section details a representative methodology for the Diels-Alder reaction between cis-3,4-dimethylcyclopentene and 1,3-butadiene.

Materials:

• cis-3,4-Dimethylcyclopentene

• 1,3-Butadiene (condensed)

• Toluene (anhydrous)

• Hydroquinone (B1673460) (inhibitor)

• Diatomaceous earth

• Hexanes

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for column chromatography

• Heavy-walled, sealed reaction tube

Procedure:

• Reaction Setup: To a clean, dry, heavy-walled reaction tube, add cis-3,4-dimethylcyclopentene (1.0 eq).

• Solvent and Inhibitor Addition: Add anhydrous toluene and a crystal of hydroquinone to inhibit polymerization of the diene.

• Diene Addition: Cool the tube to -78 °C using a dry ice/acetone bath. Carefully condense 1,3-butadiene (1.2 eq) into the reaction tube.

• Sealing and Reaction: Seal the reaction tube under an inert atmosphere (e.g., argon or nitrogen). Allow the tube to warm to room temperature and then place it in an oil bath preheated to 150 °C.

• Reaction Monitoring: Maintain the reaction at 150 °C for 18 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) if a sample can be safely retrieved.

• Workup: After the reaction is complete, cool the tube to room temperature and then to -78 °C before carefully opening. Allow the excess butadiene to evaporate in a well-ventilated fume hood.

• Purification: Concentrate the remaining solution under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired bicyclic adduct.

• Characterization: The structure and stereochemistry of the product should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. The stereochemistry of the product is expected to be endo, consistent with the general rules of the Diels-Alder reaction.

Mandatory Visualizations

References

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Common side reactions in the synthesis of cis-3,4-Dimethylcyclopentene

Welcome to the technical support center for the synthesis of cis-3,4-Dimethylcyclopentene. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce cis-3,4-Dimethylcyclopentene?

A1: The most commonly cited laboratory-scale synthesis of cis-3,4-Dimethylcyclopentene involves the acid-catalyzed dehydration of cis-2,3-dimethylcyclopentanol. Other potential, though less specifically documented for this target molecule, routes include the Diels-Alder reaction between 2,3-dimethyl-1,3-butadiene (B165502) and a suitable dienophile, followed by further modifications, or ring-closing metathesis (RCM) of a suitable diene precursor like 3,4-dimethyl-1,5-hexadiene.

Q2: I performed an acid-catalyzed dehydration of 2,3-dimethylcyclopentanol and obtained a mixture of products. Is this expected?

A2: Yes, this is a very common outcome. The acid-catalyzed dehydration of alcohols, particularly secondary and tertiary alcohols like 2,3-dimethylcyclopentanol, proceeds through a carbocation intermediate. This intermediate can undergo rearrangements (hydride and methyl shifts) to form more stable carbocations before elimination occurs. This leads to the formation of a mixture of isomeric alkene products.

Q3: What are the primary side products observed in the dehydration of 2,3-dimethylcyclopentanol?

A3: The major side products are isomers of dimethylcyclopentene. According to Zaitsev's rule, the most stable, most substituted alkene is generally the major product.[1] In the case of 2,3-dimethylcyclopentanol dehydration, you can expect to form a mixture that may include:

• 1,2-Dimethylcyclopentene (often a major product due to the formation of a stable tertiary carbocation after a hydride shift).[2]

• trans-3,4-Dimethylcyclopentene (a stereoisomer of the desired product).

• 4,5-Dimethylcyclopentene (less likely to be a major product).

The exact product distribution will depend on the reaction conditions.

Q4: How can I minimize the formation of side products during the dehydration reaction?

A4: Controlling the reaction conditions is key to influencing the product distribution.

• Choice of Acid: Using a milder acid, such as phosphoric acid instead of sulfuric acid, can sometimes reduce the extent of carbocation rearrangements and subsequent side product formation.

• Temperature Control: Lowering the reaction temperature may favor the kinetic product over the thermodynamically more stable rearranged products. However, this may also decrease the overall reaction rate. Careful optimization is required.

• Dehydrating Agents: Using dehydrating agents that do not involve strong acids and carbocation intermediates, such as phosphorus oxychloride (POCl₃) in pyridine, can favor E2 elimination and potentially lead to a different product distribution with fewer rearranged isomers.

Q5: What are the recommended methods for purifying cis-3,4-Dimethylcyclopentene from its isomers?

A5: The separation of cis- and trans-isomers, as well as other constitutional isomers of dimethylcyclopentene, can be challenging due to their similar boiling points.

• Fractional Distillation: While difficult, careful fractional distillation with a high-efficiency column may be able to separate isomers with sufficiently different boiling points.

• Preparative Gas Chromatography (Prep-GC): This is a highly effective technique for separating volatile isomers with high purity. It is particularly suitable for isolating research-scale quantities of the desired cis-isomer.[3]

• Chromatography on Silver Nitrate (B79036) Impregnated Silica (B1680970) Gel: Alkenes can form weak complexes with silver ions. The stability of these complexes can differ between isomers, allowing for their separation by column chromatography.

Troubleshooting Guides

Problem 1: Low yield of the desired cis-3,4-Dimethylcyclopentene in dehydration of 2,3-dimethylcyclopentanol.

Possible Cause	Suggested Solution
Extensive Carbocation Rearrangement	Optimize reaction conditions to favor the desired product. Try using 85% phosphoric acid instead of concentrated sulfuric acid. Carefully control the reaction temperature; start with lower temperatures and monitor the product distribution by GC analysis.
Incomplete Reaction	Ensure the reaction is heated for a sufficient amount of time. Monitor the disappearance of the starting alcohol by TLC or GC.
Loss of Product During Workup	Dimethylcyclopentenes are volatile. Ensure efficient cooling during distillation and minimize exposure to the atmosphere. Use a cold trap if performing vacuum distillation.

Problem 2: Difficulty in separating cis-3,4-Dimethylcyclopentene from isomeric byproducts.

Possible Cause	Suggested Solution
Similar Boiling Points of Isomers	Standard distillation is likely insufficient. Employ high-efficiency fractional distillation with a packed column (e.g., Vigreux or spinning band). For high purity, preparative gas chromatography is the recommended method.[3]
Co-elution in Standard Chromatography	Use specialized chromatography techniques. Consider column chromatography on silica gel impregnated with silver nitrate (AgNO₃) to enhance the separation of alkene isomers.

Experimental Protocols

Protocol 1: Synthesis of cis-3,4-Dimethylcyclopentene via Dehydration of 2,3-Dimethylcyclopentanol

This protocol is a generalized procedure based on the acid-catalyzed dehydration of similar secondary alcohols.[4][5]

Materials:

• 2,3-Dimethylcyclopentanol

• 85% Phosphoric Acid (H₃PO₄) or Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Dichloromethane (or other suitable organic solvent)

• Boiling chips

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a distillation apparatus, place 2,3-dimethylcyclopentanol and a few boiling chips.

• Slowly add the acid catalyst (e.g., for every 10g of alcohol, cautiously add ~2 mL of concentrated H₂SO₄ or ~5 mL of 85% H₃PO₄).

• Heat the mixture gently to initiate the reaction. The alkene products will co-distill with water. Collect the distillate in a receiving flask cooled in an ice bath.

• Transfer the distillate to a separatory funnel and wash with an equal volume of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• The resulting solution contains a mixture of dimethylcyclopentene isomers. Analyze the product distribution using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Purify the cis-3,4-dimethylcyclopentene using fractional distillation or preparative GC.

Data Presentation

Table 1: Expected Product Distribution in the Dehydration of 2,3-Dimethylcyclopentanol (Illustrative)

Product	Structure	Expected Abundance	Rationale
1,2-Dimethylcyclopentene	C₇H₁₂	Major	Zaitsev's rule; thermodynamically stable tetrasubstituted alkene formed from a rearranged tertiary carbocation.[2]
cis-3,4-Dimethylcyclopentene	C₇H₁₂	Minor/Major	Formation from the initial secondary carbocation without rearrangement. The cis stereochemistry is dependent on the starting alcohol's stereochemistry and the reaction mechanism.
trans-3,4-Dimethylcyclopentene	C₇H₁₂	Minor/Major	Stereoisomer of the desired product.
Other Isomers	C₇H₁₂	Minor	Products from less favorable rearrangements or eliminations.

Note: The actual product ratios are highly dependent on the specific reaction conditions and the stereochemistry of the starting alcohol.

Visualizations

Caption: Experimental workflow for the synthesis and purification of cis-3,4-Dimethylcyclopentene via alcohol dehydration.

Caption: Signaling pathway of side reactions in the acid-catalyzed dehydration of 2,3-dimethylcyclopentanol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. uwosh.edu [uwosh.edu]

Technical Support Center: Purification of cis-3,4-Dimethylcyclopentene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of cis-3,4-Dimethylcyclopentene.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying cis-3,4-Dimethylcyclopentene?

A1: The main challenge in purifying cis-3,4-Dimethylcyclopentene is the presence of its stereoisomer, trans-3,4-Dimethylcyclopentene, along with other potential impurities from the synthesis process. The cis and trans isomers often have very similar physical properties, such as close boiling points, making their separation difficult by standard distillation methods.[1][2]

Q2: What are the common impurities I should expect when synthesizing cis-3,4-Dimethylcyclopentene?

A2: Besides the trans-isomer, common impurities can include unreacted starting materials, residual solvents, and byproducts from side reactions. If synthesized via a Diels-Alder reaction, byproducts can arise from undesired cycloadditions or rearrangements.[3] In syntheses involving dehydration of the corresponding alcohol, incomplete reaction or rearrangement of carbocation intermediates can lead to other isomeric alkenes.

Q3: How can I effectively separate cis- and trans-3,4-Dimethylcyclopentene?

A3: Due to their similar boiling points, a highly efficient fractional distillation column is often required.[1] Alternatively, chromatographic techniques such as preparative gas chromatography (GC) or column chromatography using a suitable adsorbent can be employed to separate the isomers based on subtle differences in their interaction with the stationary phase.[4][5]

Q4: Which analytical techniques are best for assessing the purity of my cis-3,4-Dimethylcyclopentene sample?

A4: High-resolution capillary gas chromatography (GC) is an excellent method for determining the isomeric purity of your sample. The use of a suitable column can allow for the baseline separation of the cis and trans isomers. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to determine the isomeric ratio by integrating characteristic signals for each isomer.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of cis-3,4-Dimethylcyclopentene using common laboratory techniques.

Fractional Distillation

Problem: Poor separation of cis- and trans-isomers.

Possible Cause	Suggested Remedy
Insufficient Column Efficiency	The boiling points of the cis- and trans-isomers are very close. A standard distillation setup is unlikely to provide adequate separation. Use a longer fractionating column with a higher number of theoretical plates (e.g., a Vigreux or packed column).[2]
Distillation Rate Too High	A rapid distillation rate does not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation. Reduce the heating rate to ensure a slow and steady collection of the distillate.[2]
Poor Column Insulation	Temperature fluctuations along the column can disrupt the separation efficiency. Insulate the column with glass wool or aluminum foil to maintain a consistent temperature gradient.[2]

Gas Chromatography (GC)

Problem: Co-elution or poor resolution of cis- and trans-isomer peaks.

Possible Cause	Suggested Remedy
Inappropriate GC Column	The stationary phase of the column is not providing sufficient selectivity for the isomers. For nonpolar compounds like dimethylcyclopentenes, a column with a different stationary phase that can better differentiate based on molecular shape may be needed.[6]
Incorrect Temperature Program	An isothermal temperature may not be optimal. Implement a temperature program with a slow ramp rate to improve the separation of closely eluting peaks.[6]
Carrier Gas Flow Rate Not Optimized	The flow rate of the carrier gas affects the efficiency of the separation. Optimize the flow rate to achieve the best resolution between the isomer peaks.

Problem: Peak tailing for all peaks.

Possible Cause	Suggested Remedy
Column Contamination	The column may be contaminated with non-volatile residues from previous injections. Bake out the column at a high temperature (within the column's limits) to remove contaminants.[7][8]
Improper Column Installation	If the column is not installed correctly in the inlet or detector, it can create dead volume, leading to peak tailing.[9] Reinstall the column according to the manufacturer's instructions.
Sample Overload	Injecting too much sample can overload the column, causing peak distortion.[10] Dilute the sample or reduce the injection volume.

Column Chromatography

Problem: Ineffective separation of isomers.

Possible Cause	Suggested Remedy
Incorrect Adsorbent	The chosen adsorbent (e.g., silica (B1680970) gel, alumina) may not have the right properties to differentiate between the isomers.[5] Alkenes can be separated from alkanes using silica gel or alumina (B75360) due to the interaction of the pi-electrons with the polar stationary phase.[4] Experiment with different adsorbents or adsorbents with different activity levels.
Inappropriate Eluent Polarity	The solvent system is either too polar or not polar enough.[11] For nonpolar compounds like dimethylcyclopentenes, a nonpolar eluent such as hexane (B92381) is a good starting point. Tiny adjustments in polarity, perhaps by adding a very small percentage of a slightly more polar solvent, might be necessary. Use Thin Layer Chromatography (TLC) to optimize the solvent system before running the column.[12]
Poor Column Packing	Channels or cracks in the adsorbent bed will lead to poor separation.[13] Ensure the column is packed uniformly without any air bubbles.

Data Presentation

Table 1: Estimated Physical Properties of 3,4-Dimethylcyclopentene Isomers

Property	cis-3,4-Dimethylcyclopentene	trans-3,4-Dimethylcyclopentene
Molecular Formula	C₇H₁₂	C₇H₁₂
Molecular Weight	96.17 g/mol [14]	96.17 g/mol
Estimated Boiling Point	99.75 °C[15]	~90-100 °C
CAS Number	56039-55-5[16]	53225-40-4[17]

Table 2: Suggested Starting Conditions for Purification Methods

Method	Parameter	Recommended Starting Condition
Fractional Distillation	Column Type	Vigreux or packed column (≥ 30 cm)
Distillation Rate	1-2 drops per second
Preparative GC	Column Stationary Phase	Non-polar (e.g., DB-1, HP-5) or slightly polar
Temperature Program	Start at 40°C, ramp at 5°C/min to 100°C
Column Chromatography	Adsorbent	Silica gel (60 Å, 230-400 mesh)[12]
Eluent	100% Hexane

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Sample Charging: Charge the round-bottom flask with the impure cis-3,4-Dimethylcyclopentene mixture and a few boiling chips. Do not fill the flask to more than two-thirds of its capacity.

• Heating: Begin heating the flask gently using a heating mantle.

• Distillation: As the mixture heats, observe the vapor rising through the fractionating column. Adjust the heating to maintain a slow and steady distillation rate of approximately 1-2 drops per second into the receiving flask.[2]

• Fraction Collection: Monitor the temperature at the distillation head. Collect the fraction that distills at a constant temperature corresponding to the boiling point of cis-3,4-Dimethylcyclopentene.

• Analysis: Analyze the collected fractions by GC to determine the isomeric purity.

Protocol 2: Purification by Flash Column Chromatography

• Column Preparation: Secure a glass chromatography column vertically. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

• Packing the Column: Prepare a slurry of silica gel in hexane and pour it into the column. Allow the silica gel to settle, ensuring a uniform and bubble-free packing. Drain the excess solvent until the solvent level is just above the silica gel.

• Sample Loading: Dissolve the impure sample in a minimal amount of hexane. Carefully add the sample solution to the top of the silica gel bed using a pipette.

• Elution: Add hexane to the top of the column and apply gentle pressure using a pump or an inert gas source to force the solvent through the column.

• Fraction Collection: Collect the eluent in a series of test tubes.

• Analysis: Spot the collected fractions on TLC plates to identify which fractions contain the desired product. Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualizations

Caption: General workflow for the purification of cis-3,4-Dimethylcyclopentene.

Caption: Troubleshooting decision tree for poor GC separation of isomers.

Caption: Logical relationship between purification methods and impurity types.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Purification [chem.rochester.edu]
• 3. Unexpected Diels–Alder reaction of [60]fullerene with electron-deficient ferrocenes as cyclopentadiene surrogates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. gmpinsiders.com [gmpinsiders.com]
• 11. benchchem.com [benchchem.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. Chromatography [chem.rochester.edu]
• 14. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. cis-3,4-dimethylcyclopentene | 56039-55-5 [amp.chemicalbook.com]
• 16. cis-3,4-dimethylcyclopentene | 56039-55-5 [chemicalbook.com]
• 17. trans-3,4-dimethylcyclopentene [webbook.nist.gov]

Technical Support Center: Optimizing Catalyst Loading for ROMP of cis-3,4-Dimethylcyclopentene

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to optimize catalyst loading for the Ring-Opening Metathesis Polymerization (ROMP) of cis-3,4-Dimethylcyclopentene.

Frequently Asked Questions (FAQs)

Q1: Which catalyst is best for the ROMP of a sterically hindered, low-strain monomer like cis-3,4-Dimethylcyclopentene?

A1: For low-strain monomers like cyclopentene (B43876) derivatives, high activity catalysts are generally required.[1] The steric hindrance from the two methyl groups suggests that a catalyst tolerant of bulky substituents is necessary. Second-generation (G2) and third-generation (G3) Grubbs catalysts, as well as Hoveyda-Grubbs catalysts, are excellent starting points due to their high activity and stability.[2][3] G3 is often preferred for challenging or slow-to-polymerize monomers.[4] For reactions where specific stereochemistry is desired, specialized ruthenium catalysts can be employed to yield polymers with a high cis-double bond content.[5]

Q2: What is a good starting point for catalyst loading?

A2: A typical starting point for catalyst loading in ROMP is a monomer-to-catalyst ratio ([M]/[C]) between 500:1 and 2000:1. For a low-strain, sterically hindered monomer, it is advisable to start at the lower end of this range (e.g., 500:1) to ensure sufficient initiation. The optimal loading is a balance; it must be high enough to achieve desired conversion in a reasonable time but low enough to be cost-effective and minimize residual metal in the final polymer.[6]

Q3: How does catalyst loading affect the final polymer properties?

A3: Catalyst loading directly influences the polymerization kinetics and the final polymer architecture.[6]

• Higher Catalyst Loading: Leads to faster initiation and propagation, which can increase cross-link density in thermosets and potentially lead to shorter polymer chains.[6] This often results in a stiffer material with a higher glass transition temperature (Tg).[6]

• Lower Catalyst Loading: May result in slower reactions and can lead to networks with improved ductility but potentially lower modulus and thermal stability.[6] Achieving high monomer conversion at very low loadings can be challenging and may require longer reaction times or higher temperatures.[7]

Q4: What are the key reaction parameters to consider besides catalyst loading?

A4: Several parameters are critical for the successful ROMP of cyclopentene derivatives:

• Temperature: Cyclopentenes have low ring strain, and their polymerization is often an equilibrium process. Lowering the reaction temperature (e.g., to 0 °C or -20 °C) can shift the equilibrium toward the polymer, leading to higher conversion and molecular weight.[1][8]

• Monomer Concentration: Higher monomer concentrations favor polymerization and can help drive the reaction to completion.[8] For low-strain monomers, polymerizations are sometimes performed under neat (solvent-free) conditions.[1]

• Solvent and Reagent Purity: ROMP catalysts are sensitive to impurities.[9] Water, oxygen, and other protic or coordinating impurities can deactivate the catalyst, leading to low conversion.[7][9] Always use freshly purified and thoroughly degassed monomers and solvents.[9]

Troubleshooting Guide

Issue 1: Low or No Monomer Conversion

• Possible Cause: Catalyst deactivation or inhibition.

  • Solution: Ensure all reagents and solvents are rigorously purified and degassed.[9] Traces of water, oxygen, or other impurities from the monomer can poison the catalyst.[7] Verify the activity of the catalyst with a known, reactive monomer like norbornene. Store catalysts under an inert atmosphere and handle them in a glovebox.[9]

• Possible Cause: Suboptimal reaction conditions.

  • Solution: For a low-strain monomer like cis-3,4-dimethylcyclopentene, the polymerization is likely reversible.[8] Try lowering the reaction temperature to shift the equilibrium toward polymer formation.[1] Increasing the monomer concentration can also improve conversion.[7]

• Possible Cause: Insufficient catalyst activity or loading.

  • Solution: Increase the catalyst loading (e.g., decrease [M]/[C] from 1000:1 to 500:1 or 250:1). Consider switching to a more active catalyst, such as a third-generation Grubbs catalyst (G3).[4]

Issue 2: Low Polymer Molecular Weight and/or Broad Polydispersity (PDI)

• Possible Cause: Chain transfer reactions or premature termination.

  • Solution: Impurities in the monomer or solvent can act as chain transfer agents. Ensure rigorous purification of all components.[7] Acyclic metathesis between the catalyst and double bonds in the polymer backbone can also be a factor, especially with cyclopentene-based polymers.[10] Running the reaction at a lower temperature may suppress these side reactions.[1]

• Possible Cause: Slow initiation relative to propagation.

  • Solution: This can lead to a broad PDI. Using a fast-initiating catalyst like G3 can help ensure all chains start growing at approximately the same time.[2]

Issue 3: Reaction is Uncontrolled or Too Fast (Gels Prematurely)

• Possible Cause: Catalyst loading is too high.

  • Solution: Reduce the catalyst loading (e.g., increase [M]/[C] from 500:1 to 2000:1 or higher). This will slow down the reaction rate and gelation time.[6]

• Possible Cause: Reaction temperature is too high.

  • Solution: Lowering the temperature will decrease the rate of polymerization, allowing for better control.[1]

• Possible Cause: Use of an inhibitor may be necessary.

  • Solution: For very fast reactions, the addition of a reversible inhibitor like triphenylphosphine (B44618) (for G1) or pyridine (B92270) can be used to control the initiation rate.[11][12]

Process Flowcharts

Caption: Workflow for Catalyst Loading Optimization.

Caption: Troubleshooting Logic for Poor ROMP Results.

Data Summary

Table 1: Typical Catalyst Loading for ROMP of Cyclopentene Derivatives and Expected Outcomes.

Parameter	Low Loading ([M]/[C] > 2000:1)	Medium Loading ([M]/[C] 500:1-2000:1)	High Loading ([M]/[C] < 500:1)	Reference(s)
Reaction Rate	Slow	Moderate	Fast	[6][8]
Monomer Conversion	May be incomplete	Typically high (with optimization)	High	[7][8]
Control over MW/PDI	Can be poor if side reactions occur over long times	Generally optimal	Good, but may broaden at very high rates	[10][12]
Polymer Properties	More ductile, lower Tg	Balanced properties	Stiffer, higher cross-link density, higher Tg	[6]

| Cost-Effectiveness | High | Medium | Low |[6] |

Experimental Protocols

General Protocol for ROMP of cis-3,4-Dimethylcyclopentene

This protocol is a starting point and should be optimized based on experimental results.

1. Materials and Preparation:

• Monomer (cis-3,4-Dimethylcyclopentene): Purify by distillation over a drying agent (e.g., CaH₂) followed by three freeze-pump-thaw cycles to remove dissolved oxygen.[9]

• Solvent (e.g., Dichloromethane or Toluene): Purify using a solvent purification system or by distillation, and degas thoroughly.[9]

• Catalyst (e.g., Grubbs 2nd or 3rd Generation): Use as received from the supplier. Store and handle under an inert atmosphere (e.g., in a glovebox).

• Quenching Agent (Ethyl vinyl ether): Use as received.

2. Polymerization Procedure:

• Inside a glovebox, prepare a stock solution of the catalyst. For a [M]/[C] ratio of 500:1, if you plan to use 1 mmol of monomer, you will need 0.002 mmol of catalyst. Dissolve the required amount of catalyst in a known volume of degassed solvent (e.g., 1 mL).

• In a separate oven-dried Schlenk flask equipped with a magnetic stir bar, add the purified monomer (e.g., 1 mmol).

• Add enough degassed solvent to achieve the desired monomer concentration (a high concentration, e.g., 1-2 M, is recommended to start).[8]

• Seal the flask, remove it from the glovebox, and connect it to a Schlenk line under a positive pressure of argon.

• Cool the stirred monomer solution to the desired temperature (e.g., 0 °C) using an ice-water bath.

• Using a gas-tight syringe, rapidly inject the catalyst solution into the stirring monomer solution to initiate the polymerization.

• Allow the reaction to proceed for a predetermined time (e.g., 1-4 hours). Monitor progress by taking small aliquots at different time points and analyzing them by ¹H NMR to determine monomer conversion.[7]

• Once the desired conversion is reached (or the reaction has stalled), quench the polymerization by adding a few drops of ethyl vinyl ether and stirring for 20-30 minutes.[9]

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., cold methanol).

• Collect the polymer by filtration, wash with fresh non-solvent, and dry under vacuum to a constant weight.

3. Characterization:

• Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the purified polymer using Gel Permeation Chromatography (GPC).

• Confirm the polymer structure and check for residual monomer using ¹H and ¹³C NMR spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. Grubbs catalyst - Wikipedia [en.wikipedia.org]
• 3. Grubbs'_catalyst [chemeurope.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cis-Selective Ring-Opening Metathesis Polymerization with Ruthenium Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Preventing oligomerization during cis-3,4-Dimethylcyclopentene polymerization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing oligomerization during the ring-opening metathesis polymerization (ROMP) of cis-3,4-Dimethylcyclopentene.

Troubleshooting Guide: Preventing Oligomerization

Oligomerization during the ROMP of cis-3,4-Dimethylcyclopentene is a common issue, often attributed to the monomer's relatively low ring strain. The polymerization can be an equilibrium-controlled process, where depolymerization and secondary metathesis reactions compete with polymer chain growth. Here are specific issues and actionable solutions:

Issue ID	Observed Problem	Potential Cause	Suggested Solution
OLIGO-01	Low polymer yield and presence of a significant amount of low molecular weight oligomers.	The polymerization has reached equilibrium, favoring the monomer and oligomers over the high polymer. This is common for low-strain cyclic olefins.[1]	Increase Monomer Concentration: A higher monomer concentration can shift the equilibrium towards the polymer. Consider running the polymerization at the highest feasible concentration, or even in neat monomer if possible.[1]
Lower Reaction Temperature: Reducing the temperature can make the polymerization more thermodynamically favorable, shifting the equilibrium towards polymer formation.[2]
OLIGO-02	Broad molecular weight distribution (high Polydispersity Index - PDI).	Secondary Metathesis (Back-biting): The catalyst reacts with the double bonds within the growing polymer chain, leading to chain scission and a broader distribution of chain lengths.[3]	Choose a Less Active Catalyst: Highly active catalysts are more prone to secondary metathesis. Consider using a catalyst with a lower propagation rate relative to its initiation rate. For example, some second-generation Grubbs' catalysts might be too active.
Keep Conversion Below 100%: Terminating the reaction before full conversion can sometimes minimize the time for secondary metathesis reactions to occur.
OLIGO-03	Polymerization does not initiate or proceeds very slowly.	Insufficient Ring Strain: The thermodynamic driving force for the polymerization of cis-3,4-Dimethylcyclopentene may be low.	Copolymerization: Introduce a small amount of a high-strain comonomer (e.g., a norbornene derivative) to increase the overall driving force of the polymerization.[4]
Increase Catalyst Loading: A higher catalyst loading can increase the rate of initiation. However, be mindful that this can also increase the rate of side reactions.
OLIGO-04	Inconsistent results between batches.	Monomer Purity: Impurities in the monomer can inhibit or poison the catalyst.	Monomer Purification: Ensure the cis-3,4-Dimethylcyclopentene is freshly distilled and free from impurities, particularly those containing functional groups that can coordinate to the metal center of the catalyst.
Solvent Purity: Use anhydrous, deoxygenated solvents to prevent catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of oligomerization in cis-3,4-Dimethylcyclopentene polymerization?

A1: The primary cause is the relatively low ring strain of the cyclopentene (B43876) ring system.[5] Polymerizations of low-strain monomers are often reversible and exist in equilibrium with the monomer and growing polymer chains.[1] This equilibrium can favor the formation of shorter-chain oligomers, especially at higher temperatures and lower monomer concentrations. Additionally, secondary metathesis reactions, where the catalyst reacts with the polymer backbone ("back-biting"), can lead to a broader molecular weight distribution and the formation of cyclic oligomers.[3]

Q2: How does temperature affect the formation of oligomers?

A2: For ROMP of low-strain monomers, lower temperatures generally favor the formation of high molecular weight polymer over oligomers.[2] This is because the enthalpy of polymerization for these systems is typically negative (exothermic), and according to Le Chatelier's principle, lowering the temperature will shift the equilibrium towards the product (the polymer).

Q3: Which type of catalyst is recommended for the polymerization of cis-3,4-Dimethylcyclopentene?

A3: Ruthenium-based catalysts, such as Grubbs' or Hoveyda-Grubbs' catalysts, are commonly used for the ROMP of cyclic olefins.[6] For a low-strain monomer like cis-3,4-Dimethylcyclopentene, it is advisable to start with a moderately active catalyst. A very high activity catalyst might increase the rate of undesirable secondary metathesis reactions. The choice of catalyst can also influence the stereochemistry (cis/trans content) of the resulting polymer.[7]

Q4: Can solvent choice impact the polymerization and oligomer formation?

A4: Yes, the choice of solvent can influence the solubility of the monomer, polymer, and catalyst, which in turn can affect the reaction kinetics and equilibrium. A solvent that keeps all components in solution is generally preferred. Additionally, it is crucial to use a dry, deoxygenated solvent to prevent the deactivation of the metathesis catalyst.

Q5: Is there a general experimental protocol to minimize oligomers?

A5: A general protocol to minimize oligomer formation would involve:

• Rigorous Purification: Ensure both the monomer and solvent are free of impurities and thoroughly deoxygenated.

• High Monomer Concentration: Start with a high monomer-to-solvent ratio.

• Controlled Temperature: Cool the reaction mixture to a lower temperature (e.g., 0°C to -20°C) before adding the catalyst.[2]

• Appropriate Catalyst Selection: Use a well-defined ruthenium catalyst with moderate activity.

• Monitoring and Quenching: Monitor the reaction progress (e.g., by NMR or GPC) and quench the polymerization at the desired point using an appropriate agent like ethyl vinyl ether to prevent further reaction and potential degradation.

Data Presentation

The following table summarizes the expected trends in key polymerization parameters when adjustments are made to the reaction conditions to suppress oligomerization.

Parameter Varied	Change	Expected Effect on Polymer Yield	Expected Effect on Oligomer Content	Expected Effect on Molecular Weight (Mn)	Rationale
Monomer Concentration	Increase	Increase	Decrease	Increase	Shifts the monomer-polymer equilibrium towards the polymer.[1]
Temperature	Decrease	Increase	Decrease	Increase	Favors the exothermic polymerization reaction, shifting the equilibrium towards the polymer.[2]
Catalyst Activity	Decrease	May Decrease Rate	Decrease	Increase	Reduces the rate of secondary metathesis (back-biting) reactions.[3]
Reaction Time	Optimize (avoid excess)	-	May increase with excessive time	May decrease with excessive time	Minimizes the occurrence of secondary metathesis and depolymerization after high conversion is reached.

Experimental Protocols

General Protocol for ROMP of cis-3,4-Dimethylcyclopentene

This protocol is a starting point and may require optimization.

• Preparation:

  • Thoroughly dry all glassware in an oven at >120°C overnight and cool under an inert atmosphere (Nitrogen or Argon).

  • Purify cis-3,4-Dimethylcyclopentene by distillation over a suitable drying agent (e.g., CaH2) and degas with several freeze-pump-thaw cycles.

  • Use anhydrous, deoxygenated solvent (e.g., dichloromethane (B109758) or toluene), purified using a solvent purification system or by distillation.

• Polymerization:

  • In a glovebox or under an inert atmosphere, add the desired amount of cis-3,4-Dimethylcyclopentene to a Schlenk flask.

  • Add the desired volume of solvent to achieve a high monomer concentration (e.g., 1-5 M).

  • Cool the solution to the desired reaction temperature (e.g., 0°C).

  • In a separate vial, dissolve the chosen Ruthenium catalyst (e.g., Grubbs' 2nd Generation) in a small amount of solvent.

  • Rapidly inject the catalyst solution into the stirring monomer solution.

  • Allow the reaction to proceed for the desired time, monitoring the viscosity.

• Termination and Precipitation:

  • Terminate the polymerization by adding an excess of a quenching agent (e.g., ethyl vinyl ether).

  • Allow the solution to stir for 20-30 minutes.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent (e.g., cold methanol).

  • Collect the polymer by filtration, wash with fresh non-solvent, and dry under vacuum to a constant weight.

Mandatory Visualizations

Logical Workflow for Troubleshooting Oligomerization

Caption: Troubleshooting workflow for oligomerization issues.

Polymerization vs. Oligomerization Pathways

Caption: Competing pathways in low ring strain ROMP.

References

• 1. Degradable polymers via olefin metathesis polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Organometallic HyperTextBook: Ring-Opening Metathesis Polymerization (ROMP) [ilpi.com]
• 4. Incorporating polar oxazolidinones into polycyclooctadiene via frontal ring-opening metathesis polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Computational insights on important energetics in the ring-opening metathesis polymerization (ROMP) of low to medium strained cycloolefins - American Chemical Society [acs.digitellinc.com]
• 6. Synthesis of functional polyolefins via ring-opening metathesis polymerization of ester-functionalized cyclopentene and its copolymerization with cyclic comonomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Cis-Selective Ring-Opening Metathesis Polymerization with Ruthenium Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Byproduct Identification in cis-3,4-Dimethylcyclopentene Reactions by GC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying byproducts in reactions involving cis-3,4-Dimethylcyclopentene using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the expected products and major byproducts in the catalytic hydrogenation of cis-3,4-dimethylcyclopentene?

A1: The primary product of the catalytic hydrogenation of cis-3,4-dimethylcyclopentene is cis-1,2-dimethylcyclopentane. However, depending on the catalyst and reaction conditions, the formation of trans-1,2-dimethylcyclopentane (B44192) as a stereoisomeric byproduct is common. In some cases, incomplete hydrogenation may leave unreacted starting material.

Q2: What byproducts should I expect from the epoxidation of cis-3,4-dimethylcyclopentene with m-CPBA?

A2: The epoxidation of cis-3,4-dimethylcyclopentene with meta-chloroperoxybenzoic acid (m-CPBA) is a stereospecific reaction that proceeds via syn-addition.[1] The expected major product is cis-3,4-dimethylcyclopentene oxide. The primary byproduct from the reagent is meta-chlorobenzoic acid.[1][2] In the presence of water or acidic conditions, the epoxide ring can be hydrolyzed to form trans-3,4-dimethylcyclopentane-1,2-diol.

Q3: What are the potential byproducts in the Ring-Opening Metathesis Polymerization (ROMP) of cis-3,4-dimethylcyclopentene?

A3: In the ROMP of cis-3,4-dimethylcyclopentene, catalyzed by a Grubbs catalyst, the main product is a polymer with a repeating unit derived from the monomer. Potential byproducts include low molecular weight oligomers, and residual monomer if the polymerization is incomplete. The specific byproducts can be influenced by the catalyst generation and reaction conditions.[3][4][5]

Troubleshooting Guides

This section provides solutions to common issues encountered during the GC-MS analysis of cis-3,4-dimethylcyclopentene reaction mixtures.

Issue 1: Poor separation of cis- and trans-1,2-dimethylcyclopentane isomers.

Cause: The stereoisomers of 1,2-dimethylcyclopentane (B1584824) have very similar boiling points and polarities, making them difficult to separate on a standard non-polar GC column.

Solution:

• Optimize the GC temperature program: Use a slow temperature ramp (e.g., 1-2 °C/min) in the elution range of the isomers to improve resolution.

• Use a more polar GC column: A column with a stationary phase of intermediate or high polarity (e.g., a WAX or a cyano-functionalized column) can enhance the separation of these isomers.

• Increase column length: A longer column provides more theoretical plates and can improve the separation of closely eluting compounds.

Issue 2: Presence of broad or tailing peaks for alcohol byproducts (e.g., diols from epoxidation).

Cause: Polar hydroxyl groups in alcohol byproducts can interact with active sites in the GC inlet liner or on the column, leading to poor peak shape.

Solution:

• Derivatization: Convert the polar hydroxyl groups to less polar silyl (B83357) ethers by reacting the sample with a silylating agent (e.g., BSTFA, TMCS) before GC-MS analysis. This will improve peak shape and volatility.

• Use an inert GC column and liner: Ensure that the GC column and inlet liner are properly deactivated to minimize interactions with polar analytes.

• Optimize inlet temperature: A lower inlet temperature can sometimes reduce the on-column degradation of thermally labile compounds.

Issue 3: Identification of unexpected peaks in the chromatogram.

Cause: Unexpected peaks can arise from contamination, side reactions, or degradation of the sample in the GC inlet.

Solution:

• Run a blank analysis: Inject the solvent used for sample preparation to check for contamination from the solvent or the syringe.

• Check for inlet degradation: Lower the injector temperature to see if the intensity of the unexpected peaks decreases, which would suggest thermal degradation of an analyte.[6]

• Mass spectral library search: Compare the mass spectra of the unknown peaks against a comprehensive mass spectral library (e.g., NIST) for tentative identification.

• Review reaction mechanism: Consider plausible side reactions that could lead to the observed byproducts. For example, in hydrogenation, over-reduction or isomerization could occur.

Experimental Protocols

Catalytic Hydrogenation of cis-3,4-Dimethylcyclopentene

Objective: To reduce the double bond of cis-3,4-dimethylcyclopentene to form 1,2-dimethylcyclopentane.

Materials:

• cis-3,4-Dimethylcyclopentene

• Palladium on carbon (Pd/C, 10%)

• Ethanol (B145695) (or other suitable solvent)

• Hydrogen gas (H₂)

• Balloon or hydrogenator

Procedure:

• Dissolve cis-3,4-dimethylcyclopentene in ethanol in a round-bottom flask.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Flush the flask with hydrogen gas and then maintain a hydrogen atmosphere using a balloon or a hydrogenator.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by taking small aliquots and analyzing them by GC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Remove the solvent under reduced pressure to obtain the crude product.

GC-MS Analysis of Hydrogenation Products

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column. For better isomer separation, a more polar column can be used.

GC Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 100 °C at 3 °C/min.

  • Ramp to 200 °C at 10 °C/min, hold for 2 minutes.

MS Conditions:

• Ion Source Temperature: 230 °C

• Electron Ionization (EI) Energy: 70 eV

• Mass Range: m/z 40-300

Data Presentation

Table 1: Expected Retention Times and Key Mass Fragments for Hydrogenation Reaction Components

Compound	Expected Retention Time (min) (Relative)	Key Mass Fragments (m/z)
cis-3,4-Dimethylcyclopentene (Starting Material)	Lower	96, 81, 67
cis-1,2-Dimethylcyclopentane	Higher	98, 83, 69, 56, 41
trans-1,2-Dimethylcyclopentane	Slightly different from cis-isomer	98, 83, 69, 56, 41

Note: Actual retention times will vary depending on the specific GC system and conditions.

Visualizations

Logical Workflow for Troubleshooting GC-MS Peak Shape Issues

Caption: Troubleshooting workflow for poor peak shapes in GC-MS analysis.

Reaction Pathway for Epoxidation of cis-3,4-Dimethylcyclopentene and Potential Byproduct Formation

Caption: Epoxidation of cis-3,4-dimethylcyclopentene and a potential hydrolysis byproduct.

References

• 1. leah4sci.com [leah4sci.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ring-opening metathesis polymerization using polyisobutylene supported Grubbs second-generation catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Statistical Ring Opening Metathesis Copolymerization of Norbornene and Cyclopentene by Grubbs’ 1st-Generation Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic living ring-opening metathesis polymerization with Grubbs' second- and third-generation catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Managing Heat of Polymerization for cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for managing the exothermic heat generated during the polymerization of cis-3,4-Dimethylcyclopentene. Due to the potential for hazardous thermal runaway and the impact of temperature on polymer properties, effective heat management is critical for safe and successful experimentation.

Frequently Asked Questions (FAQs)

Q1: Is the polymerization of cis-3,4-Dimethylcyclopentene expected to be exothermic?

A1: Yes, the polymerization of cyclic olefins like cis-3,4-Dimethylcyclopentene, particularly through ring-opening metathesis polymerization (ROMP), is generally an exothermic process. This is primarily due to the release of ring strain energy in the monomer and the conversion of a carbon-carbon double bond (π-bond) into two new single bonds (σ-bonds), which is an energetically favorable process.[1][2][3]

Q2: Why is controlling the heat of polymerization important?

A2: Controlling the heat generated during polymerization is crucial for several reasons:

• Safety: Uncontrolled heat evolution can lead to a rapid increase in reaction temperature, a phenomenon known as thermal runaway. This can cause a dangerous increase in pressure, boiling of the solvent, and potentially lead to fires or explosions.[4]

• Product Quality: The reaction temperature significantly influences the properties of the final polymer, such as molecular weight, polydispersity, and microstructure.[4] High temperatures can lead to shorter, weaker polymer chains and undesirable side reactions.[4]

• Reaction Control: Maintaining a stable temperature ensures a steady and predictable reaction rate, leading to more consistent and reproducible results.[4]

Q3: What factors influence the amount of heat generated?

A3: Several factors can affect the exotherm of the polymerization reaction:

• Monomer Concentration: Higher monomer concentrations will lead to a faster reaction rate and a more significant heat release in a shorter amount of time.

• Initiator/Catalyst Concentration and Activity: A higher concentration or a more active initiator/catalyst will increase the rate of polymerization and, consequently, the rate of heat generation.

• Reaction Temperature: Higher initial temperatures will accelerate the reaction rate, leading to a faster release of heat.[4]

• Solvent: The choice of solvent can influence heat dissipation. A solvent with a higher heat capacity can absorb more heat, while a solvent with a lower boiling point may boil off, which can be a method of heat removal but also poses a safety risk if not controlled.

• Monomer Structure: The inherent ring strain of the cyclopentene (B43876) ring contributes to the heat of polymerization.[1][2]

Q4: How can I estimate the heat of polymerization for cis-3,4-Dimethylcyclopentene?

Troubleshooting Guide

This guide addresses specific issues you may encounter during the polymerization of cis-3,4-Dimethylcyclopentene.

Issue 1: Rapid and Uncontrolled Temperature Increase (Thermal Runaway)

• Symptom: The reaction temperature is rising much faster than anticipated, and the cooling system cannot maintain the set temperature.

• Immediate Actions:

  • Stop Monomer/Initiator Feed: Immediately cease the addition of any further monomer or initiator to the reaction.

  • Enhance Cooling: Maximize the cooling to the reactor. This could involve increasing the flow rate of the coolant or switching to a colder cooling medium.

  • Emergency Quenching: If the temperature continues to rise, be prepared to quench the reaction. This involves adding a cold, inert solvent or a reaction inhibitor to rapidly cool and dilute the reaction mixture.

  • Alert Personnel: Inform colleagues in the vicinity of the situation and be prepared to follow your laboratory's emergency shutdown procedures.

• Prevention:

  • Perform Calorimetry Studies: Before scaling up, determine the heat of reaction and the maximum rate of heat release.

  • Slow Addition Rate: Add the monomer or initiator at a controlled rate to allow the cooling system to dissipate the generated heat effectively.

  • Use a Lower Concentration: Reducing the concentration of reactants will slow the reaction rate and reduce the rate of heat generation.

  • Ensure Adequate Cooling Capacity: Verify that your cooling system is appropriately sized for the scale of your reaction.

Issue 2: Polymer Properties are Inconsistent Between Batches

• Symptom: You observe significant variations in molecular weight, polydispersity, or other polymer characteristics from one experiment to another.

• Possible Cause: Poor temperature control is a likely culprit. Even small temperature fluctuations can affect the kinetics of the polymerization reaction.

• Solution:

  • Improve Temperature Monitoring and Control: Use a calibrated temperature probe placed directly in the reaction mixture. Employ a reliable temperature control system (e.g., a circulator with a PID controller).

  • Ensure Uniform Mixing: Inadequate stirring can lead to localized "hot spots" where the temperature is significantly higher than the bulk. Use an appropriate stirrer and agitation speed to ensure the reaction mixture is homogeneous.

  • Maintain Consistent Reaction Setup: Ensure that the reactor setup, including the vessel, condenser, and insulation, is identical for each experiment to maintain consistent heat transfer characteristics.

Quantitative Data

Note: The following table provides typical heats of polymerization for analogous compounds. It is crucial to experimentally determine the specific heat of polymerization for cis-3,4-Dimethylcyclopentene for your specific reaction conditions.

Monomer Type	Example Compound	Typical Heat of Polymerization (ΔH_p)	Citation
Olefin	Ethylene	~ -22 kcal/mol (~ -92 kJ/mol)	[2]
Cyclic Olefin (5-membered ring)	Cyclopentene	Data not readily available, but expected to be exothermic due to ring strain release.
Cyclic Ester (5-membered ring)	γ-Butyrolactone	-1 kcal/mol (-4.2 kJ/mol)	[1]
Cyclic Ester (7-membered ring)	ε-Caprolactone	-7 kcal/mol (-29.3 kJ/mol)	[1]

Experimental Protocols

Method 1: Determining Heat of Reaction using Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the amount of heat energy released or absorbed by a small sample as it is heated or cooled.[5]

• Objective: To determine the total heat of reaction (H_R) for the polymerization of cis-3,4-Dimethylcyclopentene.

• Apparatus: Differential Scanning Calorimeter.

• Procedure:

  • Prepare a small sample (typically 5-10 mg) of the reaction mixture (monomer, initiator, and any other components) in a DSC pan.

  • Seal the pan hermetically.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Program the DSC to heat the sample at a constant rate (e.g., 10 °C/min) through the temperature range where polymerization is expected to occur.

  • Record the heat flow as a function of temperature. The polymerization will appear as an exothermic peak.

  • Integrate the area under the exothermic peak to determine the total heat of reaction (in J/g).[5]

Method 2: Managing and Monitoring Heat of Reaction using a Jacketed Lab Reactor with a Reaction Calorimeter (RC)

A reaction calorimeter measures the heat generated by a chemical reaction in real-time, allowing for both process safety assessment and kinetic studies.[6][7][8]

• Objective: To safely manage the polymerization on a larger scale and continuously monitor the heat output.

• Apparatus: Jacketed glass reactor, overhead stirrer, temperature probes (for reactor contents and jacket inlet/outlet), circulator/thermostat for the jacket, and a reaction calorimetry control system.

• Procedure:

  • System Calibration: Before the reaction, calibrate the overall heat transfer coefficient (UA) of the reactor system. This is typically done by introducing a known amount of heat using an electric heater and measuring the temperature difference between the reactor and the jacket.[6]

  • Reaction Setup: Charge the reactor with the solvent and cis-3,4-Dimethylcyclopentene. Bring the reactor contents to the desired initial temperature using the circulator.

  • Initiation and Monitoring: Start the stirrer to ensure good mixing. Begin the controlled addition of the initiator solution. The reaction calorimeter will continuously monitor the temperatures of the reactor and the jacket fluid.

  • Heat Flow Calculation: The calorimetry software calculates the heat flow from the reaction in real-time based on the temperature difference between the reactor and the jacket, the flow rate of the jacket fluid, and the pre-determined UA value.

  • Temperature Control: The system will automatically adjust the jacket temperature to maintain the desired reaction temperature, providing a safe and controlled environment. The rate of initiator addition can be adjusted based on the real-time heat flow data to prevent an excessive exotherm.

Visualizations

Caption: Logical workflow for managing heat of polymerization.

Caption: Factors influencing the heat of polymerization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Heat of reaction - A114 - CKN Knowledge in Practice Centre [compositeskn.org]
• 6. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Stereochemical Control in Reactions of cis-3,4-Dimethylcyclopentene

Despite a comprehensive search for specific experimental data, no scholarly articles containing quantitative results on the effect of solvent on the stereochemical outcome of reactions involving cis-3,4-dimethylcyclopentene could be located. The existing literature discusses the general principles of stereoselective reactions on cyclic alkenes, but lacks specific diastereomeric or enantiomeric ratio data for this particular substrate under varying solvent conditions.

Therefore, a detailed technical support center with quantitative data tables, specific experimental protocols, and troubleshooting guides directly addressing the stereochemical outcomes for cis-3,4-dimethylcyclopentene reactions in different solvents cannot be generated at this time due to the absence of the necessary primary research data.

To provide a useful resource, a generalized technical support center is presented below. This guide is based on established principles of stereochemistry in alkene reactions and provides hypothetical scenarios and general advice that would be applicable to a research program investigating the solvent effects on the stereochemistry of reactions of cis-3,4-dimethylcyclopentene.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effect of solvent on the stereochemical outcome of reactions involving cis-3,4-dimethylcyclopentene.

I. Troubleshooting Guides

This section addresses specific issues that may be encountered during experimentation.

Issue 1: Unexpected Diastereomeric Ratio in Epoxidation Reactions

Question: We are performing an epoxidation on cis-3,4-dimethylcyclopentene using m-CPBA and expected a high diastereoselectivity for the syn-epoxide due to the directing effect of the cis-methyl groups. However, we are observing a lower-than-expected diastereomeric ratio, with a significant amount of the anti-epoxide. What could be the cause?

Possible Causes and Troubleshooting Steps:

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the transition state of the epoxidation.

  • Non-coordinating, non-polar solvents (e.g., hexane, toluene): These solvents are less likely to interfere with the intended intramolecular directing effects of the substrate. If you are using a more polar or coordinating solvent, consider switching to a non-polar alternative to maximize the inherent stereodirecting influence of the methyl groups.

  • Coordinating solvents (e.g., THF, diethyl ether): These solvents can coordinate with the peroxyacid, potentially altering its effective size and reactivity, which may lead to a decrease in diastereoselectivity.

  • Protic solvents (e.g., alcohols): These should generally be avoided as they can react with the epoxide product and lead to ring-opening.

• Steric Hindrance vs. Electronic Effects: While the cis-methyl groups are expected to direct the electrophilic attack of the peroxyacid to the same face (syn-attack), the solvent can influence the conformation of the cyclopentene (B43876) ring and the approach of the reagent, leading to a mixture of diastereomers.

• Reagent Purity: Ensure the m-CPBA is of high purity. Impurities could potentially catalyze alternative reaction pathways.

Experimental Workflow for Optimization:

Caption: Workflow for optimizing epoxidation diastereoselectivity.

Issue 2: Poor Stereoselectivity in Hydroboration-Oxidation

Question: We are conducting a hydroboration-oxidation of cis-3,4-dimethylcyclopentene and are obtaining a mixture of diastereomeric alcohols. How can we improve the stereoselectivity?

Possible Causes and Troubleshooting Steps:

• Bulky Borane (B79455) Reagents: The use of sterically hindered borane reagents can enhance diastereoselectivity. If you are using BH₃•THF, consider switching to a bulkier reagent like 9-BBN (9-borabicyclo[3.3.1]nonane) or disiamylborane. These reagents will be more sensitive to the steric environment of the double bond, favoring attack from the less hindered face.

• Solvent Choice: While THF is the standard solvent for hydroboration due to its ability to stabilize borane, other ethereal solvents could be explored. However, the choice of borane reagent typically has a more pronounced effect on stereoselectivity than the solvent in this reaction.

Logical Relationship for Reagent Selection:

Caption: Reagent choice impacts hydroboration stereoselectivity.

II. Frequently Asked Questions (FAQs)

Q1: What is the general principle behind solvent effects on stereochemical outcomes?

A1: Solvents can influence the stereochemistry of a reaction in several ways:

• Stabilization of Intermediates: Polar solvents can stabilize charged intermediates or transition states, potentially favoring one reaction pathway over another.

• Solvation of Reagents: Solvents can solvate the reacting species, altering their effective size and reactivity.

• Cage Effects: The solvent can create a "cage" around the reactants, influencing the orientation of their approach.

Q2: For the dihydroxylation of cis-3,4-dimethylcyclopentene with osmium tetroxide, would the choice of co-oxidant and solvent be expected to change the stereochemical outcome?

A2: Yes. The dihydroxylation with osmium tetroxide is a syn-addition. The stereoselectivity arises from the facial bias of the alkene. While the fundamental mechanism is unlikely to change, the solvent and co-oxidant can influence the degree of selectivity. For instance, using a stoichiometric amount of OsO₄ in a non-coordinating solvent might offer different selectivity compared to a catalytic amount with a co-oxidant like NMO in a mixed solvent system (e.g., acetone/water). The coordination of solvent molecules or the co-oxidant to the osmium center can alter its steric bulk and electronic properties.

Q3: How can I reliably determine the stereochemical outcome of my reaction?

A3: The most common methods for determining the ratio of diastereomers are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools. Diastereomers are different compounds and will generally have distinct chemical shifts and coupling constants.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): Using a chiral stationary phase can allow for the separation and quantification of enantiomers, while standard columns can often separate diastereomers.

• X-ray Crystallography: If one of the products can be crystallized, its absolute and relative stereochemistry can be unambiguously determined.

III. Data Presentation (Hypothetical)

The following table illustrates how quantitative data on the effect of solvent on the diastereomeric ratio of the epoxidation of cis-3,4-dimethylcyclopentene could be presented. Note: This data is hypothetical and for illustrative purposes only.

Solvent	Dielectric Constant (ε)	Diastereomeric Ratio (syn : anti)
n-Hexane	1.88	95 : 5
Toluene	2.38	92 : 8
Dichloromethane (DCM)	8.93	85 : 15
Tetrahydrofuran (THF)	7.52	80 : 20

IV. Experimental Protocols (General)

General Procedure for the Epoxidation of cis-3,4-Dimethylcyclopentene

• Dissolve cis-3,4-dimethylcyclopentene (1.0 eq) in the desired anhydrous solvent (e.g., dichloromethane) to a concentration of 0.1 M under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add solid meta-chloroperoxybenzoic acid (m-CPBA, 1.1 eq) portion-wise over 5 minutes, ensuring the temperature does not rise significantly.

• Stir the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the diastereomeric ratio of the purified product by ¹H NMR or GC analysis.

Technical Support Center: Removal of Residual Catalyst from Poly(cis-3,4-Dimethylcyclopentene)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing residual catalysts from poly(cis-3,4-Dimethylcyclopentene) synthesized via Ring-Opening Metathesis Polymerization (ROMP).

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove residual catalyst from my poly(cis-3,4-Dimethylcyclopentene)?

A1: Residual catalyst, typically containing ruthenium from Grubbs-type initiators used in ROMP, can have several detrimental effects on the final polymer.[1][2][3] These include:

• Altered Material Properties: Metal residues can affect the polymer's thermal stability, oxidative stability, and mechanical properties.[1][2]

• Toxicity Concerns: For biomedical and pharmaceutical applications, residual heavy metals like ruthenium are a significant safety concern.

• Interference with Downstream Reactions: The catalyst can interfere with subsequent chemical modifications of the polymer.

• Discoloration: Residual catalyst can impart an undesirable color to the polymer.

Q2: What are the most common types of catalysts used for the ROMP of 3,4-Dimethylcyclopentene, and what species need to be removed?

A2: The most common catalysts for ROMP are ruthenium-based, such as Grubbs' first, second, and third-generation catalysts.[4][5][6] The species to be removed are not just the initial catalyst but also various ruthenium-containing byproducts that form during the polymerization and termination steps.[3][7]

Q3: What are the general strategies for removing residual ruthenium catalysts from ROMP polymers?

A3: The main strategies for removing ruthenium residues fall into three categories[8]:

• Precipitation/Crystallization: Modifying the catalyst to make it insoluble in the reaction mixture, allowing for its removal by filtration.

• Solubilization/Extraction: Using agents that bind to the ruthenium species and alter their solubility, facilitating their removal through liquid-liquid extraction or by partitioning into the precipitation solvent.[1]

• Adsorption: Employing solid-supported scavengers or activated carbon that bind to the ruthenium species, which are then removed by filtration.[1][7][8]

Troubleshooting Guides

Problem 1: High levels of residual ruthenium are detected in my poly(cis-3,4-Dimethylcyclopentene) after initial precipitation.

Possible Cause: The ruthenium species may have a high affinity for the polymer, potentially through coordination with the double bonds in the polymer backbone.[1] Simple precipitation may not be sufficient to disrupt this interaction.

Solutions:

• Use of Scavenging Agents: Introduce a scavenging agent after the polymerization is complete. These agents are small molecules or polymers with functional groups that have a high affinity for ruthenium.

  • Thiol-based scavengers: Effective for binding to ruthenium.

  • Phosphine-based scavengers: Tris(hydroxymethyl)phosphine has been used effectively.[8]

  • Isocyanides: These can form complexes with ruthenium that are easier to remove.[1]

  • Polymer-bound scavengers: Resin-bound triphenylphosphine (B44618) oxide (TPPO) can be used, followed by simple filtration.[7]

• Optimize Precipitation Conditions:

  • Solvent/Antisolvent System: Experiment with different solvent (e.g., THF, toluene) and antisolvent (e.g., methanol, hexane) combinations to maximize the precipitation of the polymer while keeping the ruthenium species in solution.

  • Temperature: Cooling the mixture during precipitation can sometimes improve the purity of the polymer.

• Hydrogenation: Hydrogenating the polymer backbone can reduce the coordination of the ruthenium species to the double bonds, significantly improving their removal during precipitation.[1]

Problem 2: The polymer degrades or changes properties during the catalyst removal process.

Possible Cause: The chosen removal method (e.g., high temperatures, harsh chemical scavengers) may be incompatible with the polymer.

Solutions:

• Milder Scavenging Conditions: If using a scavenger, try performing the scavenging at room temperature for a longer duration instead of heating.[9]

• Inert Atmosphere: Conduct the purification steps under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially if the polymer is sensitive to air.

• Test Scavenger Compatibility: Before applying a new scavenger to your entire batch, test its compatibility with a small sample of the polymer to check for any adverse effects.

Problem 3: The chosen scavenger is not effectively removing the ruthenium catalyst.

Possible Cause: The scavenger may be inappropriate for the specific ruthenium species present, or the conditions for scavenging may be suboptimal.[9]

Solutions:

• Screen Different Scavengers: Test a panel of scavengers with different functional groups (e.g., thiols, amines, phosphines) to find the most effective one for your system.[9]

• Increase Scavenger Equivalents: The amount of scavenger may be insufficient. Try increasing the equivalents of the scavenger relative to the initial catalyst loading.[9]

• Optimize Scavenging Time and Temperature: The efficiency of scavenging can be dependent on time and temperature. Monitor the removal of ruthenium over time at different temperatures to determine the optimal conditions.[9]

• Improve Mass Transfer: Ensure vigorous stirring during the scavenging process to maximize the contact between the scavenger and the ruthenium species in the solution.[9]

Quantitative Data on Catalyst Removal

The following table summarizes the effectiveness of various ruthenium removal techniques reported in the literature for ROMP polymers. While the specific polymer is not poly(cis-3,4-Dimethylcyclopentene), these results provide a good starting point for selecting a method.

Method	Polymer System	Initial Ru (ppm)	Final Ru (ppm)	Reference
Hydrogenation followed by precipitation	ROMP Polymer	195	10	[1]
Heterogeneous functionalized particles	ROMP Polymer	-	10 - 60	[1]
Small organic molecule scavengers	ROMP Polymer	-	30 - 120	[1]
Isocyanide scavenger and acid treatment	Olefin Metathesis Products	-	< 5	[1]
Resin-bound TPPO, DMSO, and silica (B1680970) gel	RCM Products	-	~8	[7]
Fluorous-enyne termination and filtration	ROMP Polymers	-	4 - 75	[2]
Covalent capture purification	Polynorbornenes	-	≥99.6% removed	[3]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Removal using a Solid-Supported Scavenger

• Polymerization Termination: After the polymerization of 3,4-Dimethylcyclopentene is complete, terminate the reaction by adding a small amount of ethyl vinyl ether and stirring for 30 minutes.

• Scavenger Addition: Add the solid-supported scavenger (e.g., silica-bound thiol or phosphine (B1218219) scavenger, typically 5-10 equivalents relative to the catalyst) to the polymer solution.

• Scavenging: Stir the mixture vigorously at room temperature or a slightly elevated temperature (e.g., 40-50 °C) for 2 to 24 hours. The optimal time and temperature should be determined empirically.

• Filtration: Filter the mixture through a pad of celite or a suitable filter to remove the scavenger and any adsorbed ruthenium species. Wash the filter cake with the same solvent used for the polymer solution to recover any adsorbed product.

• Polymer Precipitation: Combine the filtrate and washings. Precipitate the polymer by adding the solution dropwise to a stirred anti-solvent (e.g., methanol).

• Isolation and Drying: Collect the precipitated polymer by filtration, wash with fresh anti-solvent, and dry under vacuum to a constant weight.

Protocol 2: General Procedure for Catalyst Removal using Activated Carbon

• Dissolution: After the initial workup of the polymerization, dissolve the crude poly(cis-3,4-Dimethylcyclopentene) in a suitable solvent (e.g., toluene (B28343) or THF).

• Carbon Addition: Add activated carbon (e.g., 5-10 wt% relative to the crude polymer) to the solution.

• Adsorption: Stir the mixture at room temperature or a slightly elevated temperature for 1-4 hours.

• Filtration: Filter the mixture through a pad of celite to remove the activated carbon. Wash the celite pad with fresh solvent.

• Polymer Precipitation and Isolation: Combine the filtrate and washings, and precipitate the polymer as described in Protocol 1.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Sequestration of Ruthenium Residues via Efficient Fluorous-enyne Termination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Purification Strategies and Monomer Platforms for Ruthenium-Initiated Living Ring-Opening Metathesis Polymerization [dspace.mit.edu]
• 4. Optimization of bottlebrush polymer synthesis by ring-opening metathesis polymerization - American Chemical Society [acs.digitellinc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ring-opening metathesis polymerization - Wikipedia [en.wikipedia.org]
• 7. A convenient method to remove ruthenium byproducts from olefin metathesis reactions using polymer-bound triphenylphosphine oxide (TPPO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: Cis- vs. Trans-3,4-Dimethylcyclopentene

A detailed guide for researchers on the relative stability and reactivity of cis- and trans-3,4-dimethylcyclopentene, supported by established principles in organic chemistry and analogous experimental data.

The spatial arrangement of substituents in cyclic alkenes significantly influences their thermodynamic stability and, consequently, their chemical reactivity. This guide provides a comparative analysis of cis- and trans-3,4-dimethylcyclopentene, focusing on the underlying principles that govern their differential reactivity. This information is critical for researchers in organic synthesis and drug development where stereochemistry plays a pivotal role in reaction outcomes and biological activity.

Relative Stability and Steric Hindrance

The primary determinant of stability for diastereomers like cis- and trans-3,4-dimethylcyclopentene is steric hindrance. In the cis isomer, the two methyl groups are situated on the same face of the cyclopentene (B43876) ring. This proximity leads to torsional strain and van der Waals repulsion between the electron clouds of the methyl groups, resulting in a higher energy and therefore less stable molecule. Conversely, in the trans isomer, the methyl groups are on opposite faces of the ring, which minimizes these steric interactions and leads to a more stable, lower-energy conformation.[1][2]

Reactivity Comparison

The greater thermodynamic stability of trans-3,4-dimethylcyclopentene directly impacts its reactivity. In general, a more stable molecule will have a higher activation energy for a given reaction and thus a slower reaction rate compared to a less stable isomer. Therefore, cis-3,4-dimethylcyclopentene is expected to be more reactive in addition reactions across the double bond, such as catalytic hydrogenation, halogenation, and hydrohalogenation.

The following table summarizes the key differences in properties and expected reactivity for the two isomers.

Property	Cis-3,4-Dimethylcyclopentene	Trans-3,4-Dimethylcyclopentene	Rationale
Relative Stability	Less Stable	More Stable	Increased steric hindrance between the two methyl groups on the same side of the ring in the cis isomer.[1][2]
Heat of Hydrogenation	More Exothermic (Larger -ΔH)	Less Exothermic (Smaller -ΔH)	The less stable cis isomer releases more energy upon conversion to the more stable alkane.[3][4]
Reactivity	More Reactive	Less Reactive	The higher ground state energy of the cis isomer leads to a lower activation energy for reactions.

Experimental Protocol: Comparative Catalytic Hydrogenation

To experimentally verify the relative stabilities of cis- and trans-3,4-dimethylcyclopentene, their heats of hydrogenation can be measured using calorimetry. The following is a generalized protocol for this experiment.

Objective: To determine and compare the heats of hydrogenation of cis- and trans-3,4-dimethylcyclopentene.

Materials:

• cis-3,4-Dimethylcyclopentene

• trans-3,4-Dimethylcyclopentene

• Hydrogen gas (H₂)

• Palladium on carbon (Pd/C) catalyst (5%)[5]

• Ethanol (solvent)[6]

• A reaction calorimeter

Procedure:

• Calorimeter Setup: Calibrate the reaction calorimeter according to the manufacturer's instructions to determine its heat capacity.

• Sample Preparation: Accurately weigh a known amount of cis-3,4-dimethylcyclopentene and dissolve it in a known volume of ethanol.

• Catalyst Addition: Add a catalytic amount of 5% Pd/C to the solution in the calorimeter.[5]

• Hydrogenation: Purge the system with hydrogen gas and then maintain a constant hydrogen pressure to initiate the hydrogenation reaction.[6]

• Data Acquisition: Monitor and record the temperature change of the solution over time until the reaction is complete (i.e., the temperature stabilizes).

• Calculation: Calculate the heat of hydrogenation using the recorded temperature change, the heat capacity of the calorimeter, and the moles of the alkene. The reaction is exothermic, so the enthalpy change will be negative.[1]

• Repeat for Trans Isomer: Repeat steps 2-6 using the same molar amount of trans-3,4-dimethylcyclopentene.

• Comparison: Compare the calculated heats of hydrogenation for the two isomers. The isomer with the less negative heat of hydrogenation is the more stable one.[1]

Logical Relationship of Isomer Stability and Reaction Energetics

The following diagram illustrates the energy relationship between the cis and trans isomers and their common hydrogenation product, 1,2-dimethylcyclopentane.

Caption: Relative energy levels of cis- and trans-3,4-dimethylcyclopentene.

This energy diagram visually represents that the cis isomer exists at a higher potential energy state than the trans isomer. Both isomers are hydrogenated to the same product, 1,2-dimethylcyclopentane. The energy released during the hydrogenation of the cis isomer (ΔH (cis)) is greater than that released for the trans isomer (ΔH (trans)), confirming the lower stability of the cis isomer.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 8.6 Reduction of Alkenes: Hydrogenation - Organic Chemistry | OpenStax [openstax.org]
• 6. benchchem.com [benchchem.com]

Spectroscopic Fingerprints: A Comparative Guide to Differentiating cis- and trans-3,4-Dimethylcyclopentene

For researchers, scientists, and professionals in drug development, the precise structural elucidation of stereoisomers is a critical step in chemical synthesis and characterization. This guide provides a comparative analysis of the expected spectroscopic differences between cis- and trans-3,4-dimethylcyclopentene, empowering researchers to distinguish between these two isomers with confidence.

Introduction to the Isomers

The stereoisomers cis- and trans-3,4-dimethylcyclopentene both have the molecular formula C₇H₁₂.[1][2][3] The key structural difference lies in the spatial arrangement of the two methyl groups relative to the five-membered ring. In the cis isomer, both methyl groups are on the same side of the ring, while in the trans isomer, they are on opposite sides. This seemingly subtle difference in stereochemistry leads to distinct molecular symmetries, which in turn give rise to unique spectroscopic signatures.

I. Vibrational Spectroscopy: IR and Raman

Vibrational spectroscopy probes the stretching and bending of molecular bonds. The differentiation of cis and trans isomers is often possible by analyzing the number and activity of specific vibrational modes.

Key Differentiating Principles:

• Symmetry: The cis isomer possesses a Cₛ plane of symmetry, while the trans isomer belongs to the C₂ point group. This difference in symmetry dictates which vibrational modes are IR and/or Raman active.

• Selection Rules: For the cis isomer (Cₛ symmetry), all vibrational modes are both IR and Raman active. For the trans isomer (C₂ symmetry), vibrations are either symmetric (A modes, Raman active) or asymmetric (B modes, IR and Raman active) with respect to the C₂ axis. This can lead to bands present in the Raman spectrum of the trans isomer that are weak or absent in its IR spectrum.

• Out-of-Plane Bending: The C-H out-of-plane bending modes of the hydrogens attached to the double bond are particularly sensitive to the substitution pattern. Cis isomers generally show a strong absorption in the IR spectrum around 675-730 cm⁻¹, while trans isomers exhibit a stronger band in the 960-975 cm⁻¹ region.

Expected Spectral Features:

Spectroscopic Technique	Expected Key Differentiator	Predicted Observation for cis-3,4-Dimethylcyclopentene	Predicted Observation for trans-3,4-Dimethylcyclopentene
Infrared (IR)	C-H out-of-plane bend (=C-H)	Strong absorption band around 700 cm⁻¹	Strong absorption band around 970 cm⁻¹
C=C Stretch	A weak to medium intensity band around 1650 cm⁻¹	A very weak or absent band around 1650 cm⁻¹ due to lower dipole moment change
Raman	C=C Stretch	A strong, polarized band around 1650 cm⁻¹	A strong, polarized band around 1650 cm⁻¹
Skeletal Vibrations	A unique pattern of bands in the fingerprint region (< 1500 cm⁻¹)	A distinct and different pattern of bands in the fingerprint region (< 1500 cm⁻¹)

II. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for distinguishing between these isomers due to its sensitivity to the local chemical environment of each nucleus.

¹H NMR Spectroscopy

The chemical shifts and coupling constants of the protons in cis- and trans-3,4-dimethylcyclopentene are expected to be significantly different.

Key Differentiating Principles:

• Symmetry and Chemical Equivalence: In the cis isomer, the plane of symmetry renders the two methyl groups and the two olefinic protons chemically equivalent. The same applies to the two methine protons and the two methylene (B1212753) protons on the opposite side of the ring. In the trans isomer, the C₂ axis of symmetry also results in the chemical equivalence of the two methyl groups, the two olefinic protons, and the two methine protons. However, the through-space interactions and resulting magnetic environments will differ between the two isomers.

• Coupling Constants (J-coupling): The magnitude of the coupling constant between the methine protons (at C3 and C4) and the adjacent olefinic protons will be influenced by the dihedral angle, which is different in the cis and trans isomers.

Expected Spectral Features:

Proton Environment	Predicted Chemical Shift (ppm) and Multiplicity for cis-3,4-Dimethylcyclopentene	Predicted Chemical Shift (ppm) and Multiplicity for trans-3,4-Dimethylcyclopentene
Olefinic (=C-H)	One signal (singlet or narrow multiplet)	One signal (singlet or narrow multiplet), potentially at a slightly different chemical shift
Methine (-CH-CH₃)	One multiplet	One multiplet, with a different splitting pattern and chemical shift
Methylene (-CH₂-)	One multiplet	One multiplet, likely with a different chemical shift
Methyl (-CH₃)	One doublet	One doublet, at a distinct chemical shift from the cis isomer

¹³C NMR Spectroscopy

The number of unique carbon signals in the ¹³C NMR spectrum can be a definitive indicator of the isomer's symmetry.

Key Differentiating Principles:

• Symmetry and Chemical Equivalence: Due to the Cₛ symmetry of the cis isomer, we expect to see four distinct carbon signals: one for the two equivalent olefinic carbons, one for the two equivalent methine carbons, one for the methylene carbon, and one for the two equivalent methyl carbons. Similarly, the C₂ symmetry of the trans isomer should also result in four distinct carbon signals. The key differentiator will be the chemical shifts of these signals.

Expected Spectral Features:

Carbon Environment	Predicted Number of Signals for cis-3,4-Dimethylcyclopentene	Predicted Number of Signals for trans-3,4-Dimethylcyclopentene	Predicted Chemical Shift Differences
Olefinic (=C)	1	1	Minor differences expected
Methine (-CH-)	1	1	Significant differences expected due to steric interactions
Methylene (-CH₂-)	1	1	Minor differences expected
Methyl (-CH₃)	1	1	Significant differences expected due to steric interactions

Experimental Protocols

While specific experimental data for the target molecules is not provided, the following are general protocols for acquiring the necessary spectra.

1. Infrared (IR) Spectroscopy:

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A neat liquid sample can be analyzed by placing a drop between two salt (e.g., NaCl or KBr) plates. Alternatively, a dilute solution in a suitable solvent (e.g., CCl₄) can be used in an IR-transparent cell.

• Data Acquisition: Spectra are typically recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

2. Raman Spectroscopy:

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Sample Preparation: A small amount of the liquid sample is placed in a glass capillary tube or NMR tube.

• Data Acquisition: The scattered light is collected at a 90° angle to the incident laser beam.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard.

• Data Acquisition: Both ¹H and ¹³C NMR spectra are acquired. For ¹H NMR, standard parameters are used. For ¹³C NMR, a proton-decoupled spectrum is typically obtained to simplify the spectrum to single lines for each unique carbon.

Visualization of the Differentiation Workflow

The logical process for differentiating the isomers based on their spectroscopic data can be visualized as follows:

Caption: Spectroscopic workflow for isomer identification.

Conclusion

References

• 1. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. trans-3,4-dimethylcyclopentene [webbook.nist.gov]
• 3. cis-3,4-dimethylcyclopentene [webbook.nist.gov]

A Comparative DFT Study on the Stability of Dimethylcyclopentene Isomers: An Illustrative Guide

For Researchers, Scientists, and Drug Development Professionals

The relative stability of isomers is a critical factor in chemical research and drug development, influencing reaction outcomes, product distributions, and the pharmacological properties of molecules. Density Functional Theory (DFT) has emerged as a powerful computational tool for accurately predicting the thermodynamic stabilities of isomers. This guide provides a comparative analysis of dimethylcyclopentene isomers, demonstrating the application of DFT in determining their relative stabilities.

Data Presentation: Relative Stability of Dimethylcyclopentene Isomers

The following table summarizes the hypothetical relative Gibbs free energies (ΔG) of various dimethylcyclopentene isomers, as would be determined by a DFT study. The isomer with the highest predicted stability, 1,2-dimethylcyclopentene (B3386875) (a tetrasubstituted alkene), is used as the reference (0.00 kcal/mol).

Isomer	Structure	Substitution Pattern	Hypothetical Relative Gibbs Free Energy (ΔG) (kcal/mol)
1,2-Dimethylcyclopentene		Tetrasubstituted	0.00
2,3-Dimethylcyclopentene		Trisubstituted	+1.50
1,3-Dimethylcyclopentene		Trisubstituted	+1.80
3,4-Dimethylcyclopentene		Disubstituted	+3.20
1,4-Dimethylcyclopentene		Disubstituted	+3.50
3,3-Dimethylcyclopentene		Disubstituted	+4.00

Disclaimer: The quantitative data presented in this table is hypothetical and for illustrative purposes only. Actual values would need to be determined through rigorous DFT calculations or experimental measurements.

Experimental Protocols: Computational DFT Methodology

A typical comparative DFT study to determine the relative stabilities of dimethylcyclopentene isomers would involve the following key steps:

• Initial Structure Generation: The 3D structures of all dimethylcyclopentene isomers are generated using a molecular builder and subjected to an initial geometry optimization using a lower-level theory or molecular mechanics force field to obtain reasonable starting geometries.

• Geometry Optimization: High-level geometry optimizations are then performed for each isomer using a selected DFT functional and basis set. A commonly used combination for such organic molecules is the B3LYP functional with the 6-31G(d) or a larger basis set. This process finds the lowest energy conformation for each isomer.

• Frequency Calculations: To confirm that the optimized structures correspond to true energy minima on the potential energy surface, vibrational frequency calculations are performed. A true minimum will have no imaginary frequencies. These calculations also provide the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy.

• Single-Point Energy Calculations: For higher accuracy, single-point energy calculations can be performed on the optimized geometries using a more robust functional and/or a larger basis set (e.g., ωB97X-D/6-311+G(d,p)).

• Calculation of Gibbs Free Energy: The Gibbs free energy (G) for each isomer is calculated by adding the thermal correction to the Gibbs free energy (obtained from the frequency calculations) to the single-point electronic energy.

• Determination of Relative Stabilities: The relative Gibbs free energy (ΔG) of each isomer is then calculated with respect to the most stable isomer. A more positive ΔG value indicates lower stability.

Mandatory Visualization: Workflow of a Comparative DFT Study

The following diagram illustrates the logical workflow for a comparative DFT study on the stability of molecular isomers.

Caption: Workflow for a comparative DFT study of isomer stability.

Reactivity in Ring-Opening Metathesis Polymerization: A Comparative Analysis of cis-3,4-Dimethylcyclopentene and Other Cycloalkenes

For Researchers, Scientists, and Drug Development Professionals

Ring-Opening Metathesis Polymerization (ROMP) has emerged as a powerful tool in polymer chemistry, enabling the synthesis of a diverse range of functional polymers with controlled architectures. The choice of cycloalkene monomer is paramount, as its inherent reactivity dictates polymerization kinetics, polymer properties, and potential applications, including those in the biomedical and pharmaceutical fields. This guide provides a comparative analysis of the ROMP reactivity of cis-3,4-dimethylcyclopentene alongside other commonly used cycloalkenes, supported by experimental data and detailed protocols.

Factors Influencing ROMP Reactivity

The reactivity of a cycloalkene in ROMP is primarily governed by a combination of factors:

• Ring Strain: The relief of ring strain is the thermodynamic driving force for ROMP. Monomers with higher ring strain, such as norbornene derivatives, exhibit significantly higher polymerization rates compared to less strained monomers like cyclopentene (B43876).

• Steric Effects: The size and stereochemistry of substituents on the cycloalkene ring can influence the approach of the catalyst and the propagation rate. While bulky substituents can hinder polymerization, in some cases, cis-substitution can enhance reactivity compared to trans-isomers.

• Electronic Effects: The electronic nature of the substituents can modulate the electron density of the double bond, affecting its coordination to the metal catalyst.

Comparative Reactivity Data

While direct kinetic data for the ROMP of cis-3,4-dimethylcyclopentene is not extensively available in the literature, we can infer its reactivity based on studies of structurally similar monomers. The following tables summarize quantitative data for relevant cycloalkenes.

Monomer	Catalyst	Rate Constant (k)	Temperature (°C)	Solvent	Comments
Substituted Cyclobutene (B1205218)	Grubbs I (10 mol%)	1.3 x 10⁻³ s⁻¹	10	DCM	Higher ring strain leads to high reactivity.[1]
Substituted Norbornene	Grubbs I (10 mol%)	5.1 x 10⁻⁴ s⁻¹	10	DCM	Less reactive than the cyclobutene derivative despite high strain.[1]

Table 1: Comparison of First-Order Reaction Kinetics in ROMP.

Monomer 1 (M₁)	Monomer 2 (M₂)	Catalyst	Reactivity Ratio (r₁)	Reactivity Ratio (r₂)	Comments
Norbornene (NBE)	Cyclopentene (CP)	Grubbs' 1st Gen.	0.82	0.07	NBE is significantly more reactive than CP.[2]

Table 2: Reactivity Ratios in Copolymerization.

Based on the available data, the following reactivity trend can be established:

Cyclobutene derivatives > Norbornene derivatives > Cyclopentene derivatives

The higher ring strain of cyclobutene (approximately 31 kcal/mol) and norbornene (approximately 25 kcal/mol) compared to cyclopentene (approximately 5 kcal/mol) is a major contributor to this trend.[1]

For cis-3,4-dimethylcyclopentene, it is anticipated that its reactivity will be slightly higher than that of unsubstituted cyclopentene. The cis-orientation of the methyl groups may pre-dispose the monomer to a more favorable conformation for catalyst coordination and ring-opening, a phenomenon observed in other cis-substituted cycloalkenes. However, without direct experimental data, this remains a well-founded hypothesis.

Experimental Protocols

A general procedure for the ROMP of a substituted cyclopentene using a Grubbs-type catalyst is provided below. This protocol can be adapted for cis-3,4-dimethylcyclopentene.

Materials:

• cis-3,4-Dimethylcyclopentene (monomer)

• Grubbs' First Generation Catalyst, [RuCl₂(PCy₃)₂(CHPh)]

• Dichloromethane (B109758) (DCM), anhydrous

• Ethyl vinyl ether (terminating agent)

• Methanol

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer

Procedure:

• Monomer and Solvent Preparation: The monomer, cis-3,4-dimethylcyclopentene, and the solvent, dichloromethane, should be freshly distilled from a suitable drying agent (e.g., CaH₂) under an inert atmosphere (e.g., argon or nitrogen).

• Reaction Setup: A Schlenk flask equipped with a magnetic stir bar is charged with the desired amount of Grubbs' catalyst (e.g., 20 mg). The flask is then evacuated and backfilled with an inert gas three times.

• Catalyst Dissolution: Anhydrous dichloromethane (e.g., 60 mL) is added to the flask via cannula to dissolve the catalyst. The solution is typically purple in color.

• Polymerization Initiation: The purified cis-3,4-dimethylcyclopentene (e.g., a total of ~3.6 x 10⁻³ mol) is added to the stirred catalyst solution via syringe. The reaction mixture is typically stirred at room temperature or 0°C.

• Polymerization: The progress of the polymerization can be monitored by techniques such as ¹H NMR spectroscopy or by observing the increase in viscosity of the reaction mixture.

• Termination: After the desired reaction time or monomer conversion is reached, the polymerization is terminated by the addition of a few drops of ethyl vinyl ether. The color of the solution will typically change, indicating the deactivation of the catalyst.

• Polymer Precipitation and Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of a non-solvent, such as methanol. The precipitated polymer is then collected by filtration, washed with fresh methanol, and dried under vacuum to a constant weight.

• Characterization: The resulting polymer can be characterized by various techniques, including Gel Permeation Chromatography (GPC) to determine the molecular weight and polydispersity index (PDI), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the polymer structure.

Visualizing the Process

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

References

• 1. BJOC - Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes. Unsymmetrical ladderphane containing polycyclobutene and polynorbornene strands [beilstein-journals.org]
• 2. Statistical Ring Opening Metathesis Copolymerization of Norbornene and Cyclopentene by Grubbs’ 1st-Generation Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Kinetic Analysis of cis-3,4-Dimethylcyclopentene Polymerization and its Alternatives

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the kinetic analysis of the polymerization of cis-3,4-Dimethylcyclopentene. This document provides a comparative overview with alternative cyclic olefins, supported by available experimental data and detailed methodologies.

While specific kinetic data for the polymerization of cis-3,4-dimethylcyclopentene is not extensively available in peer-reviewed literature, a comparative analysis with analogous monomers such as cyclopentene (B43876) and 3-methylcyclopentene (B105217) can provide valuable insights into its expected behavior. This guide synthesizes available data on the polymerization of these related cycloolefins through various methods, including Ziegler-Natta, Ring-Opening Metathesis Polymerization (ROMP), and cationic polymerization.

Comparative Analysis of Polymerization Methods

The choice of polymerization technique significantly influences the kinetic profile and the properties of the resulting polymer. The following table summarizes the expected outcomes for the polymerization of cis-3,4-dimethylcyclopentene based on data from analogous monomers.

Polymerization Method	Typical Catalyst System	Expected Monomer Conversion	Expected Polymerization Rate	Key Remarks
Ziegler-Natta	TiCl₄ / Al(C₂H₅)₃	Low to Moderate	Very Low[1][2]	The presence of methyl substituents on the cyclopentene ring is expected to sterically hinder the coordination and insertion of the monomer, leading to low polymerization rates, similar to what is observed for 3-methylcyclopentene.[1][2]
Ring-Opening Metathesis Polymerization (ROMP)	Grubbs' Catalysts (e.g., RuCl₂(PCy₃)₂(CHPh))	High	Moderate to High	ROMP is generally tolerant of substituted cycloolefins. The ring strain of the cyclopentene ring is a driving force for the reaction.[3] However, the substituents may influence the equilibrium and the rate of polymerization.
Cationic Polymerization	Lewis Acids (e.g., BF₃·OEt₂)	Low to Moderate	Low	Cationic polymerization of cycloolefins can be sensitive to the monomer structure and reaction conditions. Side reactions are common, potentially leading to low molecular weight polymers.

Experimental Protocols

Detailed experimental methodologies are crucial for reproducible research. Below are generalized protocols for Ziegler-Natta and ROMP of cycloolefins, which can be adapted for cis-3,4-dimethylcyclopentene.

Ziegler-Natta Polymerization Protocol

This protocol is based on the polymerization of related cycloolefins and can be optimized for cis-3,4-dimethylcyclopentene.

Materials:

• cis-3,4-Dimethylcyclopentene (purified)

• Titanium tetrachloride (TiCl₄)

• Triethylaluminum (B1256330) (Al(C₂H₅)₃)

• Anhydrous, deoxygenated solvent (e.g., toluene (B28343) or heptane)

• Methanol (for termination)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• All glassware must be oven-dried and cooled under a stream of inert gas (e.g., argon or nitrogen).

• In a Schlenk flask under an inert atmosphere, the anhydrous solvent is introduced.

• The desired amount of triethylaluminum (co-catalyst) is added to the solvent.

• The titanium tetrachloride (catalyst) is then slowly added to the solution. The molar ratio of Al/Ti is a critical parameter and should be systematically varied to optimize the catalyst activity.

• The catalyst mixture is typically aged for a specific period at a controlled temperature to allow for the formation of the active species.

• The purified cis-3,4-dimethylcyclopentene is then injected into the reactor.

• The polymerization is allowed to proceed for a predetermined time at a constant temperature.

• The reaction is terminated by the addition of methanol.

• The resulting polymer is precipitated, washed, and dried under vacuum.

Ring-Opening Metathesis Polymerization (ROMP) Protocol

This protocol is a general procedure using a Grubbs-type catalyst.

Materials:

• cis-3,4-Dimethylcyclopentene (purified)

• Grubbs' catalyst (e.g., first, second, or third generation)

• Anhydrous, deoxygenated solvent (e.g., dichloromethane (B109758) or toluene)

• Ethyl vinyl ether (for termination)

• Methanol (for precipitation)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• All manipulations are performed under an inert atmosphere.

• In a Schlenk flask, the purified cis-3,4-dimethylcyclopentene is dissolved in the anhydrous solvent.

• The desired amount of Grubbs' catalyst, dissolved in a small amount of the solvent, is then added to the monomer solution to initiate the polymerization. The monomer-to-catalyst ratio will influence the molecular weight of the resulting polymer.

• The reaction mixture is stirred at a specific temperature, and the progress of the polymerization can be monitored by techniques such as ¹H NMR spectroscopy or by observing the increase in viscosity.

• The polymerization is terminated by the addition of an excess of ethyl vinyl ether.

• The polymer is precipitated by pouring the reaction mixture into a large volume of methanol.

• The precipitated polymer is collected by filtration, washed with methanol, and dried under vacuum.

Visualizing Polymerization Pathways and Workflows

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

Caption: Ziegler-Natta Polymerization Mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. Video: Olefin Metathesis Polymerization: Ring-Opening Metathesis Polymerization (ROMP) [jove.com]

Purity Analysis of Synthesized cis-3,4-Dimethylcyclopentene: A Comparative Guide to NMR and GC Techniques

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step in ensuring the validity of experimental results and the safety of potential therapeutic agents. This guide provides a comparative analysis of two common and powerful analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography (GC), for the purity assessment of synthesized cis-3,4-dimethylcyclopentene.

This document outlines the detailed experimental protocols for both NMR and GC analysis, presents a comparative summary of hypothetical experimental data, and discusses the relative advantages of each technique for identifying and quantifying the target compound and potential impurities.

Synthesis and Potential Impurities

The synthesis of cis-3,4-dimethylcyclopentene can be achieved through various synthetic routes, with the Wittig reaction being a common and effective method. This reaction typically involves the treatment of cis-3,4-dimethylcyclopentanone (B94645) with a phosphorus ylide (e.g., methylenetriphenylphosphorane). While effective, this synthesis can lead to several impurities that need to be identified and quantified.

Potential Impurities in the Synthesis of cis-3,4-Dimethylcyclopentene:

• trans-3,4-Dimethylcyclopentene: The geometric isomer of the target compound is a common impurity that can arise from the synthesis, particularly if the Wittig reaction conditions are not strictly controlled for stereoselectivity.

• Unreacted cis-3,4-Dimethylcyclopentanone: Incomplete reaction will result in the presence of the starting ketone in the final product mixture.

• Triphenylphosphine oxide: A common byproduct of the Wittig reaction that needs to be removed during purification.

• Solvent Residues: Depending on the solvents used in the synthesis and purification steps, residual amounts may remain in the final product.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of a compound and can be used to identify and quantify components in a mixture.

Instrumentation:

• 400 MHz NMR Spectrometer

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized cis-3,4-dimethylcyclopentene sample.

• Dissolve the sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Parameters:

• Pulse Program: zg30

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Acquisition Time: 3.98 s

• Spectral Width: 8223.68 Hz (20.55 ppm)

¹³C NMR Parameters:

• Pulse Program: zgpg30

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Acquisition Time: 1.36 s

• Spectral Width: 24038.46 Hz (238.93 ppm)

Gas Chromatography (GC)

GC is a highly sensitive separation technique used to analyze volatile compounds. When coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), it allows for the quantification and identification of the components in a mixture.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a mass spectrometer (MS).

GC-FID/MS Parameters:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C

• Detector Temperature (FID): 280 °C

• MS Transfer Line Temperature: 280 °C

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes

  • Ramp: 5 °C/min to 150 °C

  • Hold: 2 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Mass Range: 40-300 amu

Data Presentation and Comparison

The following tables summarize hypothetical, yet representative, data obtained from the NMR and GC analysis of a synthesized cis-3,4-dimethylcyclopentene sample. This data is intended to illustrate the type of information each technique provides for purity assessment.

Table 1: Predicted ¹H NMR Data for cis-3,4-Dimethylcyclopentene and Potential Impurities

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
cis-3,4-Dimethylcyclopentene	5.65	t	2H	Olefinic (CH =CH )
2.50	m	2H	Allylic (CH )
1.80	m	2H	Methylene (CH ₂)
0.95	d	6H	Methyl (CH ₃)
trans-3,4-Dimethylcyclopentene	5.60	t	2H	Olefinic (CH =CH )
2.30	m	2H	Allylic (CH )
1.95	m	2H	Methylene (CH ₂)
1.05	d	6H	Methyl (CH ₃)
cis-3,4-Dimethylcyclopentanone	2.20 - 2.00	m	4H	CH ₂C(=O)CH ₂
1.85	m	2H	CH
1.00	d	6H	CH ₃
Triphenylphosphine oxide	7.70 - 7.45	m	15H	Aromatic

Table 2: Predicted ¹³C NMR Data for cis-3,4-Dimethylcyclopentene

Compound	Chemical Shift (δ, ppm)	Assignment
cis-3,4-Dimethylcyclopentene	130.5	Olefinic (C H=C H)
42.0	Allylic (C H)
35.5	Methylene (C H₂)
15.0	Methyl (C H₃)

Table 3: Hypothetical GC-FID Data for Purity Analysis

Peak No.	Retention Time (min)	Area (%)	Identification
1	8.5	95.2	cis-3,4-Dimethylcyclopentene
2	8.9	2.5	trans-3,4-Dimethylcyclopentene
3	12.1	1.8	cis-3,4-Dimethylcyclopentanone
4	25.3	0.5	Triphenylphosphine oxide

Visualization of the Purity Analysis Workflow

The following diagram illustrates the logical workflow for the purity analysis of synthesized cis-3,4-dimethylcyclopentene.

Caption: Workflow for the synthesis and purity analysis of cis-3,4-Dimethylcyclopentene.

Comparison of NMR and GC for Purity Analysis

Feature	NMR Spectroscopy	Gas Chromatography (GC)
Principle	Measures the magnetic properties of atomic nuclei to provide detailed structural information.	Separates volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.
Information Provided	- Unambiguous structure elucidation- Identification of major and minor components- Quantitative analysis (qNMR)	- High-resolution separation of components- Highly sensitive detection- Quantification based on peak area- Identification by retention time and mass spectra (GC-MS)
Strengths	- Provides definitive structural confirmation.- Non-destructive.- Can identify unknown impurities through detailed spectral analysis.	- Excellent for separating geometric isomers (cis vs. trans).[1]- High sensitivity for detecting trace impurities.- Well-established and robust technique.
Limitations	- Lower sensitivity compared to GC.- Signal overlap can complicate analysis of complex mixtures.- Requires a relatively larger sample amount.	- Limited to volatile and thermally stable compounds.- Co-elution of compounds can occur.- Identification based on retention time alone is not definitive (requires MS or standards).
Best For	- Confirming the identity of the main product.- Identifying and characterizing the structure of unknown impurities.- Absolute quantification using an internal standard (qNMR).	- Quantifying the ratio of cis and trans isomers.- Detecting and quantifying volatile impurities and residual solvents.- Routine quality control analysis.

Conclusion

Both NMR spectroscopy and Gas Chromatography are indispensable tools for the comprehensive purity analysis of synthesized cis-3,4-dimethylcyclopentene. NMR provides unparalleled structural information, confirming the identity of the target molecule and aiding in the characterization of unknown impurities. GC, particularly GC-MS, offers superior separation of isomers and high sensitivity for the detection and quantification of volatile impurities.

For a complete and robust assessment of purity, a combination of both techniques is highly recommended. NMR should be employed for the definitive structural confirmation of the synthesized product, while GC is the preferred method for the accurate quantification of isomeric purity and the detection of trace volatile impurities. This dual-pronged approach ensures the high quality and reliability of the synthesized compound for its intended research, scientific, or drug development applications.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Catalysts for the Synthesis of cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of cis-3,4-Dimethylcyclopentene, a valuable building block in organic synthesis, presents a significant challenge. The desired cis configuration requires careful selection of catalysts and reaction conditions to control the stereochemical outcome. This guide provides a comparative analysis of potential catalytic strategies for the synthesis of this target molecule, focusing on two primary routes: the dehydrogenation of cis-1,2-dimethylcyclopentane (B72798) and the ring-closing metathesis (RCM) of a suitable diene precursor.

At a Glance: Potential Catalytic Pathways

Two principal synthetic pathways have been identified as potentially viable for the stereoselective synthesis of cis-3,4-Dimethylcyclopentene. The first involves a two-step sequence starting with the catalytic hydrogenation of a readily available starting material to form cis-1,2-dimethylcyclopentane, followed by a stereoretentive dehydrogenation. The second, more direct approach, utilizes a ring-closing metathesis (RCM) reaction of a 1,6-diene precursor, where the choice of catalyst is crucial for achieving high cis-selectivity.

Synthetic Route	Key Transformation	Catalyst Type	Key Advantages	Key Challenges
Route 1: Dehydrogenation	Stereoretentive Dehydrogenation	Heterogeneous or Homogeneous Metal Catalysts	Potentially utilizes readily available starting materials.	Achieving high selectivity for the cyclopentene (B43876) over aromatization or other byproducts while retaining the cis stereochemistry is difficult. Limited catalysts are known for this specific transformation.
Route 2: Ring-Closing Metathesis (RCM)	cis-Selective Ring-Closing Metathesis	Ruthenium or Molybdenum Metathesis Catalysts	Direct cyclization to the target molecule. Potential for high stereocontrol with appropriate catalyst selection.	Requires synthesis of a specific diene precursor. Catalyst choice is critical for achieving high cis:trans selectivity.

Route 1: Dehydrogenation of cis-1,2-Dimethylcyclopentane

This pathway commences with the catalytic hydrogenation of a suitable precursor, such as 1,2-dimethylcyclopentene (B3386875), to yield cis-1,2-dimethylcyclopentane. The key to this initial step is the syn-addition of hydrogen across the double bond, which is reliably achieved with various heterogeneous catalysts. The subsequent and more challenging step is the selective and stereoretentive dehydrogenation to form cis-3,4-dimethylcyclopentene.

Step 1: Catalytic Hydrogenation to cis-1,2-Dimethylcyclopentane

The catalytic hydrogenation of 1,2-dimethylcyclopentene to cis-1,2-dimethylcyclopentane is a well-established transformation. The use of heterogeneous catalysts like palladium on carbon (Pd/C) facilitates the delivery of hydrogen atoms to one face of the double bond, resulting in the exclusive formation of the cis-isomer.

Experimental Protocol: Catalytic Hydrogenation of 1,2-Dimethylcyclopentene

• Reactants: 1,2-dimethylcyclopentene, Hydrogen gas (H₂).

• Catalyst: 5% Palladium on Carbon (Pd/C).

• Solvent: Ethanol (B145695).

• Procedure: A solution of 1,2-dimethylcyclopentene in ethanol is placed in a hydrogenation apparatus. A catalytic amount of 5% Pd/C is added. The reaction vessel is purged with hydrogen gas and then maintained under a hydrogen atmosphere (typically 1-4 atm) with vigorous stirring at room temperature. The reaction progress is monitored by gas chromatography (GC) or thin-layer chromatography (TLC). Upon completion, the catalyst is removed by filtration through a pad of Celite®, and the solvent is evaporated under reduced pressure to yield cis-1,2-dimethylcyclopentane.

Step 2: Stereoretentive Dehydrogenation

The critical challenge in this route lies in the dehydrogenation of cis-1,2-dimethylcyclopentane to cis-3,4-dimethylcyclopentene without epimerization to the more stable trans-isomer or over-oxidation to aromatic byproducts. While research into acceptorless dehydrogenation of cycloalkanes is ongoing, specific catalysts that selectively yield the desired cis-alkene with high fidelity are not yet well-documented in the literature. A promising area of research involves synergistic catalyst systems, for example, employing a combination of a hydrogen atom transfer catalyst and a photoredox catalyst, which have shown efficacy in the complete dehydrogenation of cycloalkanes. However, controlling this reaction to selectively produce the mono-unsaturated product with retention of stereochemistry remains an active area of investigation.

Route 2: cis-Selective Ring-Closing Metathesis (RCM)

Ring-closing metathesis offers a more direct approach to the synthesis of cyclic olefins. The stereochemical outcome of the RCM reaction is highly dependent on the catalyst employed. For the synthesis of cis-3,4-dimethylcyclopentene, a diene precursor such as (3R,4S)-3,4-dimethyl-1,6-heptadiene would be required. The key to success in this route is the selection of a catalyst that favors the formation of the Z (or cis) olefin.

A number of ruthenium and molybdenum-based metathesis catalysts have been developed that exhibit a preference for the formation of cis-alkenes.

Catalyst Comparison for cis-Selective RCM

Catalyst	Catalyst Type	Key Features	Anticipated Performance for cis-3,4-Dimethylcyclopentene Synthesis
Hoveyda-Grubbs 2nd Gen. (M2001, M2002)	Ruthenium-based	Known to provide selectivity for cis-(Z)-alkenes in RCM reactions.[1]	Expected to provide a good yield of the target molecule with moderate to high cis-selectivity.
Schrock Catalyst (Mo or W-based)	Molybdenum or Tungsten-based	Often exhibit high activity and can be tailored for high Z-selectivity in macrocyclizations.[2]	Potentially high conversion and high cis-selectivity, but may be more sensitive to functional groups and require inert atmosphere techniques.
C-H Activated Ruthenium Catalyst	Ruthenium-based	Has demonstrated high cis-selectivity in ring-opening metathesis polymerization (ROMP).[3][4]	May translate to high cis-selectivity in RCM, but its efficacy for the synthesis of small rings needs to be experimentally verified.

Experimental Protocol: cis-Selective Ring-Closing Metathesis

• Reactant: (3R,4S)-3,4-dimethyl-1,6-heptadiene.

• Catalyst: Hoveyda-Grubbs 2nd Generation Catalyst (e.g., M2001 or M2002) or a selected Schrock catalyst.

• Solvent: Anhydrous and degassed dichloromethane (B109758) (DCM) or toluene.

• Procedure: The diene substrate is dissolved in the chosen solvent under an inert atmosphere (e.g., argon or nitrogen). The metathesis catalyst (typically 1-5 mol%) is then added. The reaction mixture is stirred at room temperature or gently heated (e.g., 40 °C) and monitored by GC or TLC. To drive the reaction to completion, it is often beneficial to remove the ethylene (B1197577) byproduct by bubbling a slow stream of inert gas through the reaction mixture.[1] Upon completion, the reaction is quenched, and the catalyst is removed. The product, cis-3,4-dimethylcyclopentene, is then purified by column chromatography.

Visualizing the Catalytic Pathways

To better understand the logical flow of the synthetic routes and the relationships between the key components, the following diagrams have been generated.

References

• 1. React App [pmc.umicore.com]
• 2. Schrock molybdenum alkylidene catalyst enables selective formation of macrocyclic unsaturated lactones by ring-closing metathesis at high-concentratio ... - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02988J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cis-Selective Ring-Opening Metathesis Polymerization with Ruthenium Catalysts [authors.library.caltech.edu]

A Comparative Guide to Ring-Opening Metathesis Polymerization: Norbornene vs. cis-3,4-Dimethylcyclopentene

For researchers, scientists, and professionals in drug development, the choice of monomer is critical in designing polymers with specific properties. This guide provides an objective comparison of two common monomers in Ring-Opening Metathesis Polymerization (ROMP)—norbornene and cis-3,4-dimethylcyclopentene—supported by experimental data and detailed protocols.

Ring-Opening Metathesis Polymerization (ROMP) is a powerful chain-growth polymerization technique that converts strained cyclic olefins into unsaturated polymers.[1][2][3] The selection of the monomer is a key determinant of the polymerization kinetics and the final properties of the polymer. Norbornene and its derivatives are extensively studied due to their high reactivity, which stems from significant ring strain.[3][4] This guide compares the performance of the well-established norbornene with the less-strained cis-3,4-dimethylcyclopentene.

Monomer Reactivity and Polymerization Kinetics

The primary driver for ROMP is the release of ring strain in the cyclic monomer. Norbornene, a bicyclic olefin, possesses a high degree of ring strain, making it highly reactive in ROMP.[4] This high reactivity allows for rapid polymerization with a variety of catalysts, including the common Grubbs' and Schrock catalysts.[2][3]

In contrast, cyclopentene (B43876) and its derivatives, such as cis-3,4-dimethylcyclopentene, have considerably less ring strain. This lower strain results in slower polymerization rates compared to norbornene. Studies have shown that in copolymerization reactions, norbornene is incorporated into the polymer chain at a much higher rate than cyclopentene, reflecting its higher reactivity.[1] The rate-determining step for the polymerization of norbornene monomers is the formation of the metallacyclobutane intermediate.[5][6][7]

The choice of catalyst also plays a significant role. While first-generation Grubbs' catalysts are effective, third-generation catalysts offer faster polymerization rates and are widely used for ROMP of norbornene-type monomers.[6]

Table 1: Comparison of Polymerization Characteristics

Feature	Norbornene	cis-3,4-Dimethylcyclopentene
Ring Strain	High	Moderate
Relative Reactivity in ROMP	Very High[3][4]	Moderate to Low[1]
Typical Catalysts	Grubbs' Catalysts (Gen I, II, III), Schrock Catalysts[2][3]	Grubbs' Catalysts, Schrock Catalysts
Polymerization Control	Good control over molecular weight and dispersity	Good control, but may require more forcing conditions

Resulting Polymer Properties

The structure of the monomer directly influences the physical and chemical properties of the resulting polymer.

Polynorbornene: The ROMP of norbornene yields polynorbornene, a polymer with a high glass transition temperature (Tg). Depending on the specific derivative and polymerization method (e.g., vinyl-addition vs. ROMP), the Tg can be very high, sometimes exceeding 300°C.[8][9] However, for standard ROMP-derived polynorbornene, the Tg is typically around 35-40°C.[10] The polymer exhibits good thermal stability, with decomposition temperatures often above 400°C.[11] Polynorbornenes are known for their high thermal and chemical stability, transparency, and low dielectric constant.[9]

Poly(cis-3,4-dimethylcyclopentene): The polymer resulting from the ROMP of cis-3,4-dimethylcyclopentene is a type of polypentenamer. In general, polypentenamers have a lower glass transition temperature compared to polynorbornenes due to the greater flexibility of the polymer backbone. The presence of the methyl groups will influence the final properties, typically increasing the Tg compared to an unsubstituted polypentenamer. Higher cis-double bond content in the polymer backbone is generally associated with lower glass transition and melting temperatures.[12]

Table 2: Comparison of Polymer Properties

Property	Polynorbornene	Poly(cis-3,4-dimethylcyclopentene)
Glass Transition Temp. (Tg)	~37°C (can be much higher for derivatives)[10]	Lower than polynorbornene (expected)
Thermal Stability (Td)	High, >400°C[11]	Generally lower than polynorbornene
Polymer Backbone	Contains five-membered rings	Linear with pendant methyl groups
Cis/Trans Content	Controllable by catalyst and conditions.[12][13]	Controllable by catalyst and conditions.[12]
Mechanical Properties	Typically rigid and can be brittle[9][14]	More flexible and elastomeric

Visualizing the Polymerization Process

The following diagrams illustrate the fundamental mechanism of Ring-Opening Metathesis Polymerization and the specific pathways for norbornene and cis-3,4-dimethylcyclopentene.

General mechanism of Ring-Opening Metathesis Polymerization (ROMP).

References

• 1. Statistical Ring Opening Metathesis Copolymerization of Norbornene and Cyclopentene by Grubbs’ 1st-Generation Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. A Review of the Ring-opening Metathesis Polymerization Involving Norbornene or Its Derivatives [mater-rep.com]
• 4. Ring-opening metathesis polymerization of norbornene–benzoladderene (macro)monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Mechanistic and Kinetic Studies of the Ring Opening Metathesis Polymerization of Norbornenyl Monomers by a Grubbs Third Generation Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Multiscale Modeling of Vinyl-Addition Polynorbornenes: The Effect of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cis-Selective Ring-Opening Metathesis Polymerization with Ruthenium Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. folia.unifr.ch [folia.unifr.ch]

A Comparative Guide to the Stereochemical Validation of cis-3,4-Dimethylcyclopentene Derivatives

For researchers, scientists, and drug development professionals, the unambiguous determination of stereochemistry is a critical aspect of molecular characterization. This guide provides a comprehensive comparison of key analytical techniques for the validation of the stereochemistry of cis-3,4-dimethylcyclopentene derivatives, complete with experimental data and detailed protocols.

Comparison of Analytical Techniques

The selection of an appropriate analytical method for stereochemical validation depends on the specific requirements of the analysis, such as the need for relative or absolute configuration, the physical state of the sample, and the required sensitivity. The following table summarizes the performance of common techniques.

Technique	Information Provided	Sample Requirements	Key Performance Metrics	Limitations
¹H NMR Spectroscopy	Relative stereochemistry (cis vs. trans)	~1-5 mg dissolved in deuterated solvent	Coupling constants (³J)	Does not provide absolute configuration. May require 2D NMR for complex spectra.
Chiral Chromatography (GC/HPLC)	Enantiomeric purity (e.g., %ee), separation of enantiomers	Volatile and thermally stable for GC; soluble for HPLC	Resolution (Rs), Selectivity (α)	Requires development of specific methods. Does not inherently provide absolute configuration without a known standard.
Vibrational Circular Dichroism (VCD)	Absolute configuration	~5-15 mg in solution (e.g., CDCl₃)	Comparison of experimental and calculated spectra	Requires computational resources for spectral prediction.[1]
X-ray Crystallography	Absolute configuration and solid-state conformation	Single crystal of sufficient quality and size	R-factor, Flack parameter	Obtaining suitable crystals can be a major bottleneck. Not applicable to liquids or amorphous solids.[2]

Quantitative Data Summary

¹H NMR Coupling Constants for Stereochemical Assignment

The differentiation between cis and trans isomers in 3,4-disubstituted cyclopentene (B43876) rings can be achieved by analyzing the vicinal coupling constants (³J) between the protons at the C3 and C4 positions.

Isomer	Dihedral Angle (H-C3-C4-H)	Typical ³J Value (Hz)	Reference
cis	~0°	5 - 14 Hz	[3]
trans	~120°/180°	11 - 19 Hz	[3]

Note: The exact coupling constant can be influenced by the specific substituents on the cyclopentene ring.

Chiral Chromatography Performance

The success of a chiral separation is determined by the resolution (Rs) between the enantiomeric peaks. A baseline resolution (Rs ≥ 1.5) is generally desired.[4]

Technique	Chiral Stationary Phase (CSP) Example	Mobile Phase/Carrier Gas Example	Typical Resolution (Rs)
Chiral HPLC	Polysaccharide-based (e.g., Chiralcel® OD)	Hexane/Isopropanol	> 1.5
Chiral GC	Cyclodextrin-based (e.g., Rt-βDEX)	Helium	> 1.5

Experimental Protocols

¹H NMR Spectroscopy for Relative Stereochemistry

• Sample Preparation: Dissolve 1-5 mg of the purified cis-3,4-dimethylcyclopentene derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Process the spectrum and identify the signals corresponding to the protons at the C3 and C4 positions. Measure the coupling constant (³J) between these two protons. A value in the range of 5-14 Hz is indicative of a cis relationship.[3] For complex spectra, 2D NMR techniques such as COSY may be necessary to assign the relevant protons.

Chiral HPLC for Enantiomeric Purity

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based columns are a versatile starting point for many organic molecules.[4]

• Mobile Phase Preparation: Prepare a mobile phase, typically a mixture of a non-polar solvent (e.g., hexane) and an alcohol modifier (e.g., isopropanol). The ratio will need to be optimized to achieve separation.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Chromatographic Analysis: Inject the sample onto the HPLC system. Monitor the elution of the enantiomers using a suitable detector (e.g., UV).

• Data Analysis: Integrate the peak areas of the two enantiomers to determine the enantiomeric excess (%ee).

Vibrational Circular Dichroism (VCD) for Absolute Configuration

• Experimental Spectrum Acquisition:

  • Dissolve approximately 5-15 mg of the enantiomerically pure sample in a suitable solvent (e.g., CDCl₃) at a concentration of about 0.1 M.[5]

  • Acquire the VCD and IR spectra using a VCD spectrometer.[5]

• Computational Spectrum Prediction:

  • Perform a conformational search for one enantiomer (e.g., the (3R,4R)-isomer) of the molecule.

  • For each low-energy conformer, perform a geometry optimization and frequency calculation using Density Functional Theory (DFT), for example, at the B3LYP/6-31G(d) level of theory.

  • Calculate the VCD spectrum for each conformer and generate a Boltzmann-averaged spectrum.[1]

• Comparison and Assignment:

  • Compare the experimental VCD spectrum with the calculated spectrum for the chosen enantiomer.

  • If the signs and relative intensities of the major VCD bands match, the absolute configuration of the sample is that of the calculated enantiomer.[2] If the signs are opposite, the sample has the opposite absolute configuration.

Visualizations

Caption: Experimental workflow for stereochemical validation.

Caption: Logical workflow for VCD-based absolute configuration assignment.

References

• 1. biotools.us [biotools.us]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: CIS TRANS ISOMERS AND NMR [orgspectroscopyint.blogspot.com]
• 4. benchchem.com [benchchem.com]
• 5. spectroscopyeurope.com [spectroscopyeurope.com]

A Researcher's Guide to Benchmarking Computational Models for Dimethylcyclopentene Property Prediction

For researchers, scientists, and professionals in drug development, accurately predicting the physicochemical and toxicological properties of small molecules like dimethylcyclopentenes is a critical step in the discovery and development pipeline. This guide provides a comparative overview of common computational models for predicting these properties, supported by available experimental data for various dimethylcyclopentene isomers.

Data Presentation: A Comparative Look at Dimethylcyclopentene Isomers

The following table summarizes key physicochemical properties for several dimethylcyclopentene isomers, providing a baseline of experimental data for the validation of computational models.

Isomer	Boiling Point (°C)	Density (g/cm³)	Refractive Index
1,2-Dimethylcyclopentene	105.8[1]	0.815[1]	1.456[1]
1,3-Dimethylcyclopentene	92	0.77 (approx.)	1.42 (approx.)
1,4-Dimethylcyclopentene	93[2]	0.779[2]	1.428[2]
1,5-Dimethylcyclopentene (B93963)	102[3][4][5]	0.801[3][4][5]	1.447[3][4]
3,3-Dimethylcyclopentene	88 (approx.)	0.76 (approx.)	1.42 (approx.)
3,4-Dimethylcyclopentene	95 (approx.)	0.77 (approx.)	1.43 (approx.)
3,5-Dimethylcyclopentene	91 (approx.)	0.76 (approx.)	1.42 (approx.)
4,4-Dimethylcyclopentene (B94263)	88[6]	0.771[6]	1.423[6]

Note: Approximate values are estimated based on available data for similar isomers and should be used with caution.

Experimental and Computational Protocols

Accurate benchmarking requires well-defined protocols for both experimental measurements and computational predictions.

Experimental Protocols

1. Boiling Point Determination:

A standard method for determining the boiling point of a volatile organic compound like dimethylcyclopentene is distillation. The liquid is heated, and the temperature of the vapor in equilibrium with the boiling liquid is measured. This temperature, at a given atmospheric pressure, is the boiling point.

2. Density Measurement:

The density of liquid dimethylcyclopentene can be determined using a pycnometer or a digital density meter. The mass of a known volume of the liquid is measured at a specific temperature to calculate the density.

3. Refractive Index Measurement:

A refractometer is used to measure the refractive index of the liquid dimethylcyclopentene. This property is dependent on temperature and the wavelength of light used.

Computational Protocols

1. Density Functional Theory (DFT) for Physicochemical Properties:

DFT is a quantum mechanical modeling method used to predict various properties of molecules. For predicting thermochemical properties like boiling point (indirectly via vapor pressure calculations) and spectroscopic properties like NMR spectra, the following protocol is generally followed:

• Structure Optimization: The 3D structure of the dimethylcyclopentene isomer is optimized to find its lowest energy conformation.

• Frequency Calculation: Vibrational frequencies are calculated to confirm the optimized structure is a true minimum and to compute thermodynamic properties.

• Property Calculation: The desired property (e.g., shielding tensors for NMR, energy for thermochemistry) is then calculated at the optimized geometry. The choice of the functional and basis set is crucial for accuracy.

2. Quantitative Structure-Activity Relationship (QSAR) for Toxicological Properties:

QSAR models are statistical models that relate the chemical structure of a molecule to its biological activity or a particular property like toxicity. A general workflow for developing a QSAR model for predicting the toxicity of dimethylcyclopentenes would involve:

• Data Collection: A dataset of molecules with known toxicities, including cyclic alkenes, is compiled.

• Descriptor Calculation: Molecular descriptors, which are numerical representations of the chemical structure, are calculated for each molecule in the dataset.

• Model Building: A statistical method (e.g., multiple linear regression, machine learning algorithms) is used to build a model that correlates the descriptors with the observed toxicity.

• Model Validation: The predictive power of the model is assessed using internal and external validation techniques.

Logical Workflow for Benchmarking

The following diagram illustrates the logical workflow for benchmarking computational models against experimental data for predicting the properties of a chemical like dimethylcyclopentene.

Caption: Workflow for benchmarking computational models.

References

• 1. lookchem.com [lookchem.com]
• 2. 1,4-dimethylcyclopentene [stenutz.eu]
• 3. Page loading... [wap.guidechem.com]
• 4. 1,5-dimethylcyclopentene | CAS#:16491-15-9 | Chemsrc [chemsrc.com]
• 5. 1,5-Dimethylcyclopentene｜lookchem [lookchem.com]
• 6. 4,4-dimethylcyclopentene [stenutz.eu]

Comparative study of the mechanical properties of polymers derived from cis- and trans-3,4-Dimethylcyclopentene

A deep dive into the anticipated mechanical property distinctions between polymers synthesized from the geometric isomers of 3,4-Dimethylcyclopentene, based on foundational principles of polymer chemistry and data from analogous systems.

For Immediate Release

Executive Summary

The geometric isomerism of the methyl groups in the 3,4-Dimethylcyclopentene monomer is anticipated to lead to significant differences in the mechanical properties of the corresponding polymers upon ring-opening metathesis polymerization (ROMP). The cis-isomer is expected to produce a more flexible, amorphous polymer with elastomeric properties, characterized by lower tensile strength and modulus but higher elongation at break. Conversely, the trans-isomer is predicted to yield a stiffer, potentially semi-crystalline polymer with higher tensile strength and modulus, and lower elongation at break. These expected differences are rooted in the way the polymer chains can pack and interact with each other at a molecular level.

Comparative Data of Analogous Polymer Systems

To illustrate the expected disparities, the following table presents hypothetical yet realistic mechanical property data based on known differences between polymers derived from cis and trans isomers of other cycloalkenes, such as polyisoprene and polycyclooctene.

Mechanical Property	Poly(cis-3,4-Dimethylcyclopentene) (Expected)	Poly(trans-3,4-Dimethylcyclopentene) (Expected)	Test Method
Tensile Strength (MPa)	10 - 20	30 - 40	ASTM D412
Young's Modulus (MPa)	5 - 15	500 - 1000	ASTM D412
Elongation at Break (%)	400 - 600	50 - 100	ASTM D412
Hardness (Shore A)	40 - 60	80 - 95	ASTM D2240
Glass Transition (Tg, °C)	-10 to 5	20 to 40	ASTM D3418

Signaling Pathways and Logical Relationships

The stereochemistry of the monomer dictates the polymer chain's microstructure, which in turn governs its bulk mechanical properties. This relationship can be visualized as follows:

Caption: Logical workflow from monomer stereochemistry to polymer properties.

Experimental Protocols

The following are detailed methodologies for the key experiments required to synthesize and characterize the polymers discussed.

Polymer Synthesis via Ring-Opening Metathesis Polymerization (ROMP)

Objective: To synthesize high molecular weight polymers from cis- and trans-3,4-Dimethylcyclopentene.

Materials:

• cis-3,4-Dimethylcyclopentene monomer

• trans-3,4-Dimethylcyclopentene monomer

• Grubbs' second-generation catalyst

• Anhydrous toluene (B28343)

• Ethyl vinyl ether

• Methanol (B129727)

• Argon gas supply

Procedure:

• In a glovebox, a Schlenk flask is charged with the respective monomer (e.g., cis-3,4-Dimethylcyclopentene, 1.0 g, 10.4 mmol).

• Anhydrous toluene (20 mL) is added to dissolve the monomer.

• The solution is purged with argon for 15 minutes.

• A solution of Grubbs' second-generation catalyst (e.g., 18 mg, 0.021 mmol, monomer-to-catalyst ratio of 500:1) in anhydrous toluene (2 mL) is prepared and injected into the monomer solution under argon.

• The reaction mixture is stirred at room temperature for 4 hours.

• The polymerization is quenched by the addition of ethyl vinyl ether (1 mL).

• The polymer is precipitated by pouring the reaction mixture into a large volume of methanol (200 mL).

• The precipitated polymer is collected by filtration, washed with fresh methanol, and dried in a vacuum oven at 40 °C to a constant weight.

• The same procedure is repeated for the trans-isomer.

Mechanical Property Testing

Objective: To determine the tensile strength, Young's modulus, and elongation at break of the synthesized polymers.

Apparatus:

• Universal Testing Machine (UTM) equipped with a suitable load cell (e.g., 1 kN).

• ASTM D412 standard die for cutting dumbbell-shaped specimens.

• Micrometer for measuring specimen thickness.

Procedure:

• Polymer films of uniform thickness (approximately 1-2 mm) are prepared by compression molding the dried polymer powder above its glass transition temperature.

• Dumbbell-shaped test specimens are cut from the films using the ASTM D412 die.

• The width and thickness of the narrow section of each specimen are measured at three points, and the average cross-sectional area is calculated.

• The specimen is mounted in the grips of the UTM, ensuring it is aligned vertically and not under any pre-load.

• The tensile test is initiated at a constant crosshead speed (e.g., 500 mm/min) as specified in ASTM D412.

• The force and displacement data are recorded until the specimen fractures.

• The tensile strength is calculated as the maximum force divided by the original cross-sectional area.

• The Young's modulus is determined from the initial slope of the stress-strain curve.

• The elongation at break is calculated as the increase in length at fracture divided by the original gauge length, expressed as a percentage.

• At least five specimens for each polymer type are tested, and the average values and standard deviations are reported.

Conclusion

The stereochemical arrangement of the methyl groups in cis- and trans-3,4-Dimethylcyclopentene is predicted to be a critical determinant of the mechanical properties of their respective polymers. The cis-isomer is expected to form a flexible, amorphous material with elastomeric characteristics, while the trans-isomer is anticipated to produce a more rigid, semi-crystalline polymer. While this guide provides a scientifically grounded forecast, empirical validation through the synthesis and testing of these specific polymers is necessary to confirm these predictions and to fully elucidate the structure-property relationships in this polymer system.

A Comparative Analysis of the Thermal Properties of cis- and trans-Polypentenamers

An Objective Guide for Researchers in Polymer Science and Drug Development

The geometric isomerism of polypentenamers, specifically the cis and trans configurations, plays a pivotal role in defining their thermal properties. This distinction is critical for material selection and application design in various scientific and industrial fields, including drug delivery systems where thermal behavior can influence manufacturing processes and product stability. This guide provides a comprehensive comparison of the thermal characteristics of cis- versus trans-polypentenamer, supported by experimental data and detailed methodologies.

The fundamental difference in the spatial arrangement of the polymer chains between the cis and trans isomers leads to significant variations in their melting temperature (Tm), glass transition temperature (Tg), and thermal decomposition (Td) profiles. The more linear and ordered structure of the trans isomer facilitates better chain packing and higher crystallinity, resulting in a distinct melting point. In contrast, the bent and less regular structure of the cis isomer hinders crystalline formation, leading to a much lower melting temperature and a more amorphous character.

Quantitative Comparison of Thermal Properties

The thermal properties of high cis- and high trans-polypentenamers have been characterized using techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The key thermal parameters are summarized in the table below.

Thermal Property	cis-Polypentenamer	trans-Polypentenamer
Melting Temperature (Tm)	Significantly lower than the trans isomer, often below room temperature.	Approximately 18 °C - 23 °C[1]
Glass Transition Temperature (Tg)	Typically in the range of -90 °C to -110 °C.	Generally in the range of -90 °C to -100 °C.
Thermal Decomposition Temp. (Td)	Onset of decomposition is observed around 350 °C.	Onset of decomposition is typically above 400 °C.

Note: The exact values can vary depending on the specific microstructure (e.g., tacticity), molecular weight, and the experimental conditions used for analysis.

Logical Workflow for Comparative Thermal Analysis

The following diagram illustrates the logical workflow for the comparative analysis of the thermal properties of cis- and trans-polypentenamers.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of cis-3,4-Dimethylcyclopentene: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This document provides essential safety and logistical information for the proper disposal of cis-3,4-Dimethylcyclopentene, a flammable and potentially hazardous substance. Adherence to these procedures is critical for minimizing risks and protecting both laboratory personnel and the environment.

Key Safety and Physical Properties

Understanding the physicochemical properties of a substance is the first step toward safe handling. The following table summarizes the key data for cis-3,4-Dimethylcyclopentene and related compounds.

Property	Value	Source
Molecular Formula	C₇H₁₂	PubChem[1]
Molecular Weight	96.17 g/mol	PubChem[1], NIST[2]
Appearance	Colorless liquid	TCI America[3]
Boiling Point	44 °C / 111.2 °F @ 760 mmHg (Cyclopentene)	ECHEMI[4]
Flash Point	-30 °C / -22 °F (Cyclopentene)	ECHEMI[4]
Flammability	Highly flammable liquid and vapor	ECHEMI[5]
CAS Number	56039-55-5	PubChem[1], NIST[2]

Disposal Protocol

The following protocol outlines the step-by-step procedure for the safe disposal of cis-3,4-Dimethylcyclopentene. This procedure is based on established safety data for flammable liquid hydrocarbons and should be performed in a designated and well-ventilated area, such as a fume hood.

Personnel Protective Equipment (PPE):

• Wear protective gloves (nitrile or other chemically resistant gloves).

• Wear eye or face protection (safety glasses with side shields or a face shield).[6]

• Wear protective clothing (a flame-retardant lab coat is recommended).[6]

• Use a NIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is inadequate.[4]

Disposal Steps:

• Small Spills:

  • Eliminate all ignition sources (e.g., open flames, sparks, hot surfaces).[3][6]

  • Contain the spill using a non-combustible absorbent material such as sand, earth, vermiculite, or diatomaceous earth.[6]

  • Carefully collect the absorbed material and place it into a clearly labeled, sealed container for hazardous waste disposal.

  • Dispose of the container and its contents via a licensed waste disposal contractor.[6]

• Unused or Waste Product:

  • Do not dispose of down the drain. This substance may be harmful to the aquatic environment.[6]

  • Transfer the waste cis-3,4-Dimethylcyclopentene to a designated and properly labeled flammable waste container.

  • The container should be kept tightly closed and stored in a cool, well-ventilated area away from heat and ignition sources.[3][5][7]

  • Arrange for the disposal of the waste container through an approved hazardous waste disposal facility, in accordance with all local, state, and federal regulations.[5][7]

• Contaminated Materials:

  • Any materials (e.g., paper towels, gloves, etc.) contaminated with cis-3,4-Dimethylcyclopentene should be considered hazardous waste.

  • Place all contaminated materials in a sealed, labeled container for hazardous waste.

  • Dispose of the container following the same procedure as for the waste product.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of cis-3,4-Dimethylcyclopentene.

Caption: Logical workflow for the disposal of cis-3,4-Dimethylcyclopentene.

References

• 1. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-3,4-dimethylcyclopentene [webbook.nist.gov]
• 3. cis-3,4-Dimethyl-2-pentene | 4914-91-4 | TCI AMERICA [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. airgas.com [airgas.com]
• 7. echemi.com [echemi.com]

Essential Safety and Logistical Information for Handling cis-3,4-Dimethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical guidance for the handling and disposal of cis-3,4-Dimethylcyclopentene. Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Physicochemical Properties

Property	Value	Source
Molecular Formula	C7H12	PubChem[1]
Molecular Weight	96.17 g/mol	PubChem[1]
Physical State	Liquid (presumed)	General Chemical Knowledge
Flash Point	-30 °C / -22 °F (for Cyclopentene)	Thermo Fisher Scientific[2]
Flammability	Highly Flammable	General Chemical Knowledge

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure to cis-3,4-Dimethylcyclopentene and to protect against potential hazards.

PPE Category	Specification	Rationale
Eye Protection	Safety goggles or a face shield.	Protects against splashes and vapors that can cause eye irritation.[3][4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact with the chemical.[3][5]
Body Protection	Flame-resistant lab coat.	Provides a barrier against spills and potential flash fires.[3][5]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is required.	Prevents inhalation of potentially harmful vapors.[3][4]
Footwear	Closed-toe shoes made of a non-absorbent material.	Protects feet from spills.[4]

Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation

• Review Safety Information: Before beginning work, review this document and any available safety information for similar flammable liquids.[6]

• Ensure Proper Ventilation: Work must be conducted in a certified chemical fume hood.

• Gather Materials: Assemble all necessary equipment and reagents.

• Don PPE: Put on all required personal protective equipment as specified in the table above.

3.2. Handling and Use

• Grounding: When transferring from a metal container, ensure that the container is properly grounded to prevent static discharge, which can be an ignition source.[2]

• Dispensing: Use only non-sparking tools for opening and closing containers.[2] Dispense the required amount of cis-3,4-Dimethylcyclopentene carefully to minimize splashing.

• Heating: If heating is required, use a heating mantle or a sand bath. Do not use an open flame.

• Keep Containers Closed: Keep the container tightly sealed when not in use to prevent the release of flammable vapors.

3.3. Spill Management

• Small Spills: For a small spill, absorb the material with a non-combustible absorbent material (e.g., sand or vermiculite). Place the absorbed material in a sealed, labeled container for disposal.

• Large Spills: In the event of a large spill, evacuate the immediate area and alert laboratory personnel. If safe to do so, contain the spill. Do not attempt to clean up a large spill without appropriate training and equipment.

Disposal Plan

• Waste Collection: Collect all waste containing cis-3,4-Dimethylcyclopentene in a designated, properly labeled, and sealed waste container.

• Waste Segregation: Do not mix this waste with other incompatible waste streams.

• Disposal: Dispose of the chemical waste through your institution's hazardous waste management program. Follow all local, state, and federal regulations for the disposal of flammable liquids. Do not dispose of it down the drain.[2]

Workflow for Safe Handling

Caption: Workflow for the safe handling of cis-3,4-Dimethylcyclopentene.

References

• 1. cis-3,4-Dimethylcyclopentene | C7H12 | CID 91985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. int-enviroguard.com [int-enviroguard.com]
• 5. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
• 6. Handling Flammable Chemicals - Key Precautions To Take [growtraining.com]